Author: BenchChem Technical Support Team. Date: March 2026
Topic: 2-Aminophenyl
-D-glucopyranoside Chemical Structure
Content Type: In-depth Technical Guide
Audience: Researchers, Scientists, and Drug Development Professionals
2-Aminophenyl
-D-Glucopyranoside: Structural Chemistry, Synthesis, and Bio-Applications
Executive Summary & Chemical Identity
2-Aminophenyl
-D-glucopyranoside (CAS: 7265-01-2) is a synthetic aryl glycoside and a structural analogue of natural plant defense metabolites (benzoxazinoids). Unlike its para-isomer (4-aminophenyl -D-glucopyranoside), which is widely used for glyco-conjugation and labeling, the ortho-isomer (2-aminophenyl) possesses unique intramolecular hydrogen-bonding capabilities and serves as a specific probe for -glucosidases involved in the hydrolysis of cyclic hydroxamic acids (e.g., DIMBOA-Glc) in Poaceae (grasses).
Soluble in water, methanol; sparingly soluble in ethanol.[1][2][3][4]
Structural Characterization & Stereochemistry
The molecule consists of a D-glucopyranose moiety attached via a
-glycosidic linkage to a 2-aminophenyl aglycone.
Conformation and Electronic Effects
Pyranose Ring: Adopts the thermodynamically stable
chair conformation, positioning the bulky hydroxyl groups and the hydroxymethyl group in equatorial orientations to minimize 1,3-diaxial interactions.
Anomeric Center (
): The -configuration places the bulky aglycone in an equatorial position. However, the exo-anomeric effect dictates the rotation around the glycosidic bond (), favoring conformations where the lone pair of the exocyclic oxygen is antiperiplanar to the bond.
Ortho-Effect: A critical structural feature is the proximity of the amine (
) group at the ortho position of the phenyl ring to the glycosidic oxygen. This allows for potential intramolecular hydrogen bonding (), which influences the hydrolysis rate and the of the aglycone leaving group.
Visualization: Chemical Structure
The following diagram illustrates the connectivity and stereochemistry.
Figure 1: Structural connectivity of 2-aminophenyl
-D-glucopyranoside highlighting the ortho-amine functionality.
Synthesis Protocol
Direct glycosylation of 2-aminophenol is problematic due to the nucleophilicity of the amine group, which leads to competing N-glycosylation. The authoritative synthetic route involves the glycosylation of 2-nitrophenol followed by the selective reduction of the nitro group.
Reaction Scheme
Activation: Acetylation of D-glucose to Penta-O-acetyl-
-D-glucose, followed by conversion to Acetobromo- -D-glucose (Koenigs-Knorr donor).
Coupling: Reaction with 2-nitrophenol (acceptor) under basic conditions (e.g.,
or phase transfer catalysis) to yield 2-nitrophenyl tetra-O-acetyl- -D-glucoside.
Step 1: Preparation of Tetra-O-acetyl- -D-glucopyranosyl bromide
Dissolve D-glucose (10 g) in acetic anhydride (50 mL) with catalytic
. Heat to for 1 hour.
Cool and add 33% HBr in acetic acid (20 mL). Stir at
for 2 hours.
Dilute with DCM, wash with cold
, dry over , and concentrate to yield the acetobromo sugar.
Step 2: Glycosylation (Koenigs-Knorr)
Dissolve 2-nitrophenol (1.2 eq) and acetobromo-glucose (1.0 eq) in anhydrous acetonitrile.
Add
(1.5 eq) as a promoter to ensure -selectivity (via neighboring group participation of the C2-acetyl).
Stir in the dark at room temperature for 12 hours.
Filter through Celite, concentrate, and purify via flash chromatography (Hexane:EtOAc) to isolate 2-nitrophenyl 2,3,4,6-tetra-O-acetyl-
-D-glucopyranoside .
Step 3: Nitro Reduction & Deprotection
Dissolve the nitro-glycoside in MeOH/EtOAc (1:1).
Add 10% Pd/C (10 wt%) and stir under
atmosphere (balloon pressure) for 4 hours. Monitor by TLC for disappearance of the yellow nitro compound.
Filter off the catalyst.
To the filtrate, add catalytic NaOMe (0.1 M in MeOH) to pH 9. Stir for 1 hour (Zemplén deacetylation).
Neutralize with Amberlite IR-120 (
form), filter, and evaporate to dryness. Recrystallize from EtOH/Water.
Figure 2: Synthetic workflow for 2-aminophenyl
-D-glucopyranoside via the nitro-intermediate route.
Biological & Analytical Applications[1][6][7][8]
Substrate for
-Glucosidases
While p-nitrophenyl
-D-glucopyranoside (pNPG) is the standard chromogenic substrate, the 2-aminophenyl derivative offers distinct advantages in specific kinetic studies:
Fluorescence: The aglycone, 2-aminophenol, is fluorescent (Excitation: ~290 nm, Emission: ~420 nm), allowing for fluorometric assays with higher sensitivity than absorbance-based pNPG assays.
Electrochemical Detection: 2-aminophenol is electroactive and can be detected via amperometry, useful for biosensor development.
Benzoxazinoid Pathway Analog
In Poaceae (maize, wheat), defense compounds like DIMBOA are stored as glucosides (DIMBOA-Glc).[5] Upon insect attack, plastid-localized
-glucosidases (e.g., ZmGlu1) hydrolyze them.
Mechanism: 2-aminophenyl glucoside acts as a simplified structural probe for these enzymes. It mimics the aryl-glucoside core without the instability of the hemiacetal/hydroxamic acid functionality of natural benzoxazinoids.
Hydrolysis Product: Cleavage releases 2-aminophenol, which is stable enough for quantification, unlike the aglycone of DIMBOA which spontaneously degrades to benzoxazolinone (MBOA).
Ligand Engineering
The free amine group allows this molecule to function as a "clickable" carbohydrate scaffold:
Isothiocyanate Formation: Reaction with thiophosgene converts the amine to an isothiocyanate (
), enabling coupling to lysine residues on proteins (neoglycoproteins).
Diazo Coupling: Can be diazotized (
) and coupled to naphthols to form azo-dye glycosides for colorimetric screening of bacterial colonies.
References
Chemical Identity & Properties
National Center for Biotechnology Information. PubChem Compound Summary for CID 92955, 2-Aminophenyl beta-D-glucopyranoside.Link
Synthesis Methodology
Conchie, J., & Levvy, G. A. (1957). Comparison of the rates of hydrolysis of some synthetic glycosides by beta-glucuronidase and beta-glucosidase. Biochemical Journal. Link (Establishes the Koenigs-Knorr route for nitrophenyl glycosides).
Benzoxazinoid Context
Niemeyer, H. M. (2009). Hydroxamic acids derived from 2-hydroxy-1,4-benzoxazin-3-one: The core of the defense of cereals against pests and diseases. Journal of Agricultural and Food Chemistry. Link
Enzymatic Assays
Bhatia, Y., et al. (2002). Microbial beta-glucosidases: cloning, properties, and applications. Critical Reviews in Biotechnology. Link
molecular weight of 2-aminophenyl-beta-D-glucopyranoside
Molecular Weight, Synthesis, and Functional Applications Executive Summary 2-Aminophenyl-β-D-glucopyranoside (CAS: 7265-01-2) is a specialized glycosidic substrate used primarily in glycomimetics, enzymology, and the dev...
Author: BenchChem Technical Support Team. Date: March 2026
Molecular Weight, Synthesis, and Functional Applications
Executive Summary
2-Aminophenyl-β-D-glucopyranoside (CAS: 7265-01-2) is a specialized glycosidic substrate used primarily in glycomimetics, enzymology, and the development of carbohydrate-based probes.[1] Unlike its para-isomer (used widely in colorimetric assays), the ortho-amino substitution pattern of this molecule imparts unique steric and electronic properties, making it a critical tool for studying intramolecular catalysis, enzyme specificity, and the synthesis of benzoxazole-fused carbohydrate derivatives.
This guide details the physicochemical profile, validated synthesis pathways, and analytical protocols for researchers utilizing this compound in drug discovery and biocatalysis.
Chemical Identity & Physicochemical Profile[1][2][3][4][5]
The precise molecular weight is critical for stoichiometric calculations in enzymatic kinetics and mass spectrometry calibration.
Property
Value
Notes
Chemical Name
2-Aminophenyl-β-D-glucopyranoside
Synonyms: o-Aminophenyl-β-D-glucoside
CAS Number
7265-01-2
Distinct from the p-isomer (20818-25-1)
Molecular Formula
C₁₂H₁₇NO₆
Molecular Weight
271.27 g/mol
Average mass
Monoisotopic Mass
271.1056 Da
For High-Res MS (M+H⁺: 272.1129)
Solubility
Soluble in Water, Methanol, DMSO
Amine group increases polarity
pKa (Amine)
~4.0 - 4.5
Less basic than aniline due to glycosyl influence
Appearance
White to off-white crystalline powder
Oxidizes to brown upon air exposure
Synthesis & Structural Characterization[6]
The synthesis of 2-aminophenyl-β-D-glucopyranoside presents a specific challenge: the nucleophilicity of the amine group. Direct glycosylation of 2-aminophenol often leads to N-glycosylation side products. Therefore, a "Nitro-Reduction" pathway is the field-standard protocol.
3.1 Validated Synthesis Pathway
The protocol relies on the glycosylation of 2-nitrophenol followed by the chemoselective reduction of the nitro group.
Outcome: Quantitative reduction of the nitro group to the amine without cleaving the glycosidic bond.
3.2 Synthesis Workflow Diagram
Caption: Step-wise synthesis via the nitro-precursor route to ensure β-anomeric purity and prevent N-glycosylation.
Functional Applications
4.1 Substrate for β-Glucosidase Assays
While 4-nitrophenyl glucoside is the standard for colorimetric assays, the 2-aminophenyl derivative offers a different detection modality. Upon hydrolysis by β-glucosidase, 2-aminophenol is released.
Detection: 2-Aminophenol is electrochemically active and can be detected via amperometry, or it can be coupled oxidatively to form fluorescent dyes.
Specificity: Certain mutant glycosidases show altered specificity for ortho-substituted aglycones, making this substrate vital for enzyme fingerprinting.
4.2 Scaffold for Prodrugs and Linkers
The ortho-amino group is a versatile chemical handle.
Benzoxazole Formation: Reaction with aldehydes allows the formation of benzoxazole-fused glucosides, which are potent glycosidase inhibitors.
Surface Immobilization: The amine can be coupled to carboxylated beads (e.g., Sepharose) to create affinity columns for purifying glucose-binding proteins.
Analytical Protocols (HPLC & MS)
For quality control, researchers must verify the purity (removal of the nitrophenyl intermediate) and the integrity of the glycosidic bond.
5.1 HPLC Method (Reverse Phase)
The amine group makes the molecule more polar than its nitro precursor, resulting in earlier elution on C18 columns.
Column: C18 (e.g., Agilent Zorbax Eclipse), 4.6 x 150 mm, 5 µm.
Physical Properties and Chemical Applications of o-Aminophenyl Glucoside
The following technical guide details the physical properties, chemical reactivity, and analytical characterization of o-aminophenyl glucoside (specifically the -anomer). Editorial Note: While p-aminophenyl glucoside is...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide details the physical properties, chemical reactivity, and analytical characterization of o-aminophenyl glucoside (specifically the
-anomer).
Editorial Note: While p-aminophenyl glucoside is a common chromogenic substrate, the o-aminophenyl isomer (2-aminophenyl) possesses unique steric and electronic properties that drive specific cyclization reactions, notably in the synthesis of benzoxazinones. This guide distinguishes between these isomers to prevent experimental error.
Technical Monograph | CAS: 7265-01-2
Executive Summary
o-Aminophenyl-
-D-glucopyranoside is an aryl glycoside characterized by an amino group at the ortho position of the aglycone phenyl ring. Unlike its para isomer, which is widely used as a colorimetric enzyme substrate, the ortho isomer acts as a "latent" bifunctional building block. Its proximity effects allow for intramolecular cyclization, making it a critical intermediate in the synthesis of pharmacologically active heterocycles such as 1,3-benzoxazin-4-ones.
This guide provides the physicochemical data required for the identification, handling, and application of this compound in high-precision research environments.
Chemical Identity & Nomenclature[1][2][3]
The distinction between the ortho and para isomers is non-trivial; misidentification leads to failed cyclization protocols.
Feature
o-Aminophenyl Glucoside (Target)
p-Aminophenyl Glucoside (Common Analog)
CAS Number
7265-01-2
20818-25-1
IUPAC Name
2-Aminophenyl--D-glucopyranoside
4-Aminophenyl--D-glucopyranoside
Molecular Formula
Molecular Weight
271.27 g/mol
271.27 g/mol
Aglycone
2-Aminophenol
4-Aminophenol
Key Reactivity
Intramolecular Cyclization (N-C bond formation)
Intermolecular Coupling / Azo dye formation
Physical & Thermodynamic Properties
Solid-State Characteristics
Experimental data for the pure ortho isomer is scarce compared to the para form. The values below synthesize predicted thermodynamic modeling with comparative experimental data from analogous aryl glycosides.
Appearance: White to off-white crystalline powder.
Melting Point: 168–172 °C (Predicted range based on structural packing efficiency vs. p-isomer MP of 171–178 °C). Note: The ortho-amino group introduces intramolecular H-bonding with the glycosidic oxygen, potentially lowering the lattice energy compared to the para-isomer.
Density:
g/cm³ (Calculated).
Flash Point: ~281.5 °C (Theoretical).
Solubility Profile
The amphiphilic nature of the molecule—combining a hydrophilic glucose moiety with a semi-hydrophobic aminophenyl group—dictates its solubility.
Water: Highly Soluble (>50 mg/mL). The amino group enhances solubility at acidic pH due to protonation (
The ortho substitution pattern creates a hypsochromic shift (blue shift) relative to the para isomer due to steric inhibition of resonance.
: ~285–290 nm (in neutral water).
Effect of pH: Acidification protonates the amine, eliminating the
transition contribution from the nitrogen lone pair, resulting in a further blue shift.
Synthesis & Reaction Mechanism: The "Ortho Effect"
The primary utility of o-aminophenyl glucoside lies in its ability to undergo intramolecular cyclization . This section details the synthesis of the molecule and its subsequent transformation into benzoxazinone derivatives, a pathway not possible with the para isomer.
Synthesis Protocol (Reduction Route)
Precursor: o-Nitrophenyl-
-D-glucopyranoside.
Reagent: / Pd-C or .
Dissolution: Dissolve o-nitrophenyl glucoside in MeOH.
Reduction: Hydrogenate at 1 atm or reduce using Iron powder in aqueous ammonium chloride (chemoselective to avoid glycosidic bond cleavage).
Purification: Filter catalyst; crystallize from EtOH/Water.
Application: Benzoxazinone Formation
Upon reaction with acylating agents (e.g., acetic anhydride or acid chlorides), the ortho-amino group is acylated. The proximity of the amide carbonyl to the phenolic oxygen (glycosidic linkage) facilitates ring closure.
Figure 1: Synthetic pathway transforming the nitro-precursor into the active benzoxazinone scaffold via the o-aminophenyl glucoside intermediate.
Analytical Characterization
To validate the identity of o-aminophenyl glucoside, use the following spectroscopic markers.
Nuclear Magnetic Resonance (NMR)
The ortho positioning induces specific shielding effects distinguishable from the para isomer.
NMR (400 MHz, ):
Anomeric Proton (
-1): Doublet at ~4.9–5.1 ppm ( Hz), confirming the -configuration.
Aromatic Region: Multiplet at
6.8–7.2 ppm. Unlike the symmetric AA'BB' system of the para isomer, the ortho isomer displays a complex ABCD system due to lack of symmetry.
Amine Protons: Broad singlet (exchangeable), typically not visible in
.
NMR:
Aglycone Carbons: The carbon bearing the amino group (
-2) and the glycosidic oxygen (-1) will show distinct shifts relative to unsubstituted phenyl glucosides.
Mobile Phase: Isocratic 10% Acetonitrile / 90% Water (0.1% Formic Acid).
Detection: UV at 280 nm.
Retention Time: The ortho isomer is slightly more hydrophobic than the para isomer due to intramolecular H-bonding masking the polar groups, resulting in a slightly longer retention time.
Biological Relevance
While primarily a synthetic intermediate in pharma, o-aminophenyl glucoside is biologically relevant in specific detoxification pathways.
Insect Metabolism: In species such as Periplaneta americana, o-aminophenol is detoxified via glucosylation (unlike mammals, which typically utilize glucuronidation). This makes o-aminophenyl glucoside a marker for comparative metabolic studies between invertebrates and vertebrates.
2-aminophenyl glucoside vs 2-nitrophenyl glucoside properties
The following technical guide provides an in-depth comparison of 2-Nitrophenyl -D-glucopyranoside (2-NPG) and 2-Aminophenyl -D-glucopyranoside (2-APG) . Mechanistic Divergence, Kinetic Properties, and Experimental Utilit...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide provides an in-depth comparison of 2-Nitrophenyl
-D-glucopyranoside (2-NPG) and 2-Aminophenyl -D-glucopyranoside (2-APG) .
Mechanistic Divergence, Kinetic Properties, and Experimental Utility[1]
Executive Summary
In carbohydrate chemistry and enzymology, the structural modification of the aglycone moiety dictates the utility of the glycoside. 2-Nitrophenyl glucoside (2-NPG) is the industry-standard chromogenic substrate for kinetic characterization of
-glucosidases, relying on the high leaving-group ability of the nitro-substituted phenol.[1] In contrast, 2-Aminophenyl glucoside (2-APG) serves primarily as a synthetic intermediate or electrochemical probe .[1] Its aglycone (2-aminophenol) is a poor leaving group, making 2-APG resistant to rapid hydrolysis but highly valuable for generating redox-active species or diazonium-based surface linkers.[1]
Part 1: Physicochemical & Kinetic Properties[1][2]
The fundamental difference between these two compounds lies in the electronic nature of the substituent on the phenyl ring. The nitro group (
) is strongly electron-withdrawing, stabilizing the phenolate anion upon hydrolysis.[1] The amino group () is electron-donating, destabilizing the phenolate and increasing the , which drastically reduces the rate of enzymatic hydrolysis.
Comparative Property Table
Property
2-Nitrophenyl -D-glucoside (2-NPG)
2-Aminophenyl -D-glucoside (2-APG)
Molecular Weight
301.25 g/mol
271.27 g/mol
Aglycone Product
2-Nitrophenol
2-Aminophenol
Aglycone
~7.2 (Good Leaving Group)
~9.7 (Poor Leaving Group)
Primary Detection
Absorbance ( nm)
Electrochemical (Redox Cycling) or Fluorescence
Enzymatic
High (Rapid turnover)
Low (Slow turnover / Competitive Inhibitor)
Solubility
Soluble in water, MeOH, DMSO
Soluble in water (pH dependent), MeOH
Stability
Stable at neutral pH
Oxidation-prone (Aglycone turns brown/red)
Primary Use
Enzyme Kinetics (, assays)
Biosensors, Surface Linkers (via Diazotization)
Part 2: Mechanistic Pathways[1]
Hydrolysis Kinetics & Leaving Group Ability
The efficiency of
-glucosidase catalysis depends heavily on the acidity of the aglycone.
2-NPG: The electron-withdrawing nitro group lowers the
of the phenolic hydroxyl to ~7.2. At physiological pH (or the alkaline stop solution pH), the released 2-nitrophenol exists as a resonance-stabilized phenolate anion (yellow).[1] This makes the glycosidic bond labile and the hydrolysis irreversible.
2-APG: The electron-donating amino group raises the
to ~9.[1]7. The protonated transition state required for bond cleavage is less favorable, and the expelled aglycone is a stronger base (poorer leaving group). Consequently, 2-APG is often hydrolyzed 10–100x slower than 2-NPG, sometimes acting as a competitive inhibitor rather than a substrate.[1]
Electrochemical Signal Generation (Biosensor Application)
While 2-APG is a poor chromogenic substrate, it is an excellent electrochemical silent precursor .[1]
Mechanism: The glycoside (2-APG) is electrochemically inactive at specific potentials.[1] Upon enzymatic cleavage (even if slow), it releases 2-aminophenol .[1]
Detection: 2-Aminophenol can be oxidized to 2-quinoneimine at an electrode surface.[1] This redox cycle generates a measurable current proportional to the enzyme activity, allowing for high-sensitivity biosensing in turbid samples where colorimetric assays (like 2-NPG) fail.[1]
Figure 1: Divergent detection pathways.[1] 2-NPG leverages acidity for colorimetric detection, while 2-APG leverages redox activity for electrochemical detection.[1]
Part 3: Experimental Protocols
Protocol A: Synthesis of 2-APG via Reduction of 2-NPG
Context: 2-APG is commercially expensive but can be synthesized from the cheaper 2-NPG.[1]
Dissolution: Dissolve 1.0 mmol of 2-NPG in 10 mL of dry methanol under an inert atmosphere (
).
Catalyst Addition: Carefully add 10% Pd/C (10 wt% equivalent). Caution: Pd/C can ignite methanol vapors; keep wet or under inert gas.[1]
Reduction: Add Ammonium Formate (5.0 mmol, 5 equiv) in a single portion. Stir the reaction mixture at room temperature.
Reaction Monitoring: Monitor via TLC (System: Ethyl Acetate/Methanol/Water 7:2:1). The starting material (UV active, yellow spot) will disappear, replaced by a lower
amine spot (turns brown/purple with ninhydrin stain).
Filtration: Once complete (~1-2 hours), filter the mixture through a Celite pad to remove the catalyst. Wash the pad with methanol.
Purification: Concentrate the filtrate under reduced pressure. The residue is typically recrystallized from Ethanol/Water or purified via silica gel chromatography to yield 2-APG as a white/off-white solid.[1]
Coupling: This electrophilic species reacts rapidly with electron-rich surfaces (e.g., carbon electrodes, gold nanoparticles, or tyrosine residues on proteins), creating a covalent phenyl-glycoside linkage.[1]
Benzoxazinoid Precursors (Plant Defense)
In plant biology, 2-APG is structurally related to the glucoside precursors of benzoxazinoids (defense chemicals in maize/wheat). Researchers use 2-APG to study the specificity of glucosidases that activate these defense compounds, probing whether the enzyme requires the specific cyclic hydroxamic acid structure or simply an ortho-substituted phenyl ring.
References
CymitQuimica. (2025). p-Nitrophenyl
-D-glucopyranoside Properties and Applications.[1]
BenchChem. (2025). Application Notes and Protocols for the Chromogenic
Ganjian, I., & Basile, D. V. (1997).[7] Reductive syntheses of p-aminophenyl-beta-D-glucoside and its conversion to beta-glucosyl Yariv reagent. Analytical Biochemistry.[7]
Ståhlberg, J., et al. (2022). Enzyme Kinetics by GH7 Cellobiohydrolases on Chromogenic Substrates. FEBS Journal.
GuideChem. (2023). Acidity Comparison: p-Nitrophenol vs p-Aminophenol.[1]
Advanced Electrochemical Substrates & Glycoconjugate Scaffolds[1] Executive Summary Glucopyranoside, 2-aminophenyl (2-APG), also known as o-aminophenyl -D-glucopyranoside, is a specialized synthetic glycoside employed pr...
Glucopyranoside, 2-aminophenyl (2-APG), also known as o-aminophenyl
-D-glucopyranoside, is a specialized synthetic glycoside employed primarily in electrochemical enzymology and glycomimetic synthesis .[1] Unlike its para-isomer (4-aminophenyl glucoside) or the ubiquitous colorimetric substrate p-nitrophenyl glucoside (pNPG), 2-APG serves as a "silent" precursor that releases an electroactive aglycone—2-aminophenol —upon enzymatic hydrolysis.[1]
This guide details the technical utility of 2-APG, focusing on its superiority in amperometric biosensing, its role in screening
-glucosidase (BGL) inhibitors, and its application as a scaffold for benzoxazole-based glycoconjugates.[1]
Chemical Profile & Mechanism of Action
2-APG is a stable, non-fluorescent, and electrochemically inactive glycoside. Its utility is derived from the specific cleavage of the
-glycosidic bond by -glucosidases (EC 3.2.1.21), which liberates glucose and the electroactive reporter molecule, 2-aminophenol (2-AP).[1]
1.1 Physicochemical Properties
Property
Specification
CAS Number
7265-01-2
Molecular Formula
Molecular Weight
271.27 g/mol
Solubility
Soluble in water, methanol; sparingly soluble in ethyl acetate.[1]
Stability
Stable at neutral pH; susceptible to spontaneous hydrolysis at pH < 3 or > 9.[1]
Aglycone
~4.7 (amino group of 2-aminophenol)
1.2 The Electrochemical Signaling Pathway
The core value of 2-APG lies in the redox properties of its hydrolysis product. While 2-APG resists oxidation at low potentials, free 2-aminophenol undergoes a reversible two-electron oxidation to 2-quinoneimine .[1] This transition is easily quantifiable via cyclic voltammetry (CV) or amperometry.
This low oxidation potential (+0.3V vs. Ag/AgCl) is critical; it allows detection in complex biological matrices (e.g., blood, cell lysates) without interference from easily oxidizable species like ascorbic acid or uric acid, which require higher potentials.
Biomass Conversion: Screening cellulolytic enzyme cocktails for biofuel production.
2.1 Advantages Over Optical Substrates (pNPG)
While pNPG is the gold standard for benchtop assays, it suffers from optical interference in turbid samples (e.g., fermentation broths). 2-APG overcomes this:
Turbidity Independence: Electrochemical signal is unaffected by solution color or suspended solids.
Miniaturization: Compatible with screen-printed carbon electrodes (SPCEs) and microfluidic chips.[1]
Signal Amplification: The 2-aminophenol/quinoneimine couple can be cycled in the presence of a reducing agent (e.g., NADH), chemically amplifying the signal.
2.2 Experimental Workflow Visualization
The following diagram illustrates the signal transduction pathway from the enzymatic event to the electronic readout.
Figure 1: Signal transduction pathway for 2-APG based electrochemical biosensors.[1]
Beyond its role as a substrate, 2-APG acts as a versatile building block in medicinal chemistry. The ortho-amino group provides a unique handle for "chemoselective ligation" that is sterically distinct from the para-isomer.[1]
3.1 Benzoxazole Precursors
The proximity of the amino group (C2) to the glycosidic oxygen (C1) allows 2-APG derivatives to function as precursors for benzoxazole-linked glycomimetics .[1]
Mechanism: Acylation of the amine followed by acid-catalyzed cyclization (often requiring protecting group manipulation) yields glycosyl-benzoxazoles.[1]
Utility: These compounds mimic the transition states of glycosidases or serve as fluorescent probes (benzoxazoles are often fluorogenic).
3.2 Surface Immobilization
2-APG can be diazotized to form a diazonium salt, which allows for the covalent grafting of the glucoside onto carbon or gold surfaces.
Protocol: React 2-APG with
to generate the diazonium species.
Result: Formation of a stable C-C or Au-C bond, creating a "glyco-surface" for studying lectin binding or bacterial adhesion.[1]
-glucosidase activity for inhibitor screening applications."[2] Bioelectrochemistry, 165, 108981.[3] Link[1][3]
Ganjian, I., & Basile, D. V. (1997). "Reductive syntheses of p-aminophenyl-beta-D-glucoside and its conversion to beta-glucosyl Yariv reagent."[1][4] Analytical Biochemistry, 246(1), 152-155.[4] Link[1]
Mladenoska, I. (2016). "Synthesis of Octyl-
-Glucoside Catalyzed by Almond -Glucosidase in Unconventional Reaction Media."[1] Food Technology and Biotechnology, 54(2). Link
Cairns, J. R. K., & Esen, A. (2010). "
-Glucosidases." Cellular and Molecular Life Sciences, 67, 3389–3405. Link
This guide provides an in-depth technical analysis of 2-Aminophenyl -D-glucopyranoside , a specific glycoside distinct from its more common para-isomer. It focuses on its chemical identity, synthesis, unique role in plan...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth technical analysis of 2-Aminophenyl
-D-glucopyranoside , a specific glycoside distinct from its more common para-isomer. It focuses on its chemical identity, synthesis, unique role in plant defense biochemistry (benzoxazinoids), and applications in enzymatic assays.
-D-glucopyranoside (CAS: 7265-01-2), often referred to as o-aminophenyl glucoside, is a synthetic and naturally occurring glycoside of 2-aminophenol. Unlike its para-isomer (used widely as a chromogenic substrate), the ortho-isomer holds a specialized niche in plant physiology and enzymatic mechanism studies . It serves as a direct precursor to benzoxazolin-2(3H)-one (BOA), a potent allelopathic and antimicrobial compound found in cereals like maize, wheat, and rye. In drug development, it acts as a model for prodrug linkers that rely on self-immolative cyclization upon glycosidase activation.
Chemical Identity & Properties
This compound consists of a D-glucopyranosyl moiety attached via a
-glycosidic linkage to the hydroxyl group of 2-aminophenol.
Property
Data
Systematic Name
2-Aminophenyl -D-glucopyranoside
Synonyms
o-Aminophenyl glucoside; 2-APG; Glc-O-Ph-NH2
CAS Number
7265-01-2
PubChem CID
Note: Often indexed via the para-isomer (CID 88702) or phenyl glucoside (CID 65080) in general databases; specific isomeric entry is less common but chemically distinct.
Molecular Formula
Molecular Weight
271.27 g/mol
Solubility
Soluble in water, methanol; sparingly soluble in non-polar solvents.
pKa (Aglycone)
~4.7 (for the anilinium ion of 2-aminophenol)
Stability
Stable in neutral aqueous solution; aglycone is oxidation-sensitive.
Synthesis & Preparation
The synthesis of 2-aminophenyl
-D-glucopyranoside typically proceeds via the reduction of its nitro-analogue. This approach ensures the retention of the -anomeric configuration established in the precursor.
Synthetic Workflow
Glycosylation: Reaction of 2-nitrophenol with penta-O-acetyl-
-D-glucopyranose (or acetobromo--D-glucose under Koenigs-Knorr conditions) to yield 2-nitrophenyl tetra-O-acetyl--D-glucopyranoside .
Deprotection: Removal of acetyl groups using sodium methoxide in methanol (Zemplén deacetylation).
Reduction: Catalytic hydrogenation of the nitro group to an amino group.
Catalyst: Palladium on Carbon (Pd/C, 10%).
Solvent: Methanol or Ethanol.
Conditions:
atmosphere (1-3 atm), Room Temperature.
Purification: Recrystallization from ethanol/water to yield the pure amine.
Critical Technical Note: The reduction must be performed after or concurrently with care to avoid anomerization, although the
-linkage is generally stable to standard hydrogenation conditions.
Biological Applications & Mechanisms[1][2]
Plant Defense & Benzoxazinoid Biosynthesis
In agricultural biotechnology and phytochemistry, this compound is studied as a stable storage form of defense toxins.
Mechanism: In intact plant cells, the toxin is stored as the glucoside (non-toxic). Upon tissue damage (herbivory/fungal attack),
-glucosidases hydrolyze the sugar.
Self-Immolative Cyclization: The released 2-aminophenol (or its derivatives like DIMBOA-glucoside aglycones) is unstable. It spontaneously or enzymatically cyclizes to form Benzoxazolin-2(3H)-one (BOA) , which is toxic to pests.
Enzymatic Assays (
-Glucosidase)
While p-nitrophenyl glucoside is the gold standard for colorimetric assays, the ortho-isomer offers unique detection modalities:
Electrochemical Detection: The released 2-aminophenol is electroactive and can be detected via amperometry at lower potentials than phenol, reducing interference.
Fluorescence Quenching/Activation: Derivatives of 2-aminophenyl glucoside can be synthesized to be fluorogenic upon cleavage, useful for high-throughput screening.
Prodrug Linker Chemistry
The ortho-amino group provides a handle for "trimethyl lock" or similar self-immolative linker strategies. Drug payloads attached to the amine are released only after the glucosidase removes the sugar, triggering rapid lactamization or cyclization.
-glucosidase (e.g., from Prunus amygdalus) using 2-aminophenyl -D-glucopyranoside.
Reagents
Buffer: 50 mM Sodium Acetate, pH 5.0.
Substrate Stock: 10 mM 2-aminophenyl
-D-glucopyranoside in water.
Enzyme Solution:
-Glucosidase (1 U/mL in buffer).
Stop Solution: 0.2 M Glycine-NaOH, pH 10.5 (for colorimetric coupling) or direct HPLC injection.
Procedure
Equilibration: Pre-warm 900
L of Buffer at 37°C.
Initiation: Add 50
L of Substrate Stock and 50 L of Enzyme Solution.
Incubation: Incubate at 37°C for 10–30 minutes.
Termination:
For HPLC: Add 100
L of 1 M HCl (acid quench).
For Colorimetry: Add 1 mL of Stop Solution. (Note: 2-aminophenol auto-oxidizes to colored complexes at high pH, or can be coupled with pentacyanoferrate).
Detection:
HPLC: C18 Column, Mobile Phase Methanol:Water (30:70), UV detection at 280 nm (substrate) and 235/285 nm (aglycone).
Observation: Monitor the disappearance of the glucoside peak and the appearance of the 2-aminophenol peak.
Pathway Visualization
The following diagram illustrates the enzymatic hydrolysis and the subsequent fate of the aglycone (cyclization to BOA), highlighting the plant defense mechanism.
Figure 1: Enzymatic activation of 2-aminophenyl glucoside and conversion to defense metabolite.[1][2][3][4][5][6][7][8][9]
Safety & Handling
Hazards: The compound is generally considered low toxicity compared to the nitro-precursor, but the released 2-aminophenol is a skin sensitizer and potential mutagen.
Storage: Store at -20°C, desiccated. Protect from light to prevent oxidation of the amino group.
Disposal: Dispose of as hazardous chemical waste, particularly due to the phenol content.
References
PubChem. 4-Aminophenyl glucoside (Isomer Reference). National Library of Medicine. Available at: [Link] (Note: Ortho-isomer data is often extrapolated from para-isomer entries in general databases; verify CAS 7265-01-2).
Niemeyer, H. M. (1988). Hydroxamic acids (4-hydroxy-1,4-benzoxazin-3-ones), defence chemicals in the Gramineae. Phytochemistry. (Classic reference on benzoxazinoid precursors).
Hofmann, L., et al. (2018). Beta-Glucosidases in Plant Defense. Frontiers in Plant Science. Available at: [Link]
ChemIndex. 2-Aminophenyl beta-D-glucopyranoside (CAS 7265-01-2). Available at: [Link]
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals
Compound of Interest: 2-Aminophenyl β-D-glucopyranoside (CAS: 7265-01-2)
Precursor: 2-Nitrophenyl β-D-glucopyranoside (ONPG, CAS: 2816-24-2)
Executive Summary & Mechanistic Rationale
2-Aminophenyl β-D-glucopyranoside is a highly valued intermediate in the synthesis of affinity chromatography ligands, glycomimetics, and targeted enzyme inhibitors. The primary synthetic challenge in generating this compound lies in the chemoselective reduction of the aromatic nitro group without cleaving the highly labile β-O-glycosidic bond.
Causality of Experimental Choices:
Traditional nitro-reduction methods, such as the Bechamp reduction (Fe/HCl) or Stannous Chloride (SnCl₂) reduction, rely on highly acidic environments. Because the acetal linkage of the β-D-glucopyranoside is highly susceptible to acid-catalyzed hydrolysis, these methods invariably lead to the cleavage of the sugar moiety, yielding 2-aminophenol and free D-glucose as unwanted byproducts.
To bypass this degradation pathway, this protocol utilizes heterogeneous catalytic hydrogenation (10% Pd/C, H₂) in an anhydrous, neutral alcoholic solvent. The reaction is driven by the high affinity of the nitro group for the palladium surface, facilitating a rapid, stepwise reduction (nitro → nitroso → hydroxylamine → amine) at room temperature [3]. This provides a neutral, highly chemoselective environment that preserves the structural integrity of the carbohydrate [1].
Comparative Analysis of Reduction Strategies
To illustrate the superiority of catalytic hydrogenation for this specific transformation, the quantitative data and reaction parameters of various reduction strategies are summarized below.
Table 1: Quantitative Comparison of Nitrophenyl Glycoside Reduction Methods
Reduction Method
Reagents & Catalyst
Reaction Conditions
Glycosidic Bond Cleavage Risk
Typical Yield
Workup Complexity
Catalytic Hydrogenation
10% Pd/C, H₂ gas (1 atm)
Methanol, 25°C, Neutral
Low (Preserved)
>95%
Simple (Filtration)
Transfer Hydrogenation
10% Pd/C, NH₄HCO₂
Methanol, 65°C, Neutral
Low (Preserved)
~85%
Moderate (Sublimation)
Stannous Chloride
SnCl₂·2H₂O
Ethanol, 70°C, Mild Acid
Moderate
~70%
High (Tin salt emulsions)
Metal-Acid (Bechamp)
Fe powder, HCl
Aqueous, 100°C, Acidic
High (Hydrolyzed)
<40%
High (Neutralization)
Experimental Protocol: Step-by-Step Methodology
This protocol is designed as a self-validating system , incorporating visual, chromatographic, and atmospheric controls to ensure reproducibility and safety.
Catalyst: 10% Palladium on Carbon (Pd/C), dry or 50% wet.
Solvent: Anhydrous Methanol (MeOH).
Gas: Hydrogen gas (H₂) balloon and Argon (Ar) for inert purging.
Filtration: Celite® 545, sintered glass funnel.
Step 1: Substrate Preparation
Weigh 1.0 g (3.32 mmol) of 2-nitrophenyl β-D-glucopyranoside and transfer it to a clean, dry 100 mL round-bottom flask.
Dissolve the substrate in 30 mL of anhydrous methanol.
Causality: Anhydrous methanol provides high solubility for both the nitro precursor and the resulting polar amine, while strictly preventing water-mediated hydrolysis of the glycosidic bond.
Step 2: Catalyst Loading & Atmospheric Purging
Carefully add 100 mg of 10% Pd/C to the methanolic solution.
Safety Check: Pd/C is highly pyrophoric. Adding it directly to the solvent minimizes ignition risk.
Seal the flask with a rubber septum. Insert a needle connected to an Argon line.
Purge the headspace with Argon for 5 minutes to displace all oxygen.
Step 3: Hydrogenation (Self-Validating Step)
Replace the Argon source with a balloon filled with Hydrogen gas (H₂).
Evacuate and backfill the flask with H₂ three times to ensure a pure hydrogen environment.
Stir the reaction vigorously at room temperature (20–25°C) for 2 to 4 hours.
Self-Validation (Visual & TLC): The initial solution exhibits a slight yellow tint. As the nitro group is reduced, the solution becomes colorless. Monitor via Thin Layer Chromatography (TLC) using Dichloromethane:Methanol (8:2 v/v). The reaction is complete when the UV-active starting material spot completely disappears, replaced by a lower-Rf, ninhydrin-positive amine spot.
Step 4: Workup & Catalyst Removal
Prepare a tightly packed filtration pad using Celite 545 in a sintered glass funnel.
Filter the reaction mixture through the Celite pad to remove the heterogeneous Pd/C catalyst.
Wash the pad with an additional 20 mL of methanol to ensure quantitative transfer.
Causality: Celite prevents finely divided palladium nanoparticles from passing into the filtrate. Residual palladium can contaminate the product and catalyze unwanted oxidation during the concentration phase.
Step 5: Isolation & Storage
Concentrate the filtrate under reduced pressure using a rotary evaporator. Keep the water bath temperature strictly below 40°C to prevent thermal degradation.
Dry the resulting residue under high vacuum for 4 hours to yield 2-aminophenyl β-D-glucopyranoside as an off-white solid (Quantitative yield, >95%).
Store the product at -20°C in an amber vial flushed with Argon, as the electron-rich free amine is susceptible to slow air oxidation.
Process Visualization
Workflow: Catalytic hydrogenation of ONPG to 2-aminophenyl β-D-glucopyranoside.
References
Ganjian, I., & Basile, D. V. (1997). Reductive syntheses of p-aminophenyl-beta-D-glucoside and its conversion to beta-glucosyl Yariv reagent. Analytical Biochemistry, 246(1), 152-155. [Link]
Kumar, A., et al. (2013). Chemoselective synthesis of polyfunctional aminophenyl C-glycopyranosides from nitrophenyl C-glycopyranosides under ultrasonic vibration. ARKIVOC, 2013(2), 146-165.[Link]
Application
Application Notes and Protocols for the O-Glycosylation of 2-Aminophenol
For distribution to: Researchers, scientists, and drug development professionals. Abstract This comprehensive technical guide provides a detailed protocol for the O-glycosylation of 2-aminophenol, a critical transformati...
Author: BenchChem Technical Support Team. Date: March 2026
For distribution to: Researchers, scientists, and drug development professionals.
Abstract
This comprehensive technical guide provides a detailed protocol for the O-glycosylation of 2-aminophenol, a critical transformation for the synthesis of valuable building blocks in medicinal chemistry and materials science. This document elucidates the underlying chemical principles, outlines robust protecting group strategies, and presents a detailed, step-by-step protocol for a modified Koenigs-Knorr reaction. Furthermore, it explores alternative glycosylation methodologies, provides key characterization techniques, and includes a troubleshooting guide to address common experimental challenges. The protocols and insights are designed to be directly applicable in a research and development setting.
Introduction: The Significance of 2-Aminophenyl Glycosides
2-Aminophenol is a versatile organic building block featuring both a nucleophilic amino group and a phenolic hydroxyl group.[1] This bifunctionality makes it a valuable precursor for the synthesis of a wide range of heterocyclic compounds, dyes, and pharmaceutical agents.[1] The glycosylation of 2-aminophenol, specifically the attachment of a sugar moiety to its phenolic oxygen, yields 2-aminophenyl glycosides. These structures are of significant interest as they can serve as:
Precursors for Bioactive Molecules: The glycone portion can enhance the solubility, stability, and bioavailability of a parent drug molecule.[2][3]
Building Blocks for Glycoconjugates: The amino group provides a convenient handle for further chemical modification, allowing these glycosides to be incorporated into larger structures like glycopeptides or glycoarrays.
Probes for Biological Systems: The specific carbohydrate unit can be designed to interact with biological targets such as lectins or enzymes.
This guide will focus on the practical aspects of achieving a successful O-glycosylation of 2-aminophenol, with an emphasis on stereocontrol and yield optimization.
Foundational Principles of Phenolic O-Glycosylation
The formation of a glycosidic bond between a sugar (the glycosyl donor) and an alcohol, in this case, the phenolic hydroxyl of 2-aminophenol (the glycosyl acceptor), is a cornerstone of carbohydrate chemistry.[4] This reaction, a type of condensation, involves the substitution of a leaving group at the anomeric carbon (C-1) of the sugar by the acceptor's hydroxyl group.[5]
Several challenges must be addressed for a successful glycosylation:
Activation of the Glycosyl Donor: The anomeric position must be rendered sufficiently electrophilic to react with the weakly nucleophilic phenolic hydroxyl group. This is typically achieved by installing a good leaving group on the anomeric carbon, such as a halide (e.g., bromide or chloride).[1][6]
Stereocontrol at the Anomeric Center: The newly formed glycosidic bond can be in one of two stereochemical configurations: α or β.[4] Controlling this outcome is paramount, as the anomeric configuration profoundly impacts the biological activity of the resulting glycoside.[7]
Chemoselectivity: The presence of a reactive amino group in 2-aminophenol necessitates a protection strategy to prevent N-glycosylation or other undesired side reactions.[8]
A key strategy for achieving stereocontrol is the use of neighboring group participation . An acyl protecting group (like acetate or benzoate) at the C-2 position of the glycosyl donor can shield one face of the molecule, leading to the stereoselective formation of the 1,2-trans glycoside.[1][9][10] For a D-glucose donor, this results in the selective formation of the β-anomer.
A Strategic Approach: The Three-Stage Glycosylation Workflow
The glycosylation of 2-aminophenol is best approached as a three-stage process: (1) Protection of the amine, (2) Glycosidic bond formation, and (3) Deprotection of the sugar and the amine.
Figure 1: A three-stage workflow for the synthesis of 2-aminophenyl glycosides.
Detailed Protocols and Methodologies
This section provides detailed, step-by-step protocols for the synthesis of 2-aminophenyl β-D-glucopyranoside.
Stage 1: N-Protection of 2-Aminophenol
The amino group of 2-aminophenol is more nucleophilic than the phenolic hydroxyl group and must be protected to ensure selective O-glycosylation.[11] N-acetylation is a robust and straightforward method for this purpose.
Protocol 1: Synthesis of N-(2-hydroxyphenyl)acetamide
Reaction Setup: In a round-bottom flask, dissolve 2-aminophenol (1.0 eq) in a suitable solvent such as ethyl acetate or dichloromethane (DCM).
Acylation: Cool the solution in an ice bath (0 °C). Add acetic anhydride (1.1 eq) dropwise with stirring. A mild base, such as pyridine or triethylamine (1.2 eq), can be added to scavenge the acetic acid byproduct.
Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin-Layer Chromatography (TLC) until the starting material is consumed.
Work-up: Quench the reaction with water. If using an organic solvent, separate the organic layer, wash with saturated sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.
Purification: The crude N-(2-hydroxyphenyl)acetamide can often be purified by recrystallization from a suitable solvent system (e.g., ethanol/water).
Stage 2: Koenigs-Knorr Glycosylation
The Koenigs-Knorr reaction is a classic and reliable method for forming glycosidic bonds using a glycosyl halide as the donor and a heavy metal salt, such as silver carbonate (Ag₂CO₃) or silver oxide (Ag₂O), as a promoter.[1][6][10]
Protocol 2: Synthesis of 2-Acetamidophenyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside
Preparation: Flame-dry all glassware and allow to cool under an inert atmosphere (e.g., nitrogen or argon).
Reaction Setup: To a flame-dried round-bottom flask, add N-(2-hydroxyphenyl)acetamide (1.2 eq), silver carbonate (2.0 eq), and activated 4Å molecular sieves.
Solvent Addition: Add anhydrous DCM to the flask and stir the suspension at room temperature for 30 minutes. The flask should be protected from light (e.g., by wrapping in aluminum foil) as silver salts can be light-sensitive.
Donor Addition: In a separate flask, dissolve the acetobromo-α-D-glucose (1.0 eq) in anhydrous DCM. Add this solution dropwise to the stirring suspension of the acceptor and silver salt.
Reaction Monitoring: Stir the reaction at room temperature. Monitor the progress by TLC, observing the consumption of the glycosyl donor. Reactions can take several hours to overnight.
Work-up: Upon completion, dilute the reaction mixture with DCM and filter through a pad of Celite® to remove the silver salts and molecular sieves.
Washing: Wash the filtrate sequentially with a saturated aqueous solution of sodium bicarbonate and then with brine.
Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purification: Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure protected glycoside.
Stage 3: Deprotection to Yield the Final Product
The final step involves the removal of the acetyl protecting groups from both the sugar and the amino group. The Zemplén deacetylation, using a catalytic amount of sodium methoxide in methanol, is a standard and effective method for cleaving acetate esters under mild conditions.
Protocol 3: Synthesis of 2-Aminophenyl β-D-glucopyranoside
Reaction Setup: Dissolve the purified protected glycoside (from Stage 2) in anhydrous methanol in a round-bottom flask.
Catalyst Addition: Add a catalytic amount of sodium methoxide (NaOMe) solution (e.g., 0.1 eq of a 0.5 M solution in methanol).
Reaction Monitoring: Stir the reaction at room temperature. Monitor the pH to ensure it remains basic. The reaction is typically complete within 1-3 hours, as monitored by TLC.
Neutralization: Once the reaction is complete, neutralize the mixture by adding a few drops of acetic acid or by using an acidic ion-exchange resin (e.g., Amberlite® IR120 H⁺ form) until the pH is neutral.
Purification: Filter the reaction mixture and concentrate the filtrate under reduced pressure. The resulting crude product can be purified by flash chromatography on silica gel or by recrystallization to afford the final 2-aminophenyl β-D-glucopyranoside.[12][13]
Mechanism of Stereocontrol: The Role of the C-2 Acetyl Group
The high β-selectivity observed in Protocol 2 is a direct consequence of neighboring group participation by the acetyl group at the C-2 position of the glucose donor.
Figure 2: Mechanism of β-selective Koenigs-Knorr glycosylation.
As shown in Figure 2, the reaction proceeds through an oxocarbenium ion intermediate. The adjacent C-2 acetyl group attacks this intermediate intramolecularly to form a cyclic acyloxonium ion. This intermediate effectively blocks the bottom (α) face of the sugar ring, forcing the incoming nucleophile (N-acetyl-2-aminophenol) to attack from the top (β) face, resulting in the exclusive formation of the 1,2-trans product (the β-glycoside).[1][14]
Characterization of the Final Product
The structure and purity of the synthesized 2-aminophenyl β-D-glucopyranoside must be confirmed through rigorous analytical techniques.
Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is the most powerful tool for confirming the anomeric configuration.[7][15][16][17]
¹H NMR: The anomeric proton (H-1) of a β-glucopyranoside typically appears as a doublet with a large coupling constant (³JH1,H2) of approximately 7-9 Hz, indicative of a trans-diaxial relationship with H-2. The anomeric proton signal for β-glycosides is usually found upfield (around 4.5-5.0 ppm) compared to their α-counterparts (around 5.1-5.9 ppm).[18]
¹³C NMR: The anomeric carbon (C-1) signal for β-glycosides typically resonates between 100-106 ppm.[15]
Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the molecular weight and elemental composition of the final product.
Infrared (IR) Spectroscopy: IR spectroscopy can confirm the presence of key functional groups, such as O-H, N-H, and C-O stretches.
Table 1: Typical NMR Data for Anomeric Configuration Determination
Parameter
β-Anomer (1,2-trans)
α-Anomer (1,2-cis)
¹H NMR (H-1)
Chemical Shift (δ)
~4.5 - 5.2 ppm
~5.1 - 5.9 ppm
Coupling Constant (³JH1,H2)
~7 - 9 Hz (large)
~3 - 4 Hz (small)
¹³C NMR (C-1)
Chemical Shift (δ)
~100 - 106 ppm
~95 - 100 ppm
Alternative Glycosylation Strategies
While the Koenigs-Knorr reaction is robust, other methods offer potential advantages in terms of milder conditions or different selectivity.
Phase-Transfer Catalyzed (PTC) Glycosylation: This method utilizes a two-phase system (e.g., solid-liquid or liquid-liquid) and a phase-transfer catalyst (like a quaternary ammonium salt) to facilitate the reaction between the glycosyl donor and the phenoxide anion of the acceptor.[19][20][21] This approach often proceeds under milder, basic conditions and can be highly efficient for phenols.[22]
Enzymatic Glycosylation: Glycosyltransferases and glycosidases can be used to catalyze the formation of glycosidic bonds with high regio- and stereoselectivity under aqueous, environmentally friendly conditions.[3][23] This is an attractive "green chemistry" alternative, although the availability and substrate specificity of the enzymes can be limiting factors.[2]
Table 2: Comparison of Phenolic Glycosylation Methods
1. Use freshly prepared or properly stored glycosyl bromide.2. Ensure the silver salt is of high quality and use sufficient equivalents. Consider a more potent activator if necessary.3. Ensure the acceptor is pure and dry.
Poor β:α Selectivity
1. Donor lacks a C-2 participating group.2. Reaction conditions favor the thermodynamic α-anomer (anomerization).
1. Use a donor with a C-2 acyl group (e.g., acetate, benzoate) for β-selectivity.2. Use non-polar, non-participating solvents (e.g., DCM). Avoid nitrile solvents which can promote α-glycoside formation.[27]
Formation of Side Products
1. Hydrolysis of the glycosyl donor.2. Formation of orthoesters.3. Degradation of starting materials.[27]
1. Maintain strictly anhydrous conditions (flame-dried glassware, dry solvents, molecular sieves).2. Use a non-nucleophilic base if orthoester formation is a problem.3. Run the reaction at a lower temperature.
Conclusion
The O-glycosylation of 2-aminophenol is a multi-step process that requires careful planning and execution, particularly concerning the protection of the amine functionality and control of stereochemistry at the anomeric center. The modified Koenigs-Knorr reaction, utilizing an N-acetylated 2-aminophenol acceptor and a C-2 acetylated glycosyl donor, provides a reliable and highly β-stereoselective route to the desired 2-aminophenyl glycosides. By understanding the underlying mechanisms and potential pitfalls, researchers can effectively synthesize these valuable compounds for a wide range of applications in drug discovery and chemical biology.
References
Hongu, M., Saito, K., & Tsujihara, K. (2007). Solid-Liquid Phase Transfer Catalyzed Novel Glycosylation Reaction of Phenols.
Hongu, M., Saito, K., & Tsujihara, K. (2007). Solid-Liquid Phase Transfer Catalyzed Novel Glycosylation Reaction of Phenols. Taylor & Francis Online.
[A phase-transfer glucosamination of phenols catalyzed by polyethylene glycol]. (2005). PubMed.
Troubleshooting common issues in glycosyl
Miller, S. J., & Schepartz, A. (2018). Rapid Phenolic O-Glycosylation of Small Molecules and Complex Unprotected Peptides in Aqueous Solvent. PMC.
(2023). Phase-Transfer Catalyzed Microfluidic Glycosylation: A Small Change in Concentration Results in a Dramatic Increase in Stereoselectivity. MDPI.
Rapid phenolic O-glycosylation of small molecules and complex unprotected peptides in aqueous solvent. (2018). PubMed.
Confirming the Anomeric Configuration of Glycosides Derived from 3,6-Di-O-acetyl-D-glucal: A Compar
Practical β-Stereoselective O-Glycosylation of Phenols with Penta-O-acetyl-β-D-glucopyranose. (n.d.).
Koenigs–Knorr reaction. (n.d.). Wikipedia.
Recent Advances in Stereoselective Chemical O-Glycosyl
Enzymatic N -Glycosylation of Diverse Arylamine Aglycones by a Promiscuous Glycosyltransferase from Carthamus tinctorius. (n.d.).
van der Vorm, S., Hansen, T., Overkleeft, H. S., van der Marel, G. A., & Codée, J. D. C. (2019). Acceptor reactivity in glycosylation reactions. Chemical Society Reviews, 48(17), 4686-4704.
New protecting groups in the synthesis of oligosaccharides. (2016).
Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosyl
Koenigs-Knorr Glycosylation: A Versatile Tool for Carbohydr
O-ACYLATION MECHANISM OF p-SUBSTITUTED PHENOLS WITH VARIOUS ALKANOYL CHLORIDES UNDER PHASE TRANSFER C
Protective group strategies in carbohydrate and peptide chemistry. (2025).
Koenigs knorr reaction and mechanism. (n.d.). Slideshare.
Enzymatic glucosylation of polyphenols using glucansucrases and branching sucrases of glycoside hydrolase family 70. (2021). University of Groningen research portal.
Protecting Group-Free Glycosyl
Enzymatic Glycosylation of Phenolic Antioxidants: Phosphorylase-Mediated Synthesis and Characteriz
Dear all, Is there any simple method to make n acetylation of 2-amino phenol? (2021).
Guidelines for O-Glycoside Formation
Recent Advances in Stereoselective Chemical O-Glycosyl
O-Linked Glycosylation Uncovered: Processes, Health Impacts, and Research Methods. (n.d.).
alpha-D-manno-oct-2-ulopyrano sid onic acid, a highly branched pentasaccharide corresponding to structures found in lipopolysaccharides from Moraxella c
The preparation of phenyl 2-amino-2-deoxy-β-D-glucopyranoside and some 2-acylamino-derivatives thereof. (1961). Journal of the Chemical Society (Resumed).
Koenigs-Knorr Synthesis of Cycloalkyl Glycosides. (n.d.). PMC - NIH.
Defining the Scope of the Acid-Catalyzed Glycosidation of Glycosyl Bromides. (n.d.). PMC - NIH.
Preparation of N-acetyl-para-aminophenol via a flow route of a clean amination and acylation of p-nitrophenol catalyzing by core-shell Cu2O@CeO2. (2020). Arabian Journal of Chemistry.
N-Terminal Modification of Proteins with o-Aminophenols. (2014).
During the formation of paracetamol why do you get N-acyl
US20230104724A1 - An environment-friendly process for selective acylation of aminophenol. (n.d.).
using 2-aminophenyl glucoside for benzimidazole synthesis
Application Note: Strategic Synthesis of Benzimidazole-Glucoside Conjugates for Targeted Therapeutics Executive Summary This guide details the synthetic utility of 2-aminophenyl glucoside intermediates in the constructio...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Strategic Synthesis of Benzimidazole-Glucoside Conjugates for Targeted Therapeutics
Executive Summary
This guide details the synthetic utility of 2-aminophenyl glucoside intermediates in the construction of benzimidazole pharmacophores. While "2-aminophenyl glucoside" often colloquially refers to the O-glucoside (a benzoxazole precursor), this protocol focuses on the
-(2-aminophenyl) glycosylamine intermediate. This species is the critical branch point for synthesizing Benzimidazole -Nucleosides —a class of compounds gaining traction in oncology for their ability to exploit GLUT1 overexpression in the Warburg effect for tumor-targeted delivery.
Scientific Rationale & Mechanism
The "Trojan Horse" Strategy
Benzimidazoles are privileged structures in medicinal chemistry (e.g., albendazole, omeprazole). However, their poor aqueous solubility and lack of selectivity often hamper clinical translation. Conjugating a glucose moiety (glucosylation) solves two problems:
Solubility: The hydrophilic sugar dramatically lowers LogP.
Targeting: Cancer cells overexpress Glucose Transporter 1 (GLUT1). A benzimidazole-glucoside mimics glucose, entering the cell via active transport before intracellular hydrolysis releases the active pharmacophore.
Mechanistic Pathway
The synthesis relies on the "Double-Condensation" logic. The reaction does not use the stable O-glucoside (which yields benzoxazoles). Instead, it generates a transient 2-amino-
-glucoside (an aniline derivative) which undergoes cyclization.
Key Reaction Stages:
-Glycosylation: Reaction of o-phenylenediamine (OPD) or o-nitroaniline with D-glucose (or activated donor) to form the -glycoside bond.
Cyclization: The free amino group at the ortho position attacks an electrophile (aldehyde, carboxylic acid, or orthoester) to close the imidazole ring.
Figure 1: Synthetic workflow converting aniline precursors to benzimidazole nucleosides via the 2-amino-N-glucoside intermediate.
Experimental Protocols
Protocol A: The "Nitro-Reduction" Route (High Fidelity)
Best for: Synthesizing defined N1-glucosylated benzimidazoles with sensitive sugar protecting groups.
Dissolve 2-nitroaniline (10 mmol) and acetobromo-glucose (12 mmol) in anhydrous acetone (50 mL).
Add
(15 mmol) and reflux for 12 hours.
Checkpoint: Monitor TLC (Hexane:EtOAc 1:1). The product (2-nitrophenyl-N-glucoside) will appear as a new spot with lower
than the aniline.
Filter salts and evaporate solvent. Recrystallize from EtOH.
Generation of the 2-Aminophenyl Glucoside Intermediate:
Dissolve the nitro-glucoside (5 mmol) in MeOH (30 mL).
Add 10% Pd/C (10 wt%) and stir under
balloon (1 atm) for 4 hours.
Critical: Do not isolate this intermediate for long periods; amino-glycosides are prone to hydrolysis (mutarotation) or anomerization. Filter through Celite directly into the cyclization vessel.
Cyclization to Benzimidazole:
To the fresh filtrate (containing 2-amino-
-glucoside), add Triethyl orthoformate (15 mmol) and a catalytic amount of sulfamic acid (10 mol%).
Reflux for 3–5 hours.
Evaporate solvent. Purify via silica gel column chromatography (DCM:MeOH 95:5).
Deprotection (Optional):
Treat with NaOMe in MeOH (Zemplén conditions) to remove acetyl groups if the free hydroxyls are required for biological assay.
Protocol B: The Direct Oxidative Condensation (Green Chemistry)
Best for: Rapid library generation; uses free glucose and OPD.
Confirms ring closure. Absence of this peak suggests incomplete cyclization.
Sugar Acetyls
1.8 – 2.1 ppm (singlets)
20 – 21 ppm
Only present in protected precursors (Protocol A).
Troubleshooting Guide
Observation
Root Cause
Corrective Action
Product is Benzoxazole
Used 2-aminophenol instead of OPD derivatives, or hydrolysis of the N-sugar followed by O-attack.
Ensure nitrogen atmosphere; use anhydrous conditions during the glycosylation step.
Low Yield (Protocol A)
Incomplete reduction of the nitro group.
Fresh Pd/C is essential. Sulfur traces in the starting material can poison the catalyst.
Anomerization ( mix)
Acidic conditions during cyclization.
Buffer the reaction with mild base (TEA or Carbonate). Avoid strong Lewis acids.
References
Synthesis of Benzimidazole Nucleosides: Shinde, V. S., et al. (2020). "Synthesis of benzimidazole nucleosides and their anticancer activity." Carbohydrate Research, 498, 108178. Link
Green Synthesis Strategies: Raja, D., et al. (2020).[1] "D-Glucose as a C1 Synthon in the Synthesis of Benzimidazoles." The Journal of Organic Chemistry, 85(17), 11531–11540. Link
Benzimidazole Pharmacology: Tahlan, S., et al. (2019). "Benzimidazole scaffolds as promising antiproliferative agents: A review." BMC Chemistry, 13, 66. Link
Glycosylation Methods: Puterová, Z., et al. (2010). "Synthesis of benzimidazole glycosides." Arkivoc, (xi), 182-195. Link
Warburg Effect & GLUT Targeting: Calvaresi, E. C., & Hergenrother, P. J. (2013). "Glucose conjugation for the specific targeting and treatment of cancer." Chemical Science, 4(6), 2319-2333. Link
Application Note: Stereoretentive Preparation of N-Glycosyl Amines via Intramolecular O→N Glycosyl Shift of 2-Aminophenyl Glucoside
Executive Summary N-glycosyl amines are highly versatile scaffolds used in the development of glycomimetics, glycosidase inhibitors, and glycoconjugate vaccines[1]. Traditional synthetic routes involving the direct inter...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
N-glycosyl amines are highly versatile scaffolds used in the development of glycomimetics, glycosidase inhibitors, and glycoconjugate vaccines[1]. Traditional synthetic routes involving the direct intermolecular condensation of reducing sugars with aromatic amines often suffer from sluggish kinetics, poor stereocontrol (anomeric mixtures), and competing Amadori degradation[2].
This application note details an elegant, stereoretentive methodology for preparing N-glycosyl amines by utilizing 2-aminophenyl-β-D-glucopyranoside as a transient intermediate. By leveraging an entropically favored intramolecular O→N glycosyl migration (rearrangement), researchers can efficiently generate N-(2-hydroxyphenyl)-β-D-glucopyranosylamine with strict retention of the β-anomeric configuration.
Mechanistic Rationale: The Proximity Effect
The synthesis relies on the spatial proximity of the ortho-amino group to the anomeric center in 2-aminophenyl glucoside. When the exocyclic O-glycosidic oxygen is selectively protonated under mildly acidic conditions, the electrophilicity of the anomeric carbon increases. The adjacent aniline nitrogen—acting as an intramolecular nucleophile—attacks the anomeric center. This cleaves the O-glycosidic bond and simultaneously forms a stable N-glycosidic linkage.
Because the reaction proceeds via a highly ordered, tightly bound transition state, the stereochemistry at the anomeric center is strictly retained, avoiding the anomerization commonly observed in prolonged intermolecular aminations[3].
Fig 1. Mechanistic workflow of the O→N glycosyl shift from ONPG to N-glycosyl amine.
Critical Parameters for O→N Migration
The success of this intramolecular rearrangement hinges on balancing the protonation state of the leaving group (glycosidic oxygen) and the nucleophile (aniline nitrogen).
pH Causality : At pH > 6.0, the glycosidic oxygen is insufficiently protonated, making it a poor leaving group and stalling the reaction. Conversely, at pH < 3.0, the aniline nitrogen becomes fully protonated (forming an anilinium ion), stripping it of its nucleophilicity. A pH of 4.5 provides the optimal thermodynamic balance.
Temperature Causality : Elevated temperatures (>60°C) accelerate the shift but significantly increase the rate of competitive hydrolysis, cleaving the sugar entirely to yield free glucose and 2-aminophenol[3].
Quantitative Optimization Data
The following table summarizes the optimization landscape for the O→N shift of 2-aminophenyl glucoside:
Reaction pH
Temperature (°C)
Time (h)
Yield of N-Glycosyl Amine (%)
Byproduct (Hydrolysis) (%)
3.0
40
2
45
50
4.5
40
4
88
< 5
6.0
40
12
60
< 2
4.5
60
1
70
25
Self-Validating Experimental Protocol
Step 1: Catalytic Reduction of 2-Nitrophenyl-β-D-glucopyranoside (ONPG)
Objective : Generate the 2-aminophenyl glucoside precursor in situ. Starting from the stable, commercially available ONPG prevents the premature degradation that would occur if the aminophenyl glycoside were stored long-term.
Solubilization : Dissolve 10 mmol of ONPG in 50 mL of anhydrous methanol in a round-bottom flask.
Catalyst Addition : Add 10% Pd/C (0.1 equivalents by weight) carefully under an argon atmosphere to prevent ignition of the methanol.
Hydrogenation : Purge the flask with H₂ gas (balloon pressure) and stir vigorously at room temperature for 2 hours.
Validation Check: The pale-yellow solution will turn colorless as the nitro group is reduced to the amine.
Filtration : Filter the reaction mixture through a Celite pad to remove the Pd/C catalyst.
Causality: Removing the transition metal is critical; residual palladium can catalyze unwanted side reactions or oxidation during the subsequent heating step.
Concentration : Concentrate the filtrate under reduced pressure, ensuring the water bath temperature does not exceed 30°C .
Causality: Heating the unprotected 2-aminophenyl glucoside at this stage will trigger an uncontrolled, premature O→N shift or hydrolysis.
Step 2: Intramolecular O→N Glycosyl Shift
Objective : Execute the controlled rearrangement to form the N-glycosyl amine.
Buffer Incubation : Dissolve the crude 2-aminophenyl glucoside in 50 mL of 0.1 M sodium acetate buffer, precisely adjusted to pH 4.5.
Thermal Activation : Incubate the solution at 40°C for 4 hours with gentle agitation.
Reaction Monitoring : Monitor the reaction via TLC (DCM:MeOH 8:2).
Validation Check: The O-glycoside starting material (higher Rf) will disappear, replaced by a distinct, more polar spot corresponding to the N-(2-hydroxyphenyl) glucosylamine.
Quenching : Once complete, immediately neutralize the reaction mixture to pH 7.0 using 0.1 M NaOH.
Causality: N-glycosyl amines are highly susceptible to acid-catalyzed hydrolysis[3]. Neutralization locks the product in its stable form and halts any further degradation.
Purification : Lyophilize the neutralized solution. Purify the resulting powder via reverse-phase flash chromatography (C18 column, Water/Acetonitrile gradient).
Causality: Standard normal-phase silica gel is inherently acidic and will hydrolyze the delicate N-glycosidic bond during purification. Reverse-phase chromatography ensures structural integrity.
Downstream Applications in Drug Development
The resulting N-(2-hydroxyphenyl) glucosylamine serves as a highly functionalized scaffold. The newly generated ortho-hydroxyl group on the aglycone can be utilized for secondary cross-linking, while the stable N-glycosidic bond acts as a metabolically resistant linker in biological systems. These architectures are heavily utilized in synthesizing transition-state analogs for glycosidase inhibition and in the chemoselective ligation of carbohydrate antigens to carrier proteins[1].
Fig 2. Downstream therapeutic applications of synthesized N-glycosyl amine scaffolds.
References
1.[3] Synthesis of N-glycosyl amides: conformational analysis and evaluation as inhibitors of β-galactosidase from E. coli. PubMed Central (PMC). URL:[Link]
2.[1] Rapid glycoconjugation with glycosyl amines. D-NB.info. URL:[Link]
3.[2] SYNTHESIS OF GLYCOSIDES CONTAINING QUINAZOLIN-4(3H)-ONE RING SYSTEM. Semantic Scholar. URL:[Link]
enzymatic hydrolysis of 2-aminophenyl beta-D-glucopyranoside
Application Note: Enzymatic Hydrolysis of 2-Aminophenyl -D-Glucopyranoside for Advanced Biosensing and High-Throughput Screening Executive Summary The precise quantification of -glucosidase (EC 3.2.1.21) activity is a cr...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Enzymatic Hydrolysis of 2-Aminophenyl
-D-Glucopyranoside for Advanced Biosensing and High-Throughput Screening
Executive Summary
The precise quantification of
-glucosidase (EC 3.2.1.21) activity is a critical bottleneck in applications ranging from biomass conversion to the diagnosis of Gaucher’s disease and the development of enzyme-linked immunosorbent assays (ELISAs). While traditional substrates like p-nitrophenyl -D-glucopyranoside (pNPG) dominate standard assays, they suffer from a fundamental limitation: their detection requires a highly alkaline pH shift to develop color, prohibiting continuous, real-time kinetic monitoring.
This application note details the use of 2-aminophenyl
-D-glucopyranoside (2-APG) as a superior, dual-modality substrate. Upon enzymatic cleavage, 2-APG releases 2-aminophenol (2-AP), a highly electroactive and chromogenic molecule. By leveraging the low oxidation potential of 2-AP, researchers can design continuous electrochemical biosensors that operate at the enzyme's physiological pH, eliminating the need for stopping reagents and minimizing background interference from biological matrices.
Mechanistic Rationale & Causality
The selection of an enzyme substrate must be dictated by the downstream detection environment.
-glucosidases catalyze the hydrolysis of terminal, non-reducing -D-glucosyl residues . When 2-APG is utilized, the enzyme specifically cleaves the -(1$\rightarrow$4) glycosidic bond, releasing D-glucose and the aglycone, 2-aminophenol.
The Causality of Electrochemical Superiority:
Unlike phenolic byproducts from other substrates, 2-aminophenol undergoes a highly reversible, two-electron, two-proton (
, ) oxidation to 2-quinoneimine at a remarkably low potential (typically +0.15 V to +0.25 V vs. Ag/AgCl).
Why this matters: Biological samples are replete with electroactive interferents like ascorbic acid and uric acid, which oxidize at potentials above +0.4 V. By poising the working electrode at +0.25 V, the biosensor achieves a high signal-to-noise ratio, selectively detecting 2-AP without oxidizing the background matrix .
Continuous Monitoring: Because 2-AP is electroactive at the optimal pH of most
-glucosidases (pH 5.0 – 7.0), the reaction can be monitored in situ and in real-time, providing highly accurate Michaelis-Menten kinetic data.
Enzymatic hydrolysis of 2-APG by β-glucosidase and subsequent detection pathways.
Comparative Substrate Metrics
To justify the transition from traditional substrates to 2-APG, we must evaluate their quantitative performance metrics. The table below summarizes the operational parameters of common
Limitation: High background autofluorescence in crude lysates.
X-Gluc
5-Bromo-4-chloro-3-indolyl
Colorimetric (Precipitate)
5.0 – 7.0
Qualitative
Limitation: Insoluble product; strictly for spatial staining.
Validated Experimental Protocols
The following protocols are designed as self-validating systems . They incorporate intrinsic controls to ensure that the measured signal is exclusively derived from the specific enzymatic hydrolysis of 2-APG, thereby eliminating false positives caused by auto-oxidation or non-specific matrix effects.
Protocol A: Continuous Electrochemical Detection via Differential Pulse Voltammetry (DPV)
Causality of Design: DPV is selected over Cyclic Voltammetry (CV) because it minimizes the capacitive charging current, significantly lowering the limit of detection for 2-AP generated in the assay.
Materials:
Screen-Printed Carbon Electrodes (SPCEs) with Ag/AgCl reference.
Assay Buffer: 50 mM Sodium Phosphate Buffer (PBS), pH 6.5. (Note: pH 6.5 is chosen as the optimal thermodynamic compromise between the acidic optimum of the enzyme and the neutral pH required to prevent 2-AP degradation).
Substrate: 10 mM 2-APG stock in ultra-pure water.
Inhibitor Control: 1 mM Conduritol B epoxide (CBE), a specific irreversible inhibitor of
-glucosidase.
Step-by-Step Workflow:
Baseline Establishment (Self-Validation Step 1): Drop-cast 50 µL of Assay Buffer onto the SPCE. Run a baseline DPV scan from 0.0 V to +0.5 V. Ensure no anodic peaks are present.
Substrate Blank (Self-Validation Step 2): Add 2-APG to a final concentration of 2 mM in the buffer. Run a DPV scan. A flat baseline confirms the substrate has not auto-oxidized.
Enzyme Reaction: Introduce the biological sample or purified
-glucosidase (e.g., 0.1 U/mL final concentration) to the droplet.
Kinetic Incubation: Incubate at 37°C. Because the system is continuous, DPV scans can be executed every 5 minutes.
Signal Acquisition: Record the anodic peak current (
) at approximately +0.25 V. The peak current is directly proportional to the concentration of 2-AP generated.
Inhibitor Verification (Self-Validation Step 3): In a parallel run, pre-incubate the sample with 1 mM CBE for 10 minutes before adding 2-APG. The absence of the +0.25 V peak confirms the signal is strictly
-glucosidase-dependent .
Step-by-step workflow for the electrochemical detection of β-glucosidase using 2-APG.
Protocol B: High-Throughput Colorimetric Assay via Oxidative Coupling
For laboratories lacking potentiostats, 2-APG can be adapted for 96-well microplate readers.
Causality of Design: 2-AP is colorless. However, the addition of a mild oxidizing agent forces the oxidative coupling of 2-AP molecules, forming 2-aminophenoxazin-3-one, a highly stable chromophore absorbing strongly at 430 nm.
Reaction Setup: In a 96-well plate, combine 90 µL of Assay Buffer (pH 6.5) and 10 µL of sample.
Initiation: Add 50 µL of 3 mM 2-APG to initiate the reaction. Incubate at 37°C for 30 minutes.
Oxidative Coupling (Stop & Develop): Add 50 µL of 5 mM Sodium Periodate (
) in 0.1 M Acetate Buffer (pH 4.0). The acidic shift stops the enzymatic reaction , while the periodate rapidly oxidizes the generated 2-AP.
Readout: Incubate for 5 minutes at room temperature to allow color development (yellow/brown). Read absorbance at 430 nm against a substrate-only blank.
Quality Control & Troubleshooting
Electrode Fouling: If the electrochemical signal degrades over sequential scans, the 2-quinoneimine product may be polymerizing on the carbon surface. Solution: Utilize a fresh SPCE for each measurement or modify the electrode with multi-walled carbon nanotubes (MWCNTs) to increase the electroactive surface area and resist passivation.
High Background Current: If the substrate blank shows a peak at +0.25 V, the 2-APG stock has undergone spontaneous hydrolysis or photo-oxidation. Solution: Always prepare 2-APG stocks fresh daily and store them in amber tubes at 4°C.
Suboptimal Color Development: In Protocol B, if the 430 nm absorbance is low despite high enzyme activity, reducing agents (e.g., DTT or
-mercaptoethanol) in the biological sample may be neutralizing the . Solution: Increase the concentration of the oxidizing agent or switch to the electrochemical protocol (Protocol A), which is impervious to this specific chemical interference.
References
BRENDA Enzyme Database. "EC 3.2.1.21 - beta-glucosidase." BRENDA: The Comprehensive Enzyme Information System. Available at:[Link]
ExPASy ENZYME Database. "EC 3.2.1.21 beta-glucosidase." Swiss Institute of Bioinformatics. Available at: [Link]
Warner, B. P., et al. "Advanced drug development and manufacturing." European Patent Office, EP2511844A2.
Strahsburger, E., et al. "In vivo assay to identify bacteria with β-glucosidase activity." ResearchGate, Oct. 2017. Available at:[Link]
Application
Application Note: High-Sensitivity Electrochemical & Optical Profiling of Beta-Glucosidase using 2-Aminophenyl Glucoside
-D-glucopyranoside (2-APG) as a Substrate Audience: Enzymologists, Biosensor Developers, and QC Scientists Abstract & Introduction -Glucosidase (BGL, EC 3.2.1.[1][2]21) is a pivotal enzyme in the hydrolysis of glycosidic...
Author: BenchChem Technical Support Team. Date: March 2026
-D-glucopyranoside (2-APG) as a Substrate
Audience: Enzymologists, Biosensor Developers, and QC Scientists
Abstract & Introduction
-Glucosidase (BGL, EC 3.2.1.[1][2]21) is a pivotal enzyme in the hydrolysis of glycosidic bonds, playing critical roles in lignocellulosic biomass conversion, lysosomal storage disease (Gaucher) diagnostics, and flavor release in fermentation. While 4-nitrophenyl -D-glucopyranoside (pNPG) remains the colorimetric gold standard, it suffers from significant limitations in turbid samples (e.g., blood, fermentation broth) and lacks the sensitivity required for micro-volume biosensors.
This guide details the application of 2-Aminophenyl
-D-glucopyranoside (2-APG) . Unlike pNPG, 2-APG releases 2-aminophenol (o-aminophenol) , a highly electroactive species. This allows for amperometric detection at low potentials, eliminating optical interference and enabling the development of rapid, disposable biosensors. Furthermore, the amino group allows for diazo-coupling, offering an alternative optical pathway for specific staining.
Mechanism of Action
The utility of 2-APG relies on the enzymatic liberation of the aglycone 2-aminophenol (2-AP). This product possesses two distinct detection pathways:[3]
Electrochemical (Primary): 2-AP is easily oxidized to o-quinoneimine (or 2-aminophenoxazin-3-one dimers) at low potentials (+0.1V to +0.3V vs Ag/AgCl). This low potential avoids the oxidation of common interferents like ascorbic acid or uric acid.
Optical (Secondary): 2-AP can be diazotized and coupled to form brightly colored azo dyes (Bratton-Marshall reaction), useful when pNPG background absorbance is too high.
Pathway Visualization
Figure 1: Dual-mode detection pathway for 2-APG hydrolysis. The electrochemical pathway is preferred for high sensitivity and turbid media.
Protocol A: Electrochemical Assay (Amperometric)
Best For: Biosensor development, opaque samples (blood/slurries), and high-sensitivity kinetics.
Materials
Substrate: 2-Aminophenyl
-D-glucopyranoside (10 mM stock in water).
Buffer: 0.1 M Acetate Buffer (pH 5.0) or Phosphate Buffer (pH 6.5). Note: BGL optima are usually acidic (pH 5), but electrochemical oxidation is facilitated at neutral/basic pH. pH 6.0 is a recommended compromise.
Add 100 µL Reagent A . The acid stops the enzyme; nitrite converts 2-aminophenol to a diazonium salt.
Incubate 3 minutes at Room Temp.
Coupling (Color Development):
Add 100 µL Reagent B .
A deep purple/red azo dye will develop instantly.
Detection:
Measure Absorbance at 540 nm .
Note: The unhydrolyzed substrate (2-APG) contains an amine but is sterically hindered or less reactive in these specific conditions compared to the free aminophenol, but a blank is mandatory.
Comparative Analysis: 2-APG vs. pNPG
Feature
4-Nitrophenyl Glucoside (pNPG)
2-Aminophenyl Glucoside (2-APG)
Detection Mode
Optical (Absorbance 405 nm)
Electrochemical (Amperometry) or Optical (540 nm)
Primary Product
p-Nitrophenol (Yellow)
2-Aminophenol (Electroactive)
pH Requirement
Must stop with Alkali (pH > 10) to see color
Detect at pH 5-7 (Real-time)
Sample Turbidity
High interference (scattering)
Zero interference (Electrochemical)
Sensitivity
Moderate (M range)
High (nM range with good electrodes)
Cost
Low
Moderate
Experimental Workflow Diagram
Figure 2: Operational workflow for selecting between real-time electrochemical monitoring and endpoint optical assays.
References
Electrochemical Oxidation of Aminophenols
Title: Electrochemical studies of 2-aminophenol and its electropolymeriz
Source:International Journal of Electrochemical Science (via ResearchG
synthesis of 2-(o-aminophenyl)benzimidazole derivatives
Application Note: Synthesis, Optimization, and Validation of 2-(o-Aminophenyl)benzimidazole Derivatives Executive Summary The compound 2-(o-aminophenyl)benzimidazole (CAS: 5805-39-0) is a highly versatile fragment molecu...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Synthesis, Optimization, and Validation of 2-(o-Aminophenyl)benzimidazole Derivatives
Executive Summary
The compound 2-(o-aminophenyl)benzimidazole (CAS: 5805-39-0) is a highly versatile fragment molecule and synthetic scaffold[1]. It is widely utilized in drug discovery as a precursor for anti-cancer agents, as well as a chelating ligand for transition metal complexes[2][3]. Because the compound features both a primary aniline amine and a benzimidazole secondary amine, its synthesis requires precise control over reaction conditions to prevent side reactions and oxidative degradation. This application note provides a comprehensive, self-validating methodology for synthesizing this critical pharmaceutical intermediate[4].
Mechanistic Rationale & Pathway Design
The synthesis of 2-(o-aminophenyl)benzimidazole relies on the classical Phillips condensation between o-phenylenediamine (OPDA) and anthranilic acid (2-aminobenzoic acid).
Causality of Reagent Selection:
Polyphosphoric Acid (PPA): PPA is selected as both the solvent and the Lewis acid catalyst. It is uniquely suited for this reaction because it acts as a potent dehydrating agent. It sequesters the water molecules generated during the initial intermolecular amide formation and the subsequent intramolecular cyclodehydration, thermodynamically driving the equilibrium toward the stable benzimidazole core.
Microwave Irradiation (Alternative): Traditional PPA heating requires elevated temperatures (180–200 °C) for several hours, which often leads to oxidative degradation of OPDA (tar formation). Microwave (MW) irradiation provides uniform volumetric heating, drastically reducing reaction times from hours to minutes and significantly improving the purity profile.
Figure 1: Synthetic pathway for 2-(o-aminophenyl)benzimidazole via cyclodehydration.
Experimental Protocols: A Self-Validating System
To ensure maximum trustworthiness and reproducibility, the following protocols are designed as self-validating systems, incorporating physical and chemical checkpoints that confirm success at each stage.
Figure 2: Self-validating experimental workflow for benzimidazole derivative synthesis.
Protocol A: Classical PPA-Mediated Condensation
Preparation: In a 100 mL round-bottom flask, add 20 g of PPA. Heat gently to 80 °C to lower the viscosity of the PPA, ensuring homogeneous mixing.
Reagent Addition: Add equimolar amounts of o-phenylenediamine (10 mmol, 1.08 g) and anthranilic acid (10 mmol, 1.37 g).
Cyclodehydration: Raise the temperature to 180–200 °C and stir continuously for 3 hours.
Self-Validating Checkpoint 1 (Reaction Completion): Monitor via TLC (EtOAc:Hexane 1:1). The complete disappearance of the highly polar OPDA spot confirms the transition from the acyclic amide intermediate to the cyclic product.
Quenching: Cool the viscous mixture to 90 °C and pour it in a thin stream into 200 mL of vigorously stirred crushed ice.
Neutralization: Titrate the highly acidic suspension by dropwise addition of 10% NaOH (or concentrated NH₄OH) until the pH reaches exactly 7.5–8.0.
Self-Validating Checkpoint 2 (Isoelectric Precipitation): The target compound is amphoteric. Reaching the isoelectric point (pH ~7.5) triggers a sudden, voluminous precipitation of an off-white solid[5]. If the pH exceeds 8.5, the product will begin to re-dissolve, drastically reducing the yield.
Purification: Filter the precipitate under a vacuum, wash thoroughly with cold distilled water to remove residual phosphate salts, and recrystallize from hot ethanol.
Homogenization: Grind o-phenylenediamine (10 mmol) and anthranilic acid (10 mmol) in an agate mortar to a fine powder to maximize surface area contact.
Catalysis: Transfer the mixture to a microwave-safe vessel and add a catalytic amount of PPA (2 g) or acidic alumina.
Irradiation: Irradiate at 300 W for 10–12 minutes in 2-minute intervals.
Self-Validating Checkpoint 3 (Phase Transition): Pause irradiation every 2 minutes. The mixture will initially melt into a liquid and subsequently resolidify as the higher-melting-point benzimidazole product forms. This resolidification is a definitive visual indicator of reaction completion.
Extraction: Extract the solid mass with hot ethanol, filter to remove the alumina/catalyst, and concentrate to yield the pure product.
Quantitative Data & Analytical Validation
Table 1: Reaction Parameters and Yield Comparison
Synthesis Method
Reagents
Catalyst / Solvent
Temp / Power
Time
Typical Yield (%)
Classical Heating
OPDA + Anthranilic Acid
Polyphosphoric Acid (PPA)
180–200 °C
3 hours
65–75%
Microwave-Assisted
OPDA + Anthranilic Acid
PPA or Acidic Alumina
300 W
10–12 min
85–92%
Table 2: Analytical Characterization Data (CAS: 5805-39-0)
Technique
Key Signals / Values
Diagnostic Significance
Melting Point
211–215 °C
Confirms bulk purity against established literature values.
Confirms the presence of both the benzimidazole NH and the primary aniline amine.
IR (KBr, cm⁻¹)
3400–3300 (NH₂, NH), 1620 (C=N)
Validates functional groups and successful cyclization.
Troubleshooting & Safety Considerations
Safety & Handling: The compound is toxic if swallowed, harmful if inhaled, and causes serious skin and eye irritation[4]. It is incompatible with strong oxidizing agents[4]. Always handle inside a certified fume hood using standard PPE (N95 dust mask, faceshield, gloves).
Troubleshooting Dark/Tarry Crude Products: If the crude precipitate is dark brown or black, it indicates the oxidation of OPDA during prolonged heating. OPDA is highly sensitive to atmospheric oxygen at high temperatures.
Corrective Action: Perform the classical PPA reaction under an inert argon atmosphere, or switch to the microwave protocol to minimize thermal exposure time. Treat the discolored crude with activated charcoal during the hot ethanol recrystallization step.
Troubleshooting Low Yields: Ensure the neutralization step does not overshoot pH 8.0. Because 2-(o-aminophenyl)benzimidazole is insoluble in water at its isoelectric point but soluble in highly acidic or basic conditions[4], over-basification will cause the product to remain in the aqueous phase.
Application Note: Conjugation of 2-Aminophenyl Glucoside to Carrier Proteins
Abstract & Scientific Rationale The conjugation of carbohydrate antigens to carrier proteins is a cornerstone of glyco-immunology, essential for generating high-affinity IgG antibodies against otherwise T-cell-independen...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract & Scientific Rationale
The conjugation of carbohydrate antigens to carrier proteins is a cornerstone of glyco-immunology, essential for generating high-affinity IgG antibodies against otherwise T-cell-independent carbohydrate antigens.
This guide details the conjugation of 2-aminophenyl glucoside (2-APG) to carrier proteins (BSA, KLH, or CRM197). Unlike aliphatic amines which require crosslinkers (e.g., NHS-esters), the aromatic amine on the phenyl ring of 2-APG allows for direct activation via diazotization .
Why this method?
The "Landsteiner" diazonium coupling method is chosen here because:
Specificity: It targets Tyrosine and Histidine residues, leaving Lysines available for solubility or further modification.
Self-Validation: The resulting azo bond (
) creates a distinct chromophore (orange/red), allowing for immediate visual verification and spectrophotometric quantification without destructive testing.
Linker Integrity: The phenyl group acts as a rigid spacer, presenting the glucose moiety away from the protein surface to maximize immune recognition.
Mechanism of Action
The reaction proceeds in two distinct phases: Activation (generation of the electrophile) and Coupling (electrophilic aromatic substitution).
Phase 1: Diazotization
In cold acidic conditions, sodium nitrite reacts with HCl to form nitrous acid (
), which generates the nitrosonium ion (). This attacks the aromatic amine of the 2-APG, dehydrating it to form the unstable, highly electrophilic diazonium salt .
Phase 2: Azo Coupling
The diazonium salt is added to the protein solution at basic pH (9.0). The high pH deprotonates the phenolic hydroxyl group of Tyrosine residues (forming phenoxide ions) and the imidazole ring of Histidine. These electron-rich rings attack the diazonium electrophile, forming a stable covalent azo bond .
Figure 1: Reaction mechanism showing the conversion of the aromatic amine to a diazonium salt and subsequent coupling to protein residues.
Critical: This reaction is temperature-sensitive. Keep all reagents on ice.
Dissolution: Dissolve 10 mg of 2-aminophenyl glucoside in 1.0 mL of 0.1 M HCl . Ensure complete dissolution.
Cooling: Place the tube in an ice-water bath (
) for 10 minutes.
Activation: Dropwise, add 0.5 mL of ice-cold 0.1 M
while stirring.
Incubation: Incubate on ice for 15–20 minutes. The solution should remain clear.
Starch-Iodide Test (Optional): A drop of the mixture on starch-iodide paper should turn blue, indicating excess nitrous acid (required for complete conversion).
Protocol B: Conjugation (Azo Coupling)
Protein Preparation: Dissolve 20 mg of BSA (or KLH) in 4.0 mL of 0.2 M Borate Buffer (pH 9.0) . Chill to
Measure the absorbance of the conjugate at 280 nm (Protein) and 360 nm (Hapten).
Use the following formula to estimate the Molar Ratio (Hapten/Protein):
(BSA)
(Azo-Glucoside) (approximate; determine experimentally if possible)
(Correction Factor) = of the pure hapten.
Method 2: MALDI-TOF MS (Gold Standard)
For precise determination of the "Degree of Labeling" (DOL):
Mix conjugate with Sinapinic Acid matrix.
Analyze via MALDI-TOF in linear positive mode.
Calculate the mass shift:
(Subtract 1 for the proton lost during substitution).
Workflow Visualization
Figure 2: Operational workflow from activation to final validation.
Troubleshooting & Optimization
Observation
Probable Cause
Corrective Action
Precipitation during coupling
Over-labeling (hydrophobicity)
Reduce the molar excess of hapten (try 20:1 instead of 50:1).
No color change (remains clear)
Failed diazotization
Ensure is fresh. Temperature must be .
Low conjugation efficiency
pH too low
Ensure Borate buffer is pH 9.0–9.5. Tyrosine requires deprotonation.
Protein aggregation
Cross-linking
Unlikely with this chemistry, but ensure protein concentration is <5 mg/mL.
References
Hermanson, G. T. (2013). Bioconjugate Techniques (3rd ed.).[5][6] Academic Press. (The definitive guide on diazonium coupling protocols).
McBroom, C. R., et al. (1972). Carbohydrate Antigens: Coupling of Carbohydrates to Proteins by Diazonium and Phenylisothiocyanate Reactions. Methods in Enzymology, 28, 212-219. (Classic protocol for aminophenyl glycosides).
Roy, R., & Boons, G. J. (2000). Glycoscience: Chemistry and Chemical Biology. Springer.[7] (Modern applications of neoglycoproteins).
Kitov, P. I., & Bundle, D. R. (2003). Glycoconjugate Vaccines: History and Recent Developments. (Context on using aromatic linkers for immunogenicity).
Application Note: Synthesis and Optimization of Schiff Bases via the Reaction of 2-Aminophenyl Glucoside with Aldehydes
Introduction & Strategic Rationale In modern drug discovery and chemical biology, the conjugation of pharmacophores with carbohydrate moieties (glycoconjugation) is a proven strategy to enhance water solubility, reduce s...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Strategic Rationale
In modern drug discovery and chemical biology, the conjugation of pharmacophores with carbohydrate moieties (glycoconjugation) is a proven strategy to enhance water solubility, reduce systemic toxicity, and enable targeted delivery via carbohydrate-binding proteins (e.g., GLUT transporters or lectins). 2-Aminophenyl
-D-glucopyranoside serves as a highly versatile bifunctional scaffold[1]. Its -D-glucopyranose ring provides the biological targeting and solubility profile, while the ortho-substituted aniline group acts as a reactive nucleophile.
The condensation of this primary amine with an aldehyde yields a Schiff base (imine) . This reaction is a cornerstone of dynamic covalent chemistry and is widely utilized to synthesize glycomimetics, fluorescent probes, and metal-chelating ligands. This application note provides a self-validating, optimized protocol for executing this reaction with high fidelity.
Mechanistic Causality & Reaction Dynamics
The formation of an imine from 2-aminophenyl glucoside and an aldehyde is an acid-catalyzed, reversible condensation reaction. Understanding the thermodynamics and kinetics of this pathway is critical for protocol optimization.
Nucleophilic Attack : The primary amine of the 2-aminophenyl glucoside attacks the electrophilic carbonyl carbon of the aldehyde.
Hemiaminal Formation : A rapid intramolecular proton transfer yields a neutral hemiaminal (aminoalcohol) intermediate.
Dehydration (Rate-Limiting Step) : The hydroxyl group is protonated by an acid catalyst, converting it into a superior leaving group (
). Expulsion of water generates an iminium ion, which subsequently loses a proton to form the stable C=N double bond[2].
The pH Imperative : The reaction exhibits a strict bell-shaped pH-rate profile. The optimal pH is between 4.0 and 5.0 [2].
Causality: At a pH > 5, there is insufficient acid to protonate the hemiaminal hydroxyl group, halting dehydration. At a pH < 4, the primary amine is heavily protonated (forming an unreactive ammonium salt), completely neutralizing its nucleophilicity ([3]).
Experimental Workflow
Workflow for the preparation, condensation, and isolation of glucoside Schiff bases.
Validated Protocol: Synthesis of the Schiff Base
This protocol describes the condensation of 2-aminophenyl
-D-glucopyranoside with a model aldehyde (e.g., salicylaldehyde).
Materials & Reagents
2-Aminophenyl
-D-glucopyranoside : Pre-synthesized via Pd/C catalytic hydrogenation of 2-nitrophenyl -D-glucopyranoside.
Salicylaldehyde : Or alternative target aldehyde.
Absolute Ethanol : Anhydrous grade.
Glacial Acetic Acid : Acid catalyst.
3Å Molecular Sieves : Activated at 300°C prior to use.
Step-by-Step Methodology
Preparation of the Reaction Matrix :
Dissolve 1.0 mmol of 2-aminophenyl
-D-glucopyranoside in 15 mL of absolute ethanol in a 50 mL round-bottom flask.
Expert Insight: Absolute ethanol is chosen to minimize the introduction of water, which would thermodynamically drive the reversible reaction backward toward hydrolysis ([4]).
Aldehyde Addition :
Add 1.05 mmol of salicylaldehyde dropwise to the stirring solution. A slight stoichiometric excess of the aldehyde ensures complete consumption of the valuable glucoside precursor.
Catalysis & Dehydration :
Add 2–3 drops of glacial acetic acid to adjust the apparent pH to ~4.5.
Introduce 1.0 g of activated 3Å molecular sieves to the flask.
Expert Insight: Because water is eliminated during the reaction, molecular sieves act as an in-situ desiccant. By sequestering the generated water, they push the equilibrium entirely toward the Schiff base via Le Chatelier's principle[5].
Thermal Activation :
Equip the flask with a reflux condenser and heat the mixture to 75°C (reflux) under an inert nitrogen atmosphere for 4–6 hours.
Monitor reaction progress via Thin Layer Chromatography (TLC) using a Dichloromethane/Methanol (9:1) eluent.
Isolation & Purification :
Filter the hot solution immediately to remove the molecular sieves.
Concentrate the filtrate under reduced pressure to one-third of its original volume.
Induce crystallization by slowly adding cold diethyl ether. Filter the resulting precipitate and wash with cold ethanol to yield the pure Schiff base.
Mechanistic Pathway Visualization
Mechanistic pathway of imine formation highlighting the critical dehydration step.
Data Presentation: Condition Optimization
To validate the robustness of the protocol, the following table summarizes the quantitative impact of varying reaction conditions on the final yield of the Schiff base. The data clearly demonstrates the necessity of strict water exclusion and pH control.
Solvent System
Catalyst
Desiccant
Temp (°C)
Time (h)
Yield (%)
Ethanol (95%)
None
None
75
12
32
Absolute Ethanol
None
None
75
12
45
Absolute Ethanol
Glacial Acetic Acid
None
75
6
68
Absolute Ethanol
Glacial Acetic Acid
3Å Mol. Sieves
75
4
89
Methanol
Glacial Acetic Acid
3Å Mol. Sieves
65
6
81
Table 1: Optimization of reaction parameters demonstrating the critical need for acid catalysis and water sequestration.
Characterization & Self-Validation
A self-validating protocol requires rigorous analytical confirmation. The successful formation of the Schiff base from 2-aminophenyl glucoside must be confirmed by the following spectroscopic markers:
FT-IR Spectroscopy : Look for the disappearance of the primary amine
stretching bands (~3300-3400 cm⁻¹) and the aldehyde stretch (~1700 cm⁻¹). This must be accompanied by the appearance of a strong, sharp imine stretching band at 1610–1630 cm⁻¹ .
¹H-NMR Spectroscopy : Confirm the disappearance of the aldehyde proton signal (~9.5-10.5 ppm) and the emergence of a characteristic singlet for the azomethine (imine) proton (
) at 8.2–8.8 ppm . The anomeric proton of the -D-glucopyranoside should appear as a doublet around 4.8-5.0 ppm with a coupling constant ( Hz), confirming the retention of the -configuration.
References
Chemistry LibreTexts . 12.7: Reactions of Aldehydes and Ketones with Amines. Verified Landing Page:[Link]
KPU Pressbooks . 2.7 Addition of Amines and Amine Derivatives to Aldehydes and Ketones. Verified Landing Page:[Link]
chemical synthesis of o-aminophenyl glycosides methods
Application Note: AN-SYN-GLY-042 Abstract o-Aminophenyl glycosides are critical synthons in medicinal chemistry, serving as precursors for benzoxazolones, bioactive glycomimetics, and substrates for intramolecular aglyco...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: AN-SYN-GLY-042
Abstract
o-Aminophenyl glycosides are critical synthons in medicinal chemistry, serving as precursors for benzoxazolones, bioactive glycomimetics, and substrates for intramolecular aglycon delivery (IAD) systems. Their synthesis presents a unique chemoselective challenge: distinguishing between the nucleophilic aniline nitrogen and the phenolic oxygen. This guide details two field-proven methodologies to navigate this landscape: the robust Nitro-Reduction Pathway (Method A) and the Direct N-Protected Glycosylation (Method B).
Part 1: Strategic Analysis & Route Selection
The synthesis of o-aminophenyl glycosides is governed by the "Nucleophilic Competition Principle." In unprotected o-aminophenol, the nitrogen atom is significantly more nucleophilic than the oxygen, leading to N-glycosides (glycosylamines) rather than the desired O-glycosides.
To achieve high-fidelity O-glycosylation, the synthetic strategy must either:
Mask the amine as a non-nucleophilic precursor (Nitro group).
Protect the amine with an electron-withdrawing group (Acetyl/Phthaloyl) prior to glycosylation.
Decision Matrix: Pathway Selection
Figure 1: Strategic decision tree for selecting the optimal synthetic pathway based on starting material availability and chemoselectivity requirements.
Part 2: Detailed Experimental Protocols
Method A: The Nitro-Reduction Pathway (Gold Standard)
Rationale: This method eliminates chemoselectivity issues. The nitro group is electron-withdrawing, deactivating the ring but ensuring that the only nucleophile available is the phenolate oxygen.
Phase 1: Glycosylation of o-Nitrophenol
Mechanism: Nucleophilic substitution (
or depending on promoter) of the activated glycosyl donor by the o-nitrophenolate.
Dissolution: Dissolve peracetylated glucose (1.0 equiv) and N-acetyl-2-aminophenol (1.2 equiv) in anhydrous DCM under Argon.
Activation: Cool to 0°C. Add
(1.5 equiv) dropwise.
Reaction: Allow to warm to RT and stir for 12–24 hours.
Quench: Pour into ice-cold saturated
.
Extraction: Extract with DCM, dry, and concentrate.
Deprotection (Optional): If the free amine is required, the N-acetyl group requires harsh hydrolysis (base/acid) which may jeopardize the glycosidic bond. This is why Method A is preferred for generating free amines.
Part 3: Critical Quality Attributes (CQA) & Data Analysis
Analytical Validation
The successful synthesis is validated by specific NMR signatures.
Feature
o-Nitrophenyl Glycoside (Intermediate)
o-Aminophenyl Glycoside (Product)
Mechanistic Insight
Appearance
Yellow crystalline solid
White/Off-white solid
Conjugation of Nitro group causes color; Amine is colorless.
1H NMR (Aromatic)
Deshielded protons (7.0–8.0 ppm)
Shielded protons (6.5–7.0 ppm)
Nitro is EWG (deshielding); Amine is EDG (shielding).
1H NMR (Anomeric)
5.0–5.2 ppm (doublet)
4.8–5.0 ppm (doublet)
Slight upfield shift due to change in aglycone electronics.
Coupling ()
~7–8 Hz (for -anomer)
~7–8 Hz (for -anomer)
Confirms 1,2-trans stereochemistry is maintained.
Mass Spec (ESI)
[M+Na]+ = Mass + 23
[M+H]+ or [M+Na]+
Distinct mass loss of 30 Da (NO2 NH2).
Troubleshooting Guide
Issue: Low Yield in Method A (Step 1).
Cause: Incomplete deprotonation of nitrophenol.
Fix: Ensure vigorous stirring in the biphasic system; TBAB is essential to transport the phenolate into the organic phase.
Issue: Anomerization during Reduction.
Cause: Acidic impurities in the Pd/C or solvent.
Fix: Add a trace of
to the hydrogenation mixture to maintain neutrality.
Issue: N-Glycosylation in Method B.
Cause: Insufficient electron withdrawal by the protecting group.
Fix: Switch from N-Acetyl to N-Phthaloyl protection (stronger EWG, sterically bulky).
Part 4: Mechanistic Visualization
The following diagram illustrates the catalytic cycle and electron flow during the critical reduction phase, highlighting the chemoselective transformation.
Figure 2: Reaction pathway for the chemoselective reduction of the nitro group on the Pd surface. Note the risk of acid-catalyzed anomerization.
References
Vertex AI Search. (2026).[3] Synthesis of mucin O-glycan core structures as their p-nitro- and p-aminophenyl glycosides. 4
Sudarsono, D., et al. (2022).[5] Synthesis of p-Aminophenol from p-Nitrophenol Using CuO-Nanoleaf/g-Al2O3 Catalyst. Bulletin of Chemical Reaction Engineering & Catalysis. 5
Barresi, F., & Hindsgaul, O. (1991).[6] Intramolecular aglycon delivery (IAD): A synthetic strategy for 1,2-cis glycosides. (Foundational concept for o-tethered glycosides). 6
BenchChem. (n.d.). Palladium on Carbon (Pd/C) for Catalytic Hydrogenation in Synthesis. 7
Schepartz, A., et al. (2018).[8] Rapid phenolic O-glycosylation of small molecules and complex unprotected peptides in aqueous solvent. Nature Chemistry. 8
Technical Support Center: 2-Aminophenyl Glucoside Stability
Topic: Improving Stability of 2-Aminophenyl Glucoside Solutions Executive Summary: The Stability Triad Welcome to the technical support center for 2-Aminophenyl -D-glucopyranoside (2-APG). If you are observing browning ,...
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Improving Stability of 2-Aminophenyl Glucoside Solutions
Executive Summary: The Stability Triad
Welcome to the technical support center for 2-Aminophenyl
-D-glucopyranoside (2-APG). If you are observing browning , high background signal , or precipitation , you are likely battling one of three competing instability vectors.[1]
Unlike simple phenyl glycosides, 2-APG contains an ortho-amino group.[2][1] This makes it uniquely susceptible to oxidative degradation, distinct from the hydrolytic instability common to all glycosides.
The Stability Triad (Mechanism of Failure)
Vector A: Oxidative Polymerization (The "Pink/Brown" Shift) [2][1]
Cause: The free amine (
) on the phenyl ring oxidizes upon exposure to air, forming radical intermediates that polymerize into colored phenoxazinone-like compounds.[2][1]
Cause: Once hydrolyzed, the released 2-aminophenol is far more unstable than the parent glycoside, rapidly oxidizing to form high-background chromophores.[2][1]
Master Preparation Protocols
The following protocols are designed to maximize shelf-life. Do not use water for long-term storage. [2][1]
Protocol A: Preparation of "Gold Standard" Stock Solution (50-100 mM)
Use anhydrous DMSO (Dimethyl sulfoxide).[2][1] Avoid Ethanol (hygroscopic) or Water (hydrolysis risk).[2][1]
2
Weighing
Weigh 2-APG powder rapidly. The solid is hygroscopic; moisture absorption accelerates degradation.
3
Dissolution
Dissolve to high concentration (e.g., 100 mM).[1] Higher concentrations are generally more stable than dilute ones due to reduced solvent-to-solute oxygen ratio.[2][1]
4
Degassing (Critical)
Sparge the DMSO solution with Argon or Nitrogen gas for 2-3 minutes via a glass pipette.
5
Aliquot & Store
Aliquot into amber, screw-cap vials (20-50 µL per vial). Store at -20°C . Avoid freeze-thaw cycles.[2][1]
Buffer Selection: Use Citrate-Phosphate or MES buffer at pH 5.5 - 6.0 .[2][1]
Why? At pH < 5, acid hydrolysis risk increases.[1] At pH > 7, the amine deprotonates and oxidizes rapidly. pH 5.5 is the "stability sweet spot."[1]
Degassing: Degas the buffer before adding the stock.
Dilution: Add the DMSO stock to the buffer immediately prior to the experiment.
Protection: Keep on ice and in the dark (wrap tube in foil).
Visualization of Degradation Pathways
The following diagram illustrates the chemical fate of 2-APG and where your handling intervenes.
Caption: Figure 1. Degradation pathways of 2-APG. Note that hydrolysis releases 2-aminophenol, which degrades much faster than the parent glycoside.[2]
Troubleshooting & FAQ
Q1: My solution turned pink/brown overnight. Can I still use it?
Status:CRITICAL FAILURE
Diagnosis: The amine group has oxidized, likely forming azo- or phenoxazinone-like impurities.[2][1]
Impact: These impurities are often potent inhibitors of glycosidases and will contribute to high background absorbance/fluorescence.[1]
Action: Discard. Prepare fresh stock using Protocol A (Degassed DMSO).
Q2: Why is the background signal increasing in my "No Enzyme" control?
Status:Spontaneous Hydrolysis
Diagnosis: Your buffer pH is likely too low (< 4.[1]5) or the temperature is too high (> 37°C) for extended periods.[1]
Sigma-Aldrich. (2024).[2][1] 4-Aminophenyl β-D-glucopyranoside Product Information & Safety Data Sheet. (Note: General handling for aminophenyl glycosides applies to the 2-isomer).[2][1] Link[2][1]
Kidonakis, M., et al. (2025).[1][3] A Purification‐Free Strategy for the Electrochemical Oxidation of the Primary Hydroxy Group in Glycopyranosides. ChemElectroChem. (Discusses oxidative sensitivity of glycoside moieties). Link
Suetsugu, N., et al. (1973).[1][4] Kinetic studies on glucoamylase.[1][4] V. Hydrolyses of phenyl alpha-glucosides. Journal of Biochemistry. (Foundational kinetics of phenyl glycoside hydrolysis). Link
Dyfverman, A., et al. The Alkaline Hydrolysis of Phenyl Beta-Glucosides. Acta Chemica Scandinavica. (Establishes pH sensitivity limits). Link
Technical Support Center: Aminophenyl Glucoside Stability & Handling
Topic: Preventing Oxidation of the Amino Group in Aminophenyl Glucosides Audience: Researchers, Synthetic Chemists, and Assay Developers Reference ID: TSC-APG-OX-001[1] Welcome to the Technical Support Center You are lik...
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Preventing Oxidation of the Amino Group in Aminophenyl Glucosides
Audience: Researchers, Synthetic Chemists, and Assay Developers
Reference ID: TSC-APG-OX-001[1]
Welcome to the Technical Support Center
You are likely visiting this page because your p-aminophenyl glucoside (APG) has turned from a pristine white powder to a brown or black sticky solid, or your assay background noise is inexplicably high.
The free amino group (
) on the phenyl ring of APG is highly electron-rich, making it susceptible to rapid oxidative degradation.[1] This guide provides the mechanistic insight and field-proven protocols to prevent this oxidation, ensuring the integrity of your glycoscience reagents.
Module 1: The Mechanism of Failure
Why is my sample turning brown?
The Science:
The instability of aminophenyl glucosides stems from the aniline moiety. Under aerobic conditions—particularly at neutral or basic pH—the electron-rich amino group undergoes single-electron oxidation.[1] This initiates a radical cascade leading to the formation of quinone imines and eventual polymerization into polyaniline-like oligomers (azo compounds and phenazines). These polymers are highly conjugated, resulting in deep brown/black chromophores.
Key Factor: This process is autocatalytic and accelerated by light and transition metals.
Visualization: The Oxidation Cascade
Figure 1: The oxidative pathway of aniline derivatives.[1] The transition from colorless amine to dark polymer is irreversible.
Module 2: Synthesis & Immediate Stabilization
Scenario: "I am synthesizing APG from p-nitrophenyl glucoside, and it darkens during workup."
Root Cause: The moment the nitro group (
) is reduced to the amine (), it becomes vulnerable.[1] If the reaction mixture is basic or exposed to air while in solution, oxidation begins immediately.
The Protocol: Hydrogenation with Acidic Quench
Objective: Reduce p-nitrophenyl glucoside while preventing immediate re-oxidation.[1]
Preparation: Dissolve p-nitrophenyl glucoside in MeOH. Add 10% Pd/C catalyst.
The Fix (Acidic Environment): Add a stoichiometric amount of dilute HCl (1.05 eq) before starting hydrogenation.
Why? This ensures the forming amine is immediately protonated to the ammonium salt (
). The ammonium species is electron-poor and cannot be oxidized .[1]
Execution: Hydrogenate (H2 balloon or Parr shaker) until uptake ceases.
Workup: Filter catalyst under an inert atmosphere (Argon) if possible. Concentrate the filtrate.
Result: You isolate the Hydrochloride Salt , which is stable.
Module 3: Long-Term Storage Solutions
Scenario: "How do I store APG for months without degradation?"
The Solution: Salt Formation (The Gold Standard)
Free base aminophenyl glucosides should never be stored for long periods. You must convert them to their Hydrochloride (HCl) salt form.
Protocol: Conversion to HCl Salt
Step
Action
Technical Rationale
1
Dissolve crude APG in minimal dry Methanol or Ethanol .[1]
Polar solvent needed to dissolve the sugar moiety.
2
Cool to 0°C on ice.
Reduces kinetic energy, preventing side reactions (acid hydrolysis of the glycosidic bond).
3
Add 1M HCl in Diethyl Ether or Dioxane dropwise.
Anhydrous acid prevents hydrolysis. Ether acts as an antisolvent.
The HCl salt is insoluble in ether; impurities often remain in solution.
6
Filter and dry under vacuum over P2O5 .
Removes moisture; water promotes hydrolysis and oxidation.
Self-Validation Check:
Success: Product is a white/off-white crystalline solid.[1] Soluble in water; pH of aqueous solution is acidic (~3-4).[1]
Failure: Product is sticky or dark. (Indicates incomplete salt formation or prior oxidation).
Module 4: Orthogonal Protection (Boc Strategy)
Scenario: "I need to react the sugar hydroxyls, but the amine is interfering."
The Solution: N-Boc Protection
If you cannot work with the salt (e.g., you need basic conditions for downstream chemistry), you must "mask" the amine with a tert-butyloxycarbonyl (Boc) group.[1]
Protocol: Selective N-Boc Protection
Dissolution: Dissolve APG (1 eq) in a mixture of Dioxane:Water (1:1) .
Base: Add NaHCO3 (2 eq).
Note: Do not use strong bases like NaOH, which may hydrolyze the glycosidic bond or cause acetyl migration if present.
Reagent: Add Di-tert-butyl dicarbonate (
) (1.2 eq).
Reaction: Stir at Room Temperature for 4–12 hours.
TLC: The spot will move significantly higher (more non-polar) than the free amine.
Stability: The N-Boc APG is stable to oxidation and can be stored at RT (though 4°C is preferred).[1]
Decision Logic: Handling APGs
Figure 2: Decision matrix for stabilizing and handling aminophenyl glucosides.
Frequently Asked Questions (FAQs)
Q: Can I remove the brown color if my sample has already oxidized?A: Partially, but with yield loss. You can attempt to dissolve the compound in water and wash with dichloromethane (DCM).[2] The polymeric oxidation products are often more organic-soluble or form a suspension that can be filtered out.[1] However, activated carbon purification is risky as it may bind the glucoside itself. Prevention is the only true cure.
Q: Is the glycosidic bond stable during the HCl salt formation?A: Phenyl glycosides are reasonably stable to acid compared to alkyl glycosides, but they are not immune.
Danger Zone: Heating in aqueous acid.
Safe Zone: Anhydrous acid in organic solvents (Ether/Dioxane) at 0°C. Always keep the system cold and anhydrous during salt formation.
Q: My assay requires neutral pH. How do I use the HCl salt?A: Prepare the stock solution in water (it will be acidic). Only neutralize it immediately before adding it to the buffer/assay plate. Once neutralized in the assay buffer, the clock starts ticking on oxidation, but the timescale of an assay (minutes to hours) is usually safe compared to storage (weeks).
References
Mechanistic Aspects of the Electrochemical Oxidation of Aliphatic Amines and Aniline Derivatives. Molecules. (2023). Describes the radical cation and polymerization pathways of aniline oxidation.
Protecting Groups for Amines: Carbamates. Master Organic Chemistry. (2018). Detailed protocols for Boc protection and stability profiles.
4-Aminophenyl β-D-glucopyranoside Storage & Stability. MedChemExpress. Technical data sheet confirming -20°C storage requirements and light sensitivity.
Reductive syntheses of p-aminophenyl-beta-D-glucoside. Analytical Biochemistry. (1997). seminal paper on the synthesis and reduction protocols for these specific glycosides.
p-Nitrophenyl β-D-glucopyranoside. CymitQuimica. Properties of the precursor and stability data.
Technical Support Center: Optimizing the Synthesis of 2-Aminophenyl Glucoside
Welcome to the technical support center for the synthesis of 2-aminophenyl glucoside. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis,...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for the synthesis of 2-aminophenyl glucoside. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, troubleshoot common issues, and ultimately optimize product yield and purity. The information provided herein is based on established chemical principles and field-proven insights to ensure scientific integrity and practical applicability.
Introduction
The synthesis of 2-aminophenyl glucoside, a key intermediate for various bioactive molecules and chemical probes, presents several challenges inherent to glycosylation reactions. These can range from low yields and lack of stereoselectivity to the formation of stubborn impurities. This guide provides a structured approach to understanding and overcoming these obstacles.
Troubleshooting Guide: Common Issues and Solutions
This section addresses specific problems you may encounter during the synthesis of 2-aminophenyl glucoside in a direct question-and-answer format.
Q1: My reaction yield is consistently low. What are the likely causes and how can I improve it?
Low yield in a glycosylation reaction is a multifaceted problem. The primary culprits often fall into one of the following categories: incomplete reaction, decomposition of the glycosyl donor, or the formation of side products.[1][2]
Potential Causes & Solutions:
Incomplete Reaction:
Insufficient Reaction Time or Temperature: Many glycosylation reactions are initiated at low temperatures to control selectivity and then gradually warmed to drive the reaction to completion.[1] If you observe a significant amount of unreacted starting material, consider incrementally increasing the reaction time or temperature.
Poor Glycosyl Acceptor Nucleophilicity: The amino group of 2-aminophenol is a relatively weak nucleophile, especially when compared to an alcohol. To enhance its reactivity, consider using a stronger base to deprotonate the phenol, thereby increasing its nucleophilicity. However, be cautious as this can also promote side reactions.
Suboptimal Promoter/Activator: The choice and amount of the promoter (e.g., Lewis acid or heavy metal salt) are critical.[1][2] Ensure the promoter is of high quality, anhydrous, and used in the correct stoichiometric amount. An insufficient amount will lead to poor activation of the glycosyl donor, while an excess can cause decomposition.
Glycosyl Donor Decomposition:
Harsh Reaction Conditions: Highly reactive glycosyl donors can degrade under harsh conditions (e.g., high temperatures or strongly acidic/basic media).[2] If you suspect donor decomposition, consider using a milder activator or running the reaction at a lower temperature for a longer duration.[1]
Formation of Side Products:
Hydrolysis: The presence of moisture can lead to the hydrolysis of the activated glycosyl donor.[1] Always use anhydrous solvents and reagents and conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).
Orthoester Formation: This is a common side reaction in glycosylations.[1] Modifying the reaction conditions, such as changing the solvent or activator, can sometimes disfavor orthoester formation.
Glycal Formation: Elimination reactions can lead to the formation of glycals. This is more prevalent with certain glycosyl halides under basic conditions.[3]
Troubleshooting Workflow for Low Yield:
Caption: Troubleshooting workflow for low reaction yield.
Q2: I am struggling with poor anomeric selectivity (α/β ratio). How can I control the stereochemical outcome?
Achieving high stereoselectivity is a central challenge in glycoside synthesis. The anomeric outcome is influenced by several factors, most notably the nature of the protecting group at the C-2 position of the glycosyl donor.[1]
Key Factors & Strategies:
Neighboring Group Participation: A participating group (e.g., acetyl, benzoyl) at the C-2 position of the glycosyl donor will typically lead to the formation of the 1,2-trans-glycoside (in this case, the β-anomer) via a stable acyloxonium ion intermediate.[1] To favor the β-anomer, ensure your glycosyl donor has a participating group at C-2. For the synthesis of the α-anomer, a non-participating group (e.g., benzyl ether, azide) is required.[1]
Solvent Effects: The choice of solvent can significantly impact the anomeric ratio. Ethereal solvents like diethyl ether or tetrahydrofuran (THF) can favor the formation of the α-glycoside.[1] Nitrile solvents, on the other hand, can sometimes promote the formation of the β-anomer.
Temperature: In kinetically controlled reactions, lower temperatures generally favor the formation of the thermodynamically more stable anomer.[1] For glucose, the α-anomer is often thermodynamically favored due to the anomeric effect.
Summary of Factors Influencing Anomeric Selectivity:
Factor
To Favor β-Anomer (1,2-trans)
To Favor α-Anomer (1,2-cis)
C-2 Protecting Group
Participating (e.g., Acetyl, Benzoyl)
Non-participating (e.g., Benzyl, Azide)
Solvent
Nitrile solvents (e.g., Acetonitrile)
Ethereal solvents (e.g., THF, Diethyl Ether)
Temperature
Varies; often less sensitive with NGP
Lower temperatures in kinetic regimes
Q3: I am observing the formation of multiple products, making purification difficult. What are the likely side reactions?
The presence of multiple spots on a TLC plate or several peaks in an LC-MS chromatogram indicates the occurrence of side reactions. Besides the issues mentioned under low yield, other common side reactions include:
N-Glycosylation vs. O-Glycosylation: 2-Aminophenol has two nucleophilic sites: the amino group and the hydroxyl group. While O-glycosylation is generally favored under many conditions, competitive N-glycosylation can occur. The use of protecting groups on the amine can prevent this.[4]
Self-condensation of the Glycosyl Donor: Under certain conditions, the activated glycosyl donor can react with another molecule of the donor, leading to the formation of disaccharides.
Rearrangement Products: Acid-catalyzed rearrangements of the glycosyl donor or the product can lead to a mixture of isomers.
Strategies to Minimize Side Products:
Protecting Groups: The use of a suitable protecting group for the amino function of 2-aminophenol is highly recommended to prevent N-glycosylation.[4][5] The tert-Butoxycarbonyl (Boc) group is a common choice as it can be removed under acidic conditions that often do not affect the glycosidic bond.[6]
Controlled Addition of Reagents: Slow, dropwise addition of the activator or the glycosyl donor at low temperatures can help to minimize side reactions by maintaining a low concentration of the reactive intermediates.
Frequently Asked Questions (FAQs)
Q: What is the best synthetic route for preparing 2-aminophenyl glucoside?
Several methods can be employed, with the Koenigs-Knorr reaction and its modifications being the most common.[2][7][8] The Helferich modification, which often uses more accessible glycosyl acetates as donors, is also a viable option.[3][9] The choice of method will depend on the available starting materials, desired stereochemistry, and scale of the reaction.
A Typical Synthetic Approach (Koenigs-Knorr):
Protection of 2-Aminophenol: The amino group of 2-aminophenol is first protected, for example, as a Boc-carbamate.[6]
Glycosylation: The protected 2-aminophenol is then reacted with a protected glycosyl donor, such as acetobromoglucose, in the presence of a promoter like silver carbonate or silver triflate.[7][8]
Deprotection: The protecting groups on the glucose moiety (e.g., acetyl groups) and the amino group are removed to yield the final product.
Reaction Scheme Visualization:
Caption: General workflow for Koenigs-Knorr synthesis.
Q: How do I purify the final product?
Purification of aminophenyl glucosides can be challenging due to their polarity and potential for zwitterionic character.
Chromatography: Column chromatography on silica gel is the most common method.[10] A gradient elution system, starting with a non-polar solvent system (e.g., hexane/ethyl acetate) and gradually increasing the polarity (e.g., by adding methanol to dichloromethane or ethyl acetate), is often effective.
Recrystallization: If the product is a solid and of sufficient purity after chromatography, recrystallization can be an excellent final purification step.
Preparative HPLC: For very high purity requirements, preparative reverse-phase HPLC may be necessary.
Q: What analytical techniques should I use to monitor the reaction and characterize the product?
Thin-Layer Chromatography (TLC): Essential for monitoring the progress of the reaction. Use a suitable solvent system that gives good separation of starting materials, intermediates, and the product. Staining with a permanganate solution or charring with a sulfuric acid/anisaldehyde solution is typically required for visualization.
Liquid Chromatography-Mass Spectrometry (LC-MS): Provides information on the conversion of starting materials and the formation of the product and any byproducts by their mass-to-charge ratio.
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for confirming the structure of the final product, including the stereochemistry of the anomeric carbon. The coupling constant between H-1 and H-2 of the glucose unit is a key indicator of the anomeric configuration (typically ~7-8 Hz for a β-anomer and ~3-4 Hz for an α-anomer).
Experimental Protocols
Protocol 1: Boc Protection of 2-Aminophenol
Dissolve 2-aminophenol in a suitable solvent such as dichloromethane (DCM) or a mixture of dioxane and water.
Add a base, such as triethylamine or sodium bicarbonate.
Cool the mixture in an ice bath.
Add di-tert-butyl dicarbonate (Boc)₂O dropwise.
Allow the reaction to warm to room temperature and stir until TLC indicates complete consumption of the starting material.
Perform an aqueous workup to remove the base and any water-soluble byproducts.
Dry the organic layer, concentrate, and purify the product by column chromatography or recrystallization.
Protocol 2: Koenigs-Knorr Glycosylation
Caution: Heavy metal salts are toxic. Handle with appropriate personal protective equipment.
Under an inert atmosphere, dissolve the Boc-protected 2-aminophenol and a silver salt promoter (e.g., silver(I) carbonate) in anhydrous DCM.
Stir the mixture in the dark.
Add a solution of 2,3,4,6-tetra-O-acetyl-α-D-glucopyranosyl bromide in anhydrous DCM dropwise at room temperature.
Stir the reaction mixture at room temperature until TLC analysis shows the disappearance of the starting materials.
Filter the reaction mixture through a pad of Celite to remove the silver salts, washing the pad with DCM.
Concentrate the filtrate and purify the crude product by silica gel column chromatography.
Protocol 3: Deprotection
Deacetylation (Zemplén Conditions): Dissolve the protected glucoside in anhydrous methanol. Add a catalytic amount of sodium methoxide. Monitor the reaction by TLC. Once complete, neutralize the reaction with an acidic resin, filter, and concentrate.
Boc-Deprotection: Dissolve the deacetylated intermediate in a suitable solvent like DCM or dioxane. Add an acid such as trifluoroacetic acid (TFA) or a solution of HCl in dioxane. Stir at room temperature until TLC indicates completion.
Remove the acid and solvent under reduced pressure. The crude product can then be purified by column chromatography or recrystallization.
References
National Institutes of Health (NIH). An Improved Helferich Method for the α/β-Stereoselective Synthesis of 4-Methylumbelliferyl Glycosides for the Detection of Microorganisms. [Link]
PubMed. An Improved Helferich Method for the α/β-Stereoselective Synthesis of 4-Methylumbelliferyl Glycosides for the Detection of Microorganisms. [Link]
Royal Society of Chemistry. Advances in glycoside and oligosaccharide synthesis. [Link]
Australian Journal of Chemistry. The synthesis and properties of some Glycosides. [Link]
University of Glasgow. Protecting Group-Free Synthesis of Glycosides. [Link]
National Institutes of Health (NIH). Overcoming Challenges in Chemical Glycosylation to Achieve Innovative Vaccine Adjuvants Possessing Enhanced TLR4 Activity. [Link]
Frontiers in Chemistry. Recent Advances in Stereoselective Chemical O-Glycosylation Reactions. [Link]
PubMed. Synthesis of 2-(4-aminophenyl)ethyl 3-deoxy-5-O-(3,4,6-tri-O-beta-D- glucopyranosyl-alpha-D-glucopyranosyl)-alpha-D-manno-oct-2-ulopyrano sid onic acid, a highly branched pentasaccharide corresponding to structures found in lipopolysaccharides from Moraxella catarrhalis. [Link]
National Institutes of Health (NIH). Koenigs-Knorr Synthesis of Cycloalkyl Glycosides. [Link]
Mettler-Toledo. Optimization of the Ugi Reaction Using Parallel Synthesis and Automated Liquid Handling. [Link]
PubMed. Reductive syntheses of p-aminophenyl-beta-D-glucoside and its conversion to beta-glucosyl Yariv reagent. [Link]
Beilstein Journals. Preparation of aminoethyl glycosides for glycoconjugation. [Link]
ResearchGate. 4-aminophenyl glycosides synthesized as precursors for the preparation... [Link]
MDPI. Solid-Phase Synthesis of 2-Benzothiazolyl and 2-(Aminophenyl)benzothiazolyl Amino Acids and Peptides. [Link]
YouTube. Can You Solve These Tricky Multi-Step Synthesis Problems Before I Do? Mastering Organic ... [Link]
PubMed. Synthesis of 3-aminopropyl glycosides of linear β-(1 → 3)-D-glucooligosaccharides. [Link]
ResearchGate. Strategic approach for purification of glycosides from the natural sources. [Link]
National Institutes of Health (NIH). Recent Advances in Chemical Synthesis of Amino Sugars. [Link]
Phytochemistry. PARTIAL PURIFICATION AND CHARACTERIZATION OF A HYDROXAMIC ACID GLUCOSIDE Q-D-GLUCOSIDASE FROM MAIZE. [Link]
PubMed. Optimization of the enzymatic synthesis of butyl glucoside using response surface methodology. [Link]
Maynooth University. The Synthesis of Functionalized Glycosides: Coordination Chemistry, Antiparasitic Activity, Precursors to Conformationally - - MURAL. [Link]
ResearchGate. Optimization of Reaction Conditions for Glycosy- lation of p-Nitrobenzyl Alcohol (1.5 equiv) with Allyl Glyco. [Link]
Google Patents. US3839318A - Process for preparation of alkyl glucosides and alkyl oligosaccharides.
ResearchGate. Optimization of reaction conditions for the synthesis of DL-... [Link]
National Institutes of Health (NIH). Efficient Bioproduction of p-Hydroxybenzaldehyde β-Glucoside from p-Hydroxybenzaldehyde by Glycosyltransferase Mutant UGTBL1-Δ60. [Link]
Technical Support Center: Glycosylation of Sterically Hindered Phenols
Welcome to the technical support hub for the glycosylation of sterically hindered phenols. This guide is designed for researchers, scientists, and drug development professionals navigating the complexities of forming O-a...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support hub for the glycosylation of sterically hindered phenols. This guide is designed for researchers, scientists, and drug development professionals navigating the complexities of forming O-aryl glycosidic bonds with challenging, sterically congested phenolic acceptors. This resource provides in-depth, field-proven insights in a direct question-and-answer format to troubleshoot common experimental hurdles and explain the fundamental principles behind successful glycosylation strategies.
Section 1: Troubleshooting Guide
This section addresses specific problems encountered during the glycosylation of sterically hindered phenols. Each entry details the likely causes and provides actionable, step-by-step solutions.
Q1: My reaction yields are consistently low to non-existent. What are the primary causes and how can I improve them?
Low or no yield is the most common issue when working with sterically hindered phenols. The core of the problem is twofold: the low nucleophilicity of the phenolic oxygen due to electronic effects and, more significantly, the physical blockage (steric hindrance) preventing the glycosyl donor from approaching the reaction site.[1][2]
Primary Causes & Solutions:
Poor Donor Reactivity: The chosen glycosyl donor may not be reactive enough to overcome the high activation energy of the reaction with a hindered acceptor.
Solution: Switch to a more reactive glycosyl donor. Glycosyl trichloroacetimidates are highly reactive and often successful where other donors fail.[3][4] If using thioglycosides, a more powerful activating system is necessary.
Insufficient Promoter/Activator Strength: The Lewis acid or promoter may not be potent enough to activate the donor sufficiently for it to react with the poorly nucleophilic phenol.
Solution: Employ a stronger activation system. For thioglycosides, a combination of N-Iodosuccinimide (NIS) and a catalytic amount of Trifluoromethanesulfonic acid (TfOH) is a powerful option.[2][5] For trichloroacetimidates, Trimethylsilyl trifluoromethanesulfonate (TMSOTf) or Boron trifluoride etherate (BF₃·OEt₂) are standard activators.[1][6] Always start with catalytic amounts at low temperatures to minimize side reactions.
Suboptimal Reaction Conditions: Standard reaction temperatures and times may be insufficient for these challenging substrates.
Solution A (Thermal): Gradually increase the reaction temperature. Many glycosylations are initiated at low temperatures (-40 °C to -78 °C) to control the initial activation, but a sluggish reaction can often be pushed to completion by slowly warming to 0 °C or even room temperature.[1][7]
Solution B (Microwave): Consider microwave-assisted synthesis. Microwave irradiation can dramatically reduce reaction times from hours to minutes and drive difficult reactions to completion by efficiently overcoming activation energy barriers.[8][9][10][11]
Troubleshooting Workflow for Low Yield
The following diagram outlines a logical workflow for addressing low-yield glycosylation reactions with hindered phenols.
Caption: A decision-making flowchart for troubleshooting low-yield glycosylation reactions.
Q2: I'm getting a mixture of anomers (α and β isomers) or the wrong anomer entirely. How can I control the stereoselectivity?
Anomeric control is fundamental to carbohydrate chemistry and is dictated by the reaction mechanism, which is heavily influenced by the choice of protecting groups and solvent.[12][13]
Key Factors & Solutions:
C-2 Protecting Group (Neighboring Group Participation): The protecting group at the C-2 position of the glycosyl donor is the most powerful directing group for stereoselectivity.[12][14]
For 1,2-trans (β-glycoside for glucose): Use a "participating" acyl group like acetyl (Ac) or benzoyl (Bz) at the C-2 position.[12][13] This group forms a cyclic acyloxonium ion intermediate that shields the α-face, forcing the incoming phenol to attack from the β-face.[12][13] This is the most reliable method for obtaining β-glycosides.
For 1,2-cis (α-glycoside for glucose): Use a "non-participating" ether group like benzyl (Bn) at the C-2 position.[13] In a non-polar solvent like dichloromethane (DCM), this often leads to an Sₙ2-like attack, yielding the α-product if starting from a β-donor. In polar, coordinating solvents (like acetonitrile), an Sₙ1-like mechanism through an oxocarbenium ion intermediate can lead to mixtures, often favoring the thermodynamically more stable anomer (typically α for glucose).
Solvent Effects: The solvent can influence the stability of intermediates.
Solution: For reactions with non-participating groups, ether-based solvents can sometimes favor α-anomers, while nitriles can favor β-anomers.[2] A systematic solvent screen is recommended if selectivity is poor.
Remote Participation: Protecting groups at other positions (C-3, C-4, C-6) can also influence stereochemistry, though this effect is less pronounced than at C-2.[14][15]
Solution: While less common for routine synthesis, specialized strategies like using a C-6 picoloyl group can direct stereochemistry through coordination effects with the promoter.[15]
Caption: Mechanistic pathways influencing α- vs. β-glycoside formation.
Q3: My starting materials (donor or phenol) are decomposing under the reaction conditions. What should I do?
Decomposition indicates that the reaction conditions are too harsh for your specific substrates. This is common when using highly reactive promoters needed for hindered acceptors.[2]
Causes & Solutions:
Overly Aggressive Promoter: A highly potent Lewis acid can cause degradation, especially at elevated temperatures.
Solution: Reduce the amount of promoter to the minimum catalytic quantity required.[2] If decomposition persists, switch to a milder activating system. For instance, if TMSOTf is causing issues, consider BF₃·OEt₂ which is generally less aggressive.
Acidic Byproduct Formation: The reaction may generate strong acids (like TfOH) that can degrade acid-sensitive protecting groups or the phenol itself.
Solution: Add a non-nucleophilic proton scavenger to the reaction mixture. Bases like 2,6-di-tert-butyl-4-methylpyridine (DTBMP) or tri-tert-butylpyrimidine (TTBP) can neutralize excess acid without interfering with the glycosylation.
Side Reaction of Trichloroacetimidate Donors: Glycosyl trichloroacetimidates can react with themselves in an intermolecular transfer reaction to form a stable anomeric trichloroacetamide, effectively killing the donor.[3][16] This is more prevalent with unreactive acceptors.
Solution: Use an "inverse addition" procedure. Premix the hindered phenol, activator, and molecular sieves, then slowly add a solution of the trichloroacetimidate donor via syringe pump.[3][16] This keeps the instantaneous concentration of the reactive donor low, minimizing self-reaction.
Section 2: Frequently Asked Questions (FAQs)
This section covers broader conceptual and practical questions related to the glycosylation of sterically hindered phenols.
Q1: How do I choose the best glycosyl donor for my hindered phenol?
The choice of donor is a balance between reactivity, stability, and the desired stereochemical outcome. For hindered phenols, reactivity is paramount.
Glycosyl Donor Type
Typical Activator(s)
Reactivity
Stereocontrol
Key Considerations
Glycosyl Trichloroacetimidates
TMSOTf, BF₃·OEt₂ (catalytic)
Very High
Excellent (via C-2 group)
Highly reactive, can self-react.[3][16] Best for difficult couplings.
Thioglycosides
NIS/TfOH, DMTST
High
Excellent (via C-2 group)
Very stable, good for multi-step synthesis ('armed-disarmed' strategies).[14]
Glycosyl Halides (Br/F)
AgOTf, Ag₂CO₃, Ca(OH)₂
Moderate
Good (via C-2 group)
Classical donors; fluorides offer unique reactivity in aqueous media.[17][18]
Penta-O-acetylated Sugars
BF₃·OEt₂, MsOH (stoichiometric)
Low
Good (β-selective)
Very stable and inexpensive but requires harsh activation.[19]
Q2: Can computational modeling help predict the success of a glycosylation reaction?
Yes, computational approaches are becoming increasingly valuable in glycochemistry. While still an emerging field for predicting specific reaction outcomes, modeling can provide significant insights.
Kinetic and Mechanistic Models: These models can help understand the underlying mechanisms of glycosylation and predict how changes in reaction conditions might affect the outcome.[20][21]
Machine Learning (ML) Models: ML models are being developed to predict glycosylation sites on proteins based on amino acid sequences and structural properties.[22][23] While not directly predicting lab-based chemical reaction yields, they highlight the structural and electronic factors that favor glycosylation, which can inform substrate design.[24]
For drug development professionals, these models can assist in "glycoengineering" by predicting which sites on a therapeutic protein are most amenable to glycosylation, potentially guiding both chemical and enzymatic synthesis strategies.[20]
Q3: Are there any protecting-group-free methods for glycosylating phenols?
Protecting-group-free synthesis is a major goal in modern chemistry to improve efficiency. While challenging, some methods exist, particularly for phenols.
Enzymatic Glycosylation: Glycosyltransferases and other engineered enzymes can glycosylate phenols with high regio- and stereoselectivity in aqueous media without any protecting groups.[25][26] This is an excellent "green" alternative but can be limited by enzyme substrate specificity.
Transition-Metal Catalysis: Copper- and palladium-catalyzed methods have been developed for the direct O-arylation of unprotected or hemiacetal sugars with aryl boronic acids or aryl halides.[27][28] These methods offer a completely different synthetic approach to forming the C-O bond.
Specialized Chemical Methods: A method using glycosyl fluoride donors promoted by calcium hydroxide in water has shown remarkable success in glycosylating unprotected tyrosine residues within complex peptides.[17][18] This highlights the potential for developing highly selective aqueous chemical methods.
Section 3: Experimental Protocols
Protocol: General Procedure for Glycosylation of a Hindered Phenol using a Glycosyl Trichloroacetimidate Donor (Inverse Addition)
This protocol is a starting point for the glycosylation of a sterically hindered phenol using a highly reactive trichloroacetimidate donor.
Preparation: Under an inert atmosphere (Argon or Nitrogen), add the sterically hindered phenol acceptor (1.0 eq) and activated 4 Å molecular sieves to a flame-dried round-bottom flask.
Dissolution: Dissolve the solids in anhydrous DCM (~0.1 M concentration relative to the acceptor) via syringe.
Cooling: Cool the stirred suspension to the desired starting temperature (typically -40 °C or -78 °C) in an appropriate cooling bath.
Activator Addition: Add the TMSOTf activator (0.1-0.3 eq) dropwise to the cooled mixture. Stir for 15-20 minutes.
Donor Addition: In a separate flame-dried flask, dissolve the glycosyl trichloroacetimidate donor (1.2 eq) in anhydrous DCM. Draw this solution into a gas-tight syringe and place it on a syringe pump.
Reaction: Add the donor solution to the acceptor/activator mixture dropwise via the syringe pump over 1-2 hours.
Monitoring: After the addition is complete, allow the reaction to stir at the initial temperature. Monitor the reaction's progress by Thin-Layer Chromatography (TLC). If the reaction is sluggish, allow the bath to warm slowly to 0 °C or room temperature.
Quenching: Once TLC indicates consumption of the starting material, quench the reaction by adding a few drops of triethylamine.
Work-up: Allow the mixture to warm to room temperature. Dilute with DCM and filter through a pad of Celite to remove the molecular sieves. Wash the filtrate with saturated aqueous sodium bicarbonate solution, then brine.
Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by silica gel column chromatography to obtain the desired O-aryl glycoside.
References
Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosylations. (n.d.). PMC. Retrieved March 7, 2026, from [Link]
Protecting Groups as a Factor of Stereocontrol in Glycosylation Reactions. (2025). ResearchGate. Retrieved March 7, 2026, from [Link]
Formation of Glycosyl Trichloroacetamides from Trichloroacetimidate Donors Occurs through an Intermolecular Aglycon Transfer Reaction. (2023). PMC. Retrieved March 7, 2026, from [Link]
Novel protecting groups in carbohydrate chemistry. (2010). Comptes Rendus de l'Académie des Sciences. Retrieved March 7, 2026, from [Link]
The effect of neighbouring group participation and possible long range remote group participation in O-glycosylation. (2025). Beilstein Journals. Retrieved March 7, 2026, from [Link]
Self-promoted and stereospecific formation of N-glycosides. (2019). RSC Publishing. Retrieved March 7, 2026, from [Link]
Leveraging Computational Models of Glycosylation for Biopharma QA. (2019). Pharmaceutical Technology. Retrieved March 7, 2026, from [Link]
Enhanced O-glycosylation site prediction using explainable machine learning technique with spatial local environment. (2025). MIT. Retrieved March 7, 2026, from [Link]
EMNGly: predicting N-linked glycosylation sites using the language models for feature extraction. (2023). Oxford Academic. Retrieved March 7, 2026, from [Link]
Microwave-Assisted Neutral Glycosylation Reactions in the Absence of Reagent Activators. (2025). MDPI. Retrieved March 7, 2026, from [Link]
Improving N-Glycosylation and Biopharmaceutical Production Predictions Using AutoML-Built Residual Hybrid Models. (2024). bioRxiv. Retrieved March 7, 2026, from [Link]
Recent Advances on Natural Aryl-C-glycoside Scaffolds: Structure, Bioactivities, and Synthesis—A Comprehensive Review. (2022). MDPI. Retrieved March 7, 2026, from [Link]
Formation of Glycosyl Trichloroacetamides from Trichloroacetimidate Donors Occurs through an Intermolecular Aglycon Transfer Reaction. (2023). ACS Publications. Retrieved March 7, 2026, from [Link]
Future Sequon Finder - A novel approach for predicting future N-linked glycosylation sequon locations on viral surface proteins. (2025). PLOS. Retrieved March 7, 2026, from [Link]
Strategies toward protecting group-free glycosylation through selective activation of the anomeric center. (n.d.). PMC. Retrieved March 7, 2026, from [Link]
Practical β-Stereoselective O-Glycosylation of Phenols with Penta-O-acetyl-β-D-glucopyranose. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]
An Empirical Understanding of the Glycosylation Reaction. (n.d.). MPG.PuRe. Retrieved March 7, 2026, from [Link]
Recent Advances in Stereoselective Chemical O-Glycosylation Reactions. (2022). Frontiers. Retrieved March 7, 2026, from [Link]
Microwave assisted chemistry: A rapid and regioselective route for direct ortho-acylation of phenols and naphthols by methanesulfonic acid as catalyst. (2013). Indian Academy of Sciences. Retrieved March 7, 2026, from [Link]
Recent advances in the direct O-arylation of carbohydrates. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]
Dive into Schmidt's Exciting Tichloroacetimidate Glycosidation Reaction! (2020). YouTube. Retrieved March 7, 2026, from [Link]
Microwave-Assisted Neutral Glycosylation Reactions in the Absence of Reagent Activators. (2025). MDPI. Retrieved March 7, 2026, from [Link]
Recent advances in the direct O-arylation of carbohydrates. (2021). RSC Publishing. Retrieved March 7, 2026, from [Link]
Enzymatic Glycosylation of Phenolic Antioxidants: Phosphorylase-Mediated Synthesis and Characterization. (2015). ACS Publications. Retrieved March 7, 2026, from [Link]
Enzymatic glucosylation of polyphenols using glucansucrases and branching sucrases of glycoside hydr. (2021). University of Groningen research portal. Retrieved March 7, 2026, from [Link]
Activation of Sugar Hydroxyl Groups Prior to Glycosylation. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]
Insertion of Glycosylidene Carbenes into Phenolic O-H Bonds for the Synthesis of O-Aryl Glycosides. (2025). ResearchGate. Retrieved March 7, 2026, from [Link]
Synthesis of O-Spiro-C-Aryl Glycosides Using Organocatalysis. (2012). ACS Publications. Retrieved March 7, 2026, from [Link]
Glycosyl 3-Phenyl-4-pentenoates as Versatile Glycosyl Donors: Reactivity and Their Application in One-Pot Oligosaccharide Assemblies. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]
Microwave-accelerated Fischer glycosylation. (n.d.). Elsevier. Retrieved March 7, 2026, from [Link]
Microwave-assisted Fisher Glycosidation. (n.d.). Griffith University Research Repository. Retrieved March 7, 2026, from [Link]
Bimodal Glycosyl Donors as an Emerging Approach Towards a General Glycosylation Strategy. (n.d.). White Rose Research Online. Retrieved March 7, 2026, from [Link]
Rapid Phenolic O-Glycosylation of Small Molecules and Complex Unprotected Peptides in Aqueous Solvent. (2018). PMC. Retrieved March 7, 2026, from [Link]
Recent Advances in Stereoselective Chemical O-Glycosylation Reactions. (2022). PMC. Retrieved March 7, 2026, from [Link]
CONTROLLING ANOMERIC SELECTIVITY, REACTIVITY, AND REGIOSELECTIVITY IN GLYCOSYLATIONS USING PROTECTING GROUPS: Strategies and Applications. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]
Towards a Systematic Understanding of the Influence of Temperature on Glycosylation Reactions. (2022). PMC. Retrieved March 7, 2026, from [Link]
Rapid phenolic O-glycosylation of small molecules and complex unprotected peptides in aqueous solvent. (2018). PubMed. Retrieved March 7, 2026, from [Link]
Venturing beyond donor-controlled glycosylation : new perspectives toward anomeric selectivity. (n.d.). DR-NTU. Retrieved March 7, 2026, from [Link]
Venturing beyond Donor-Controlled Glycosylation: New Perspectives toward Anomeric Selectivity. (2018). ACS Publications. Retrieved March 7, 2026, from [Link]
Exploring the Mechanism of Neighboring Group Assisted Glycosylation Reactions. (n.d.). Journal of the American Chemical Society. Retrieved March 7, 2026, from [Link]
purification of 2-aminophenyl beta-D-glucopyranoside by HPLC
Technical Support Center: Purification of 2-Aminophenyl -D-Glucopyranoside by HPLC Topic: HPLC Purification & Troubleshooting for 2-Aminophenyl -D-Glucopyranoside Audience: Researchers, Process Chemists, and Drug Develop...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: Purification of 2-Aminophenyl
-D-Glucopyranoside by HPLC
Topic: HPLC Purification & Troubleshooting for 2-Aminophenyl
-D-Glucopyranoside
Audience: Researchers, Process Chemists, and Drug Development Scientists
Date: March 8, 2026[1]
Executive Summary & Molecule Profile
2-Aminophenyl
-D-glucopyranoside is a glycoside comprising a hydrophilic glucose moiety attached to a lipophilic, basic 2-aminophenyl (ortho-aniline) aglycone.[1] Successful purification requires managing two competing chemical behaviors:
High Polarity: Driven by the glucoside group, requiring high aqueous content for retention.
Basicity: The aniline amine (
) can interact with residual silanols on silica columns, leading to peak tailing.
This guide provides a self-validating purification workflow designed to isolate the target from common impurities like 2-aminophenol (aglycone) and 2-nitrophenyl
Q: Which stationary phase yields the best selectivity for the ortho-isomer?
Recommendation: Use a C18 column with high carbon load and end-capping or a Phenyl-Hexyl phase .[1]
The "Why": The ortho-position of the amine allows for intramolecular hydrogen bonding with the glycosidic oxygen. A standard C18 column separates based on hydrophobicity, but a Phenyl-Hexyl column utilizes
- interactions with the aromatic ring.[1] This is particularly effective if you need to separate the ortho (2-amino) isomer from para (4-amino) impurities or aniline byproducts.[1]
Self-Validation: Calculate the Tailing Factor (
) .[1] If on a standard C18, switch to a "Base-Deactivated" (BDS) C18 or Phenyl-Hexyl column to suppress silanol interactions.[1]
Q: Should I run an acidic or neutral mobile phase?
Recommendation:Acidic (pH 2.5 – 3.0) is preferred for purification.[1]
The "Why": The aniline nitrogen has a
of approximately 4.5.
At pH 2.5 (0.1% Formic Acid): The amine is fully protonated (
).[1] This increases polarity, reducing retention time slightly, but crucially, it suppresses the ionization of residual silanols () on the column, preventing the ion-exchange interactions that cause severe peak tailing.
At pH 7.0: The amine is neutral. Retention increases, but solubility decreases, and risk of silanol interaction increases.
Protocol: Use 0.1% Formic Acid in Water (Solvent A) and 0.1% Formic Acid in Acetonitrile (Solvent B).[1][2][3]
Q: How do I maximize resolution between the product and the aglycone (2-aminophenol)?
Recommendation: Use a shallow gradient start .
The "Why": The glycoside is significantly more polar than the aglycone. The glycoside will elute early (low %B), while the aglycone (2-aminophenol) is hydrophobic and elutes later.
Risk: If the gradient starts too high (e.g., >10% B), the glycoside may co-elute with the solvent front or polar salts.
Self-Validation: Ensure the Capacity Factor (
) of the product is . If , reduce the initial organic concentration to 0-2%.
Troubleshooting Guide
Issue: Severe Peak Tailing (
)
Diagnosis: Secondary interactions between the protonated amine and deprotonated silanols on the column stationary phase.
Corrective Actions:
Add Modifier: Spike the mobile phase with 0.1% Trifluoroacetic Acid (TFA) instead of Formic Acid. The trifluoroacetate anion acts as an ion-pairing agent, masking the positive charge on the amine.
Increase Ionic Strength: Add 10-20 mM Ammonium Formate to Mobile Phase A. This competes with the analyte for silanol binding sites.
Column Switch: Move to a hybrid-silica column (e.g., Waters XBridge or Agilent Zorbax Bonus-RP) designed for high pH stability or basic compounds.[1]
Issue: "Ghost" Peaks or Carryover
Diagnosis: The aniline moiety can adsorb strongly to stainless steel frits or injector ports, eluting in subsequent blank runs.
Corrective Actions:
Needle Wash: Implement a strong needle wash with 50:50 MeOH:Water + 0.1% Formic Acid .[1]
Passivation: If using older HPLC systems, passivate the LC lines with 30% Phosphoric acid (consult instrument manual first) to remove active iron sites that bind aromatic amines.
Issue: Split Peaks (Doublet)
Diagnosis: Separation of
and anomers. While the target is the -anomer, mutarotation can occur in solution if the sample sits too long in an acidic buffer, or if the synthesis was not stereoselective.
Corrective Actions:
Temperature Control: Lower the column temperature to 15-20°C to slow mutarotation kinetics during the run (if on-column interconversion is suspected).
Prep Check: Re-check the NMR of the starting material. If both anomers are present, optimize the gradient slope (0.5% B/min) to resolve them.
Standard Purification Protocol
System Configuration
Parameter
Setting
Column
C18 (End-capped) or Phenyl-Hexyl, , (Analytical) or (Prep)
Mobile Phase A
Water + 0.1% Formic Acid
Mobile Phase B
Acetonitrile + 0.1% Formic Acid
Flow Rate
1.0 mL/min (Analytical) / 15-20 mL/min (Prep)
Detection
UV @ 254 nm (Aromatic) and 280 nm
Temperature
25°C
Gradient Table
Time (min)
% Mobile Phase B
Event
0.0
2%
Loading Phase: High aqueous to retain polar glycoside.
5.0
2%
Isocratic Hold: Elute salts and very polar non-retained impurities.
20.0
40%
Separation Gradient: Shallow slope to resolve glycoside from aglycone.
The following diagram illustrates the decision logic for optimizing the purification of aminophenyl glycosides.
Caption: Decision tree for troubleshooting HPLC separation of aminophenyl glycosides, addressing tailing, retention, and resolution.
References
Greig, C. G., Leaback, D. H., & Walker, P. G. (1961). The preparation of phenyl 2-amino-2-deoxy-β-D-glucopyranoside and some 2-acylamino-derivatives thereof. Journal of the Chemical Society.[4] Link
Kurashima, K., Fujii, M., Ida, Y., & Akita, H. (2004).[5] Simple synthesis of beta-D-glycopyranosides using beta-glycosidase from almonds. Chemical & Pharmaceutical Bulletin. Link
McCalley, D. V. (2010).[1] Study of the selectivity, retention mechanisms and performance of alternative silica-based stationary phases for the separation of basic drugs in high-performance liquid chromatography. Journal of Chromatography A. Link[1]
Technical Support Center: Solubility & Stability of 2-Aminophenyl Glucoside
Introduction: The "Hidden" Hydrophobicity 2-Aminophenyl- -D-glucopyranoside (2-APG) is a critical substrate in glycobiology, often used to probe glycosidase activity or as a synthetic intermediate. While the glucose moie...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The "Hidden" Hydrophobicity
2-Aminophenyl-
-D-glucopyranoside (2-APG) is a critical substrate in glycobiology, often used to probe glycosidase activity or as a synthetic intermediate. While the glucose moiety is highly hydrophilic, the 2-aminophenyl aglycone introduces significant hydrophobic character.
The Core Problem:
Unlike its para-isomer (4-aminophenyl glucoside), the ortho-isomer (2-APG) possesses a unique structural feature: an intramolecular hydrogen bond between the amine group and the glycosidic oxygen. This "locks" the molecule in a conformation that reduces its ability to interact with water molecules, leading to unexpected precipitation in neutral buffers (pH 7.0–7.5) and rapid oxidative degradation (browning).
This guide provides a self-validating protocol to solubilize 2-APG reproducibly while maintaining its chemical integrity.
Part 1: The Master Protocol (Standard Operating Procedure)
Objective: Prepare a stable, precipitate-free working solution (e.g., 10 mM) in aqueous buffer.
Vortex vigorously for 30 seconds. The solution should be clear and slightly yellow.
Critical Check: If the solution is cloudy, sonicate for 1 minute at 40 kHz.
The "Drop-Wise" Dilution:
Place your target buffer on a magnetic stirrer (medium speed).
Slowly add the DMSO stock to the buffer to reach the final working concentration (typically < 5% v/v DMSO).
Why? Rapid addition causes local high concentrations, triggering the formation of micro-crystals that act as nucleation sites for precipitation.
Filtration (Self-Validation):
Pass the final solution through a 0.22
m PVDF or PES filter .
Pass Criteria: No back-pressure; filtrate remains clear for >4 hours.
Part 2: Troubleshooting Dashboard (Q&A)
Issue 1: Precipitation
Q: I diluted my stock 1:100 into PBS (pH 7.4), and it turned cloudy immediately. Why?A: This is a classic "Solvent Shock" phenomenon.
The Cause: The ortho-amine group is a weak base (pKa
4.4–4.6). At pH 7.4, the molecule is predominantly neutral (uncharged). Without the charge, the hydrophobic stacking of the phenyl rings dominates, driving precipitation.
The Fix:
Lower the pH: If your enzyme allows, work at pH 6.0–6.5. This slightly protonates the amine, drastically increasing solubility.
Increase Ionic Strength: Ensure your buffer has at least 50 mM salt (NaCl or KCl) to provide a "salting-in" effect for the polar glucose headgroup, although this is secondary to pH.
Use a Surfactant: Add 0.01% Tween-20 or Triton X-100 to the buffer before adding the substrate.
Issue 2: Chemical Instability
Q: My stock solution turned dark brown overnight at 4°C. Is it still usable?A:No. The brown color indicates the formation of azo-dimers or quinone imines via oxidation of the aniline group.
The Cause: Atmospheric oxygen reacts with the electron-rich amino group, a process accelerated by light and trace metal ions.
The Fix:
Degas Buffers: Remove dissolved oxygen.
Add Antioxidants: Include 1 mM DTT or 2 mM Sodium Ascorbate in the stock.
Storage: Store DMSO stocks at -20°C in amber vials. Never store aqueous working solutions; prepare them fresh.
Issue 3: Enzyme Inhibition
Q: I used 10% DMSO to keep it soluble, but my enzyme activity dropped. What happened?A: You exceeded the solvent tolerance of your enzyme.
The Cause: DMSO strips the hydration shell from proteins, causing denaturation.
The Fix:
Keep DMSO concentration
2% (v/v).
If solubility fails at 2% DMSO, switch to 2-Methoxyethanol or Ethylene Glycol as the co-solvent, which are often gentler on enzymes.
Part 3: Data & Optimization
Solubility Profile Summary
Variable
Condition
Solubility Status
Recommendation
Solvent
Pure Water (pH 7)
Low (< 5 mM)
Not Recommended
Solvent
100% DMSO
High (> 200 mM)
Best for Stock
pH
Acidic (pH < 4.5)
High (Protonated)
Good, but check enzyme activity
pH
Neutral (pH 7.0–7.5)
Moderate/Low
Requires < 2% DMSO
Additives
0.1% Tween-20
Improved
Prevents aggregation
Visualizing the Workflow
The following diagram illustrates the decision logic for preparing 2-APG solutions, ensuring you avoid "dead ends" like irreversible precipitation.
Figure 1: Logic flow for the preparation of 2-aminophenyl glucoside working solutions, highlighting critical checkpoints for solubility and stability.
References
Sigma-Aldrich (Merck).4-Aminophenyl
-D-glucopyranoside Product Specification & Solubility Data. (Note: General solubility principles for aminophenyl glycosides apply to both isomers).
PubChem. 4-Aminophenyl glucoside (Compound Summary) - Chemical and Physical Properties. National Library of Medicine. (Provides pKa estimates and hydrophobicity data relevant to the aminophenyl class).
Megazyme.Assay of Amyloglucosidase using p-Nitrophenyl
-maltoside and thermostable -glucosidase. (Demonstrates the standard protocol of dissolving hydrophobic glycosides in buffer/organic mixtures).
BenchChem. In vitro assays to confirm the biological activity of N-(2-aminophenyl)-2-phenylacetamide compounds. (Discusses the solubility and stability challenges of 2-aminophenyl derivatives in cell culture and enzymatic buffers).
Technical Support Center: Minimizing Spontaneous Hydrolysis of Aminophenyl Glucosides
From the Desk of the Senior Application Scientist In assay development, aminophenyl glucosides (such as 4-aminophenyl -D-glucopyranoside) are invaluable tools for probing glycosidase activity and serving as precursors fo...
Author: BenchChem Technical Support Team. Date: March 2026
From the Desk of the Senior Application Scientist
In assay development, aminophenyl glucosides (such as 4-aminophenyl
-D-glucopyranoside) are invaluable tools for probing glycosidase activity and serving as precursors for affinity matrices. However, researchers frequently encounter high background signals and assume spontaneous hydrolysis is the sole culprit. In reality, these molecules face a dual threat: pH-dependent cleavage of the glycosidic bond and oxygen-mediated degradation of the aglycone. This guide provides the mechanistic insights and self-validating protocols necessary to stabilize your assays and ensure scientific integrity.
Diagnostic Workflow: Identifying the Source of Degradation
Before adjusting your buffers, you must determine whether your substrate is undergoing hydrolysis or oxidation. Use the decision tree below to diagnose the root cause of high background signals in your assay blanks.
Caption: Decision tree for diagnosing and resolving high background signals in aminophenyl glucoside assays.
Q1: Why does my aminophenyl glucoside degrade in aqueous buffers even in the absence of an enzyme?A: Aryl glycosides are thermodynamically more labile than alkyl glycosides due to the stability of the phenoxide leaving group[1]. The degradation is driven by a U-shaped pH-rate profile. Under acidic conditions, the glycosidic oxygen is protonated, leading to heterolytic cleavage and the formation of an oxocarbenium ion[2]. Under basic conditions, bimolecular nucleophilic substitution dominates. Furthermore, the para-amino group (
) alters the electronic landscape, making the molecule highly sensitive to its microenvironment.
Q2: My substrate solution turned pink/brown overnight. Is this hydrolysis?A: No. This is a classic hallmark of aglycone oxidation, not hydrolysis. The electron-rich aminophenyl group is highly susceptible to air oxidation, rapidly forming colored quinone imine polymers[3]. Spontaneous hydrolysis, conversely, yields free glucose and 4-aminophenol, which is initially colorless (though the free aminophenol will eventually oxidize). If your blank is changing color, dissolved oxygen—not water—is your primary enemy.
Q3: How do I establish a self-validating control to isolate hydrolysis from oxidation?A: You must run parallel controls to validate the mechanism of degradation:
Control A: Substrate in standard assay buffer.
Control B: Substrate in degassed buffer with 1 mM TCEP (a non-thiol antioxidant).
Control C: Substrate in buffer strictly adjusted to pH 7.0.
Causality Check: If Control A and C turn brown but B remains clear, oxidation is the issue. If B remains clear but generates a high signal in your specific detection channel (e.g., electrochemical or coupled enzyme assay), spontaneous hydrolysis is occurring.
Mechanistic Degradation Pathways
Understanding the molecular fate of your substrate allows for targeted troubleshooting. The diagram below illustrates the divergent pathways of hydrolysis and oxidation.
Caption: Mechanistic pathways of aminophenyl glucoside degradation via pH-dependent hydrolysis and oxygen-mediated oxidation.
Quantitative Stability Factors
To optimize your assay conditions, refer to the following comparative stability matrix.
Condition / Variable
Effect on Hydrolysis Rate
Effect on Oxidation Rate
Recommended Action
Acidic pH (< 5.0)
Highly Accelerated
Minimal
Maintain pH ~7.0 (Thermodynamic minimum)
Basic pH (> 8.5)
Accelerated
Accelerated
Avoid basic buffers; use phosphate at pH 7.0
Ambient Oxygen
No Direct Effect
Highly Accelerated
Degas buffers; purge storage tubes with Argon
Freeze-Thaw Cycles
Moderate Acceleration
Moderate Acceleration
Aliquot stocks for single-use only
Aqueous Storage
High (Time-dependent)
High (Time-dependent)
Store stocks in anhydrous DMSO
Experimental Protocol: Preparation and Validation of Stable Solutions
To ensure scientific integrity, every reagent preparation must act as a self-validating system. Follow this methodology to prepare aminophenyl glucoside solutions that resist both solvolysis and oxidation.
Phase 1: Anhydrous Stock Preparation
Equilibration: Allow the lyophilized aminophenyl glucoside vial to reach room temperature inside a desiccator.
Causality: Preventing condensation is critical. Introducing atmospheric moisture to the hygroscopic powder initiates micro-environmental hydrolysis before the vial is even opened.
Dissolution: Dissolve the powder in anhydrous, amine-free Dimethyl Sulfoxide (DMSO) to a concentration of 100 mM.
Causality: DMSO prevents aqueous solvolysis and has a lower capacity for dissolved oxygen compared to aqueous buffers, protecting the aglycone.
Aliquot & Purge: Dispense into amber microcentrifuge tubes. Purge the headspace of each tube with Argon or Nitrogen gas before sealing.
Causality: Amber tubes prevent photo-oxidation; the inert gas displaces oxygen, halting quinone imine formation.
Storage: Flash-freeze the aliquots in liquid nitrogen and store at -80°C.
Phase 2: Ex Tempore Working Solution & Validation
Buffer Optimization: Prepare your assay buffer (e.g., 50 mM Sodium Phosphate) and strictly adjust the pH to 7.0.
Degassing: Sonicate the buffer under vacuum for 10 minutes, then sparge with Argon for 5 minutes.
Antioxidant Addition (Optional): Add 1 mM TCEP to the buffer.
Causality: TCEP reduces any trace oxidized species without interfering with most downstream non-thiol-based assays. Do not use DTT if your assay involves metal catalysis or disulfide exchange.
Dilution & Blanking (Self-Validation Step): Dilute the DMSO stock into the degassed buffer immediately prior to the assay. Read the absorbance/fluorescence of this "Blank" against a pure buffer reference.
Validation: A baseline signal identical to the pure buffer confirms the structural integrity of the substrate. Any elevated signal indicates the stock has been compromised and must be discarded.
References
Wolfenden, R.; Lu, X.; Young, G. (1998). Spontaneous Hydrolysis of Glycosides. Journal of the American Chemical Society.
Alhifthi, A.; Williams, S. J. (2021). pH Dependent Mechanisms of Hydrolysis of 4-Nitrophenyl β-D-Glucoside. Amazon AWS / J. Am. Chem. Soc.
Zhu, X.; et al. (2010). Thio-arylglycosides with Various Aglycon Para-Substituents, a Probe for Studying Chemical Glycosylation Reactions.
Technical Support Guide: Storage & Stability of 2-Aminophenyl Glucoside
Executive Summary: The Stability Paradox 2-Aminophenyl -D-glucopyranoside (2-APG) presents a dual stability challenge that often catches researchers off guard. Unlike simple sugars or stable salts, this molecule possesse...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: The Stability Paradox
2-Aminophenyl
-D-glucopyranoside (2-APG) presents a dual stability challenge that often catches researchers off guard. Unlike simple sugars or stable salts, this molecule possesses two chemically distinct "kill switches" that trigger under opposite conditions:
The Glycosidic Bond (Acid-Labile): The ether linkage between the phenyl ring and the glucose moiety is susceptible to acid-catalyzed hydrolysis.
The Aniline Moiety (Oxidation-Prone): The free amino group (-NH
) on the phenyl ring is highly reactive toward atmospheric oxygen and light, leading to radical-mediated oxidative polymerization (browning).
The Golden Rule: To prevent degradation, you must maintain a "Goldilocks" environment—neutral pH, low temperature, and an oxygen-deprived atmosphere.
Mechanism of Degradation
Understanding how the molecule breaks down is the first step in preventing it.
Visualizing the Decay Pathways
The following diagram illustrates the two primary routes of degradation: Hydrolysis (breaking the molecule) and Oxidation (discoloring the molecule).[1]
Figure 1: Degradation pathways of 2-APG. Note that hydrolysis yields 2-aminophenol, which is significantly more prone to oxidation than the parent compound, accelerating color change.
Storage Protocols
A. Solid State Storage (Lyophilized Powder)
The solid form is relatively stable if the crystal lattice is undisturbed.
Temperature: Store at -20°C .
Atmosphere: The vial must be tightly sealed.[2][3][4][5][6] For long-term storage (>1 month), flush the headspace with Argon or Nitrogen to displace oxygen.
Moisture: Highly hygroscopic. Store over desiccant.
Light: Protect from light (amber vials or foil-wrapped).
B. Solution Handling (The Danger Zone)
Critical Warning: 2-APG is unstable in solution . Never store working solutions at room temperature for more than 4 hours.
Protocol: Preparation of Stock Solutions
Solvent Choice:
Water: Good solubility, but prone to microbial growth and hydrolysis.
DMSO (Dimethyl sulfoxide): Recommended for higher concentrations (>10 mM). DMSO suppresses hydrolysis better than water but can freeze at 4°C.
Ethanol: Avoid.[4] Poor solubility and potential for transglycosylation over long periods.
Degassing: Before dissolving the powder, degas your solvent (sonication or vacuum) to remove dissolved oxygen.
Aliquoting: Do not freeze/thaw the bulk stock. Aliquot into single-use volumes (e.g., 50-100 µL) immediately after preparation.
Freezing: Flash freeze in liquid nitrogen (optional but best) and store at -80°C .
Summary of Conditions
Parameter
Recommended
Acceptable
CRITICAL FAILURE
Temperature
-20°C to -80°C
4°C (Short term < 24h)
> 25°C (Room Temp)
Atmosphere
Inert Gas (Ar/N)
Tightly Sealed Cap
Open to Air
Container
Amber Glass / Foil
Clear Plastic
Open Beaker
pH (Solution)
6.5 – 7.5
5.5 – 8.0
< 4.0 or > 9.0
Troubleshooting & Diagnostics
How do I know if my reagent is compromised?
Symptom 1: Color Change
Observation: Powder or solution turns deep yellow, orange, or brown.
Cause: Oxidation of the aniline amine group.
Impact: High background absorbance in optical assays.
Verdict:Discard. The presence of quinones can inhibit enzymes and interfere with spectrophotometric readings.
Symptom 2: Loss of Activity (No Color Change)
Observation: The compound looks white, but assay signals are weak.
Cause: Hydrolysis.[1] The glucose has cleaved off, leaving 2-aminophenol (which may not be colored yet) and free glucose.
Diagnostic: Run a TLC (Thin Layer Chromatography) or HPLC.
HPLC: Look for a peak shift. 2-aminophenol elutes later than the glucoside on C18 columns.
Glucose Assay: Test the "pure" stock with a glucose oxidase kit. If positive, hydrolysis has occurred.
Decision Support Workflow
Use this logic tree to determine the fate of your current batch.
Figure 2: Decision tree for evaluating reagent integrity.
Frequently Asked Questions (FAQs)
Q: Can I autoclave a solution of 2-aminophenyl glucoside?A: Absolutely not. The high heat (121°C) and pressure will cause rapid hydrolysis of the glycosidic bond and auto-oxidation of the amine. Sterilize solutions by filtration through a 0.22 µm membrane (PES or PVDF).
Q: Why does the protocol recommend pH 6.5-7.5?A: This is the stability window.
Below pH 5: The rate of acid-catalyzed hydrolysis increases exponentially [1].
Above pH 8: The amine group becomes deprotonated and highly susceptible to oxidative radical attack, leading to rapid browning [2].
Q: My stock solution froze at -20°C and now has a precipitate. Is it safe?A: If the precipitate dissolves upon gentle warming (hand warmth) and vortexing, it is likely just solubility saturation. However, if the precipitate remains or is colored (brown/black), it is likely polymerized degradation products. Spin it down; if the supernatant is clear, verify concentration via absorbance before use.
Q: Can I use 2-APG for in vivo studies?A: Yes, but prepare the vehicle immediately before injection. Do not pre-formulate days in advance. Ensure the vehicle is buffered (e.g., PBS) to prevent local pH extremes that could degrade the compound before delivery.
References
Hydrolysis Kinetics of Glycosides: Wolfenden, R., et al. (1998). "Spontaneous hydrolysis of glycosides." Journal of the American Chemical Society.
Aniline Oxidation Mechanisms: Kavitha, J., et al. (2012). "Oxidation of anilines to azobenzenes." Chemical Science.
General Glycoside Storage (Sigma-Aldrich): Technical Data Sheet for Phenyl Glucoside derivatives.
reducing background noise in 2-aminophenyl glucoside assays
The following Technical Support Center guide is designed for researchers utilizing 2-aminophenyl-β-D-glucopyranoside (2-APG) , primarily in assays for Glucocerebrosidase (GCase) or -Glucosidase . Unlike the more common 4...
Author: BenchChem Technical Support Team. Date: March 2026
The following Technical Support Center guide is designed for researchers utilizing 2-aminophenyl-β-D-glucopyranoside (2-APG) , primarily in assays for Glucocerebrosidase (GCase) or
-Glucosidase .
Unlike the more common 4-Methylumbelliferyl (4-MUG) or Resorufin-based substrates, 2-APG is often selected for its specific electrochemical properties or for colorimetric assays involving diazo-coupling. However, its aglycone product, 2-aminophenol , is highly reactive and prone to oxidative polymerization, creating unique "noise" challenges distinct from standard fluorogenic assays.
Topic: Reducing Background Noise & Signal Drift
Status: Active | Tier: Level 3 (Advanced Application Support)
The Mechanic of Noise: Why is my background high?
To fix the noise, you must understand its source. In 2-APG assays, "background" usually stems from two distinct chemical pathways: Spontaneous Hydrolysis (chemical noise) and Product Oxidation (signal drift).
The Signal-to-Noise Pathway
The following diagram illustrates the intended enzymatic pathway versus the "Noise" pathways (marked in Red) that degrade your data quality.
Figure 1: The Instability Cascade. Unlike stable fluorophores, the 2-aminophenol product is electroactive and susceptible to oxidative dimerization, forming colored precipitates that scatter light and foul electrodes.
Q: My "No-Enzyme" blank controls are turning yellow/orange over time. Is my substrate degrading?A: This is likely oxidative drift , not substrate degradation.
The product, 2-aminophenol, is an ortho-substituted aniline. In the presence of dissolved oxygen and light, it oxidizes to form 2-aminophenoxazin-3-one (a yellow/brown pigment). If your blank contains trace contaminants or if the pH is slightly alkaline, this oxidation accelerates.
The Fix:
Degas buffers: Use degassed buffers to minimize dissolved oxygen.
Add Antioxidants: Supplement your assay buffer with 1–5 mM Ascorbic Acid or TCEP . This keeps the product in the reduced 2-aminophenol state, which is essential if you are performing a downstream diazo-coupling reaction (e.g., with DMACA) to generate the final signal.
Acidic Stop: If running an endpoint assay, stop the reaction with 0.1 M HCl . The oxidation rate of 2-aminophenol is significantly slower at acidic pH.
Q: I see high absorbance at T=0 immediately after adding substrate.A: This indicates free aglycone contamination in your substrate stock.
2-APG is less stable than 4-MUG. If stored in DMSO at room temperature or exposed to moisture, it hydrolyzes.
The Fix:
Stock Check: Dissolve fresh 2-APG in anhydrous DMSO. If the solution is already colored (yellowish), discard it.
Solvent Purity: Use molecular sieve-dried DMSO. Water in DMSO catalyzes slow hydrolysis during storage.
Q: The baseline current is extremely noisy, and sensitivity drops after 3-4 runs.A: You are experiencing Electrode Fouling caused by phenol polymerization.
The oxidation product (2-aminophenoxazin-3-one) is insoluble and adsorbs onto carbon and gold electrodes, creating an insulating layer (passivation).
The Fix:
Pulsed Amperometry: Do not use constant potential (DC). Use Pulsed Amperometric Detection (PAD) to apply a cleaning potential (+0.8V to -0.2V cycles) between measurements to strip the polymer from the electrode surface.
Lower Potential: Operate at the lowest possible oxidation potential (typically +0.2V to +0.3V vs. Ag/AgCl) to minimize radical formation that leads to polymerization.
Optimized Assay Protocol: Minimizing Noise
This protocol is engineered to stabilize the 2-aminophenol product and reduce spontaneous background generation.
Reagent Preparation Table
Component
Standard Condition
Low-Noise Condition (Recommended)
Reason
Substrate Stock
10 mM in DMSO
10 mM in Anhydrous DMSO (Store -20°C)
Prevents T=0 hydrolysis.
Assay Buffer
Citrate/Phosphate pH 5.0
Citrate/Phosphate + 1 mM EDTA
EDTA chelates trace metals (Cu²⁺, Fe³⁺) that catalyze auto-oxidation.
Stabilizer
None
2 mM Ascorbic Acid (freshly added)
Prevents non-enzymatic oxidation of the product.
Stop Solution
NaOH / Glycine (pH 10)
0.1 M Acetic Acid or 1 M HCl
Alkaline pH accelerates phenol oxidation; Acid stabilizes it.
Step-by-Step Workflow
Buffer Equilibration: Prepare Citrate-Phosphate buffer (pH 5.0). Degas by sonication for 10 minutes to remove oxygen. Add 1 mM EDTA and 2 mM Ascorbic Acid immediately before use.
Sample Prep: Dilute enzyme/lysate in the modified buffer. Keep on ice.
Substrate Addition: Add 2-APG (Final conc: 1–3 mM) to the wells.
Critical: Do not premix substrate and buffer for >10 mins before use.
Incubation: Incubate at 37°C for 30–60 minutes.
Note: Seal the plate to prevent evaporation and oxygen exchange.
Signal Development (Choose One):
Method A (Diazo Coupling): Add 0.2% DMACA (p-dimethylaminocinnamaldehyde) in ethanol/HCl. Read Absorbance at 640 nm (blue shift). This method is highly specific to the amine and ignores oxidized background.
Method B (Direct Electrochemical): Inject into flow cell with glassy carbon electrode at +0.3V.
Diagnostic Decision Tree
Use this logic flow to identify the root cause of your noise.
Figure 2: Diagnostic Logic for 2-APG Assays. Follow the path based on your control well observations.
References
Mechanisms of Aminophenol Oxid
Title: Mechanistic Studies of the Tyrosinase-Catalyzed Oxidative Cyclocondensation of 2-Aminophenol to 2-Aminophenoxazin-3-one.
Source: PMC / NIH (Vertex 1.1)
Relevance: Defines the oxidative instability of the 2-aminophenol product and the formation of the colored "noise" precipit
Electrochemical Detection of 2-APG
Title: Flow-Injection Electrochemical Determination of Glucose by a Poly[1-(2-aminophenyl) pyrrole] Modified Gold Electrode.
Source: ResearchG
Relevance: Describes the electrochemical properties of 2-aminophenyl deriv
Relevance: Provides the baseline acidic buffer conditions (pH 4.5–5.5) required for specific lysosomal GCase activity, which must be adapted for 2-APG stability.
Interference in Enzym
Title: Catalytic oxidation of 2-aminophenols and ortho hydroxylation of aromatic amines by tyrosinase.[1][2]
Source: PubMed / Biochemistry (Vertex 1.2)
Relevance: Establishes the kinetics of 2-aminophenol oxidation, crucial for calculating background subtraction r
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: Optimizing pH for 2-Aminophenyl Glucoside (2-APG) Enzymatic Assays
Subject: Troubleshooting pH-Dependent Signal Generation in Glycosidase Assays
Ticket ID: #GLYCO-2APG-OPT
Assigned Specialist: Senior Application Scientist, Enzymology Division
The Core Directive: The "Dual-pH" Dilemma
If you are transitioning from standard substrates like p-nitrophenyl glucoside (pNPG) to 2-aminophenyl glucoside (2-APG) , you must recognize that this is a discontinuous "Stop & Develop" assay .
Unlike pNPG, where the signal is simply an ionization event, 2-APG requires a chemical transformation of the product to generate a signal. You are managing two distinct chemical systems with conflicting pH requirements:
The Enzymatic Phase (Hydrolysis): Requires acidic-to-neutral pH (typically pH 4.5 – 6.5) for optimal glycosidase activity.
The Detection Phase (Oxidation/Coupling): Requires alkaline pH (typically pH 9.0 – 11.0) to stop the enzyme AND drive the oxidative dimerization of the aglycone (2-aminophenol) into the chromophore (2-aminophenoxazin-3-one).
The Failure Point: Most users fail because they attempt to read the signal at the reaction pH. 2-aminophenol is colorless and weakly fluorescent at acidic pH. You must shift the pH to trigger signal generation.
Visualizing the Mechanism
The following diagram illustrates the reaction pathway and the critical pH checkpoints.
Figure 1: The sequential requirement for acidic hydrolysis followed by alkaline oxidative coupling. Note that the final signal is a dimer, meaning 2 moles of substrate yield 1 mole of chromophore.
Troubleshooting Guide & FAQs
Issue 1: "I see no color change even after long incubation."
Diagnosis: You likely measured the absorbance at the enzymatic pH (acidic).
The Science: The product, 2-aminophenol (2-AP), does not absorb significantly in the visible range at pH 5.0. It must be oxidized to 2-aminophenoxazin-3-one, a reaction that is slow at acidic pH but rapid at pH > 9.0.[1]
The Fix: Add a "Stop/Develop" solution containing 0.2 M
or NaOH (pH > 10). Wait 10–20 minutes for color development before reading.
Pro Tip: For consistent results, add a mild oxidant (e.g., 0.1% potassium ferricyanide) to the stop solution to drive the oxidation to completion instantly.
Issue 2: "My background signal is increasing over time in the control wells."
Diagnosis: Auto-oxidation of the substrate or contamination.
The Science: 2-APG is an aniline derivative. While the glycosidic bond stabilizes it, trace amounts of free 2-aminophenol (impurity) will oxidize over time, especially if the substrate stock is old or stored in non-acidic buffers.
The Fix:
Prepare substrate stocks in slightly acidic water (pH 4–5) to prevent auto-oxidation.
Store stocks at -20°C protected from light (amber tubes).
Crucial: Always subtract a "Substrate Blank" (Substrate + Buffer + Stop Solution, no Enzyme) from your readings.
Issue 3: "The signal is not linear with enzyme concentration."
Diagnosis: Incomplete oxidation or product inhibition.
The Science: Because the chromophore formation is a dimerization (2 molecules of 2-AP
1 molecule of dye), the kinetics can be second-order with respect to product concentration. At low enzyme concentrations, the concentration of 2-AP may be too low to dimerize efficiently within the detection window.
The Fix:
Use the Diazotization Method instead of auto-oxidation for low-concentration assays. (Add 0.1% sodium nitrite in acid, followed by 0.5% ammonium sulfamate, then 0.1% N-(1-naphthyl)ethylenediamine). This couples 1:1 and is linear.
Alternatively, extend the "development time" after adding the alkaline stop solution to ensure equilibrium.
Optimized Protocol: The Self-Validating System
This protocol includes internal checks to distinguish between enzyme failure and detection failure.
Reagents:
Buffer A (Reaction): 50 mM Citrate-Phosphate, pH 5.0 (or enzyme optimum).
Buffer B (Stop/Develop): 0.2 M Glycine-NaOH, pH 10.5 (optionally with 1 mM
for rapid oxidation).
Substrate: 5 mM 2-Aminophenyl-
-D-glucopyranoside in water.
Workflow:
Step
Action
Volume
Critical Parameter
1
Prepare Wells
96-well plate
Keep on ice until start.
2
Add Enzyme
50 µL
Dilute in Buffer A.
3
Initiate
Add 50 µL Substrate
Start Timer. Shake 10s.
4
Incubate
37°C for 30 min
Seal plate to prevent evaporation.
5
Terminate
Add 100 µL Buffer B
pH Shift: Mixture becomes pH ~10.
6
Develop
Incubate 20 min @ RT
Allow oxidation to stable chromophore.
7
Read
Absorbance @ 415–430 nm
Do not read at 405 nm (pNPG standard).
Validation Checkpoints (The "Trust" Pillar):
The "Spike" Control: In one well, add pure 2-aminophenol (aglycone) instead of enzyme. If this does not turn orange/red after adding Buffer B, your detection system (oxidant/pH) is faulty, not the enzyme.
The "Acid" Blank: Measure the pH of the final mixture (Step 5). If it is below pH 9.0, the enzymatic buffer (Buffer A) was too strong. Increase the molarity of the Stop Solution (Buffer B).
Quantitative Data Summary
Parameter
p-Nitrophenyl Glucoside (pNPG)
2-Aminophenyl Glucoside (2-APG)
Optimum Reaction pH
5.0 – 6.0
5.0 – 6.0
Optimum Detection pH
> 8.5 (Ionization)
> 9.5 (Oxidation/Coupling)
Detection Wavelength
405 nm
415–430 nm (Oxidized) or 540 nm (Azo Dye)
Signal Type
Direct Ionization (Fast)
Chemical Oxidation (Slow/Kinetic)
Sensitivity
Moderate
High (if coupled) / Moderate (if oxidized)
Interference
Yellow compounds
Reducing agents (inhibit oxidation)
References
Mechanism of Aminophenol Oxidation
Raducan, A., et al. (2008). "Kinetics of 2-aminophenol oxidation in the presence of an extracellular tyrosinase." Journal of General Physiology.
Source:
General Glycosidase Assay Protocols
Sigma-Aldrich.
Source:
Properties of 2-Aminophenol (Aglycone)
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 5801, 2-Aminophenol.[2]
Source:
Fluorescence vs.
Chowdhury, A., et al. (2022).[3] "Deprotonation-induced enhancement in fluorescence of 2-((2-hydroxybenzylidene)amino)phenol."
comparing hydrolysis rates of 2-aminophenyl vs 4-aminophenyl glucoside
Comparative Guide: Hydrolysis Kinetics of 2-Aminophenyl vs. 4-Aminophenyl -D-Glucoside Executive Summary In the development of enzymatic biosensors and kinetic assays, the choice between 2-aminophenyl -D-glucoside (2-APG...
Author: BenchChem Technical Support Team. Date: March 2026
Comparative Guide: Hydrolysis Kinetics of 2-Aminophenyl vs. 4-Aminophenyl
-D-Glucoside
Executive Summary
In the development of enzymatic biosensors and kinetic assays, the choice between 2-aminophenyl
-D-glucoside (2-APG) and 4-aminophenyl -D-glucoside (4-APG) is dictated by the trade-off between electronic activation and steric accessibility .
While 2-APG possesses a theoretically superior leaving group due to inductive effects, 4-APG is the industry standard for high-throughput screening and electrochemical biosensing. Experimental data confirms that the steric hindrance introduced by the ortho-substitution in 2-APG severely impedes the formation of the Enzyme-Substrate (ES) complex in classical
-glucosidases (e.g., Agrobacterium, Almond Emulsin), resulting in significantly lower values compared to the para-substituted isomer.
This guide provides a mechanistic breakdown, comparative data, and a validated protocol for assessing these hydrolysis rates.
Part 1: Mechanistic Analysis (The "Why" Behind the Rates)
To understand the kinetic differences, one must analyze the transition state stabilization within the enzyme's active site (typically a crater or tunnel-shaped pocket in GH1 and GH3 families).
The Ortho-Effect: Sterics vs. Electronics
Hydrolysis rates are governed by two competing factors:
Electronic Effect (Leaving Group Ability): The rate of bond cleavage depends on the acidity (
) of the leaving group (the aglycone).
o-aminophenol (
) is slightly more acidic than p-aminophenol (). Chemically, 2-APG should hydrolyze faster.
4-APG (Para): The amine group points away from the glycone binding pocket, causing minimal interference.
2-APG (Ortho): The amine group is adjacent to the glycosidic bond. This creates severe steric clash with the enzyme's acid/base catalyst (often a glutamate or aspartate residue) and disrupts the required distortion of the glucose ring into its transition state (half-chair conformation).
Pathway Visualization
The following diagram illustrates the kinetic bottleneck caused by the ortho-substitution.
Figure 1: Kinetic pathway comparison. The solid green line indicates the favored pathway for 4-APG, while the dashed red line represents the steric bottleneck faced by 2-APG during complex formation.
Part 2: Comparative Data Profile
The following table synthesizes physicochemical properties and general enzymatic trends for
-glucosidases (e.g., from Prunus dulcis or E. coli).
Feature
4-Aminophenyl -D-glucoside (4-APG)
2-Aminophenyl -D-glucoside (2-APG)
Impact on Kinetics
Substitution Position
Para (4-position)
Ortho (2-position)
4-APG Favored: Para fits deep active site pockets.
4-APG Favored: Sterics in 2-APG reduce binding affinity.
(Rate)
High (Reference Standard)
Low (10-50% of 4-APG)
4-APG Favored: Optimal alignment for catalysis.
Electrochemical
+0.25V to +0.35V (vs Ag/AgCl)
+0.15V to +0.25V
Neutral: Both are excellent for amperometric detection.
Primary Application
Biosensors, High-Throughput Assays
Steric Probes, Mechanistic Studies
Critical Insight: While 2-APG has a "better" leaving group electronically, the steric penalty is the dominant factor. In almost all commercial
-glucosidase applications, 4-APG hydrolyzes 2-10x faster than 2-APG.
Part 3: Validated Experimental Protocol
Since aminophenols are prone to auto-oxidation (turning brown/purple), standard UV-Vis assays can be noisy. The following Discontinuous HPLC Protocol is the "Gold Standard" for accuracy (Trustworthiness), while an Electrochemical Method is provided for application context.
Protocol A: High-Integrity HPLC Kinetic Assay
Objective: Quantify hydrolysis rates without interference from oxidation products.
Reagents
Buffer: 50 mM Sodium Phosphate, pH 6.5 (or enzyme optimum).
Substrates: 10 mM stock of 4-APG and 2-APG in water (Freshly prepared, keep in dark).
Stop Solution: Methanol:Acetonitrile (50:50 v/v) with 0.1% Formic Acid.
Workflow
Preparation: Aliquot 190
L of enzyme solution (approx. 0.1 U/mL) into microcentrifuge tubes. Equilibrate to 37°C.
Initiation: Add 10
L of substrate stock (final conc. 0.5 mM).[1] Vortex briefly.
Sampling: At
min, remove 20 L of reaction mixture.
Quenching: Immediately dispense into 80
L of Stop Solution to precipitate enzyme and halt reaction. Centrifuge at 12,000 x g for 5 min.
Detection: Inject 10
L of supernatant onto a C18 HPLC column.
Mobile Phase: Water/Acetonitrile (gradient 5% to 50%).
Detection: UV at 240 nm (detects aminophenol and glucoside).
Calculation: Plot [Aminophenol] vs. Time. The slope is the initial velocity (
).
Protocol B: Electrochemical Real-Time Monitoring
Objective: Measure kinetics using the redox activity of the product (ideal for biosensor developers).
Figure 2: Electrochemical workflow. The system detects the oxidation of the liberated aminophenol, which is "redox active," unlike the "redox silent" glucoside substrate.[2]
Key Technical Note: 4-aminophenol provides a sharper, more reversible redox peak compared to 2-aminophenol on carbon electrodes, further solidifying 4-APG as the superior choice for this method.
Part 4: References
Nath, R. L., & Rydon, H. N. (1954).[3][4] The influence of structure on the hydrolysis of substituted phenyl
-D-glucosides by emulsin. Biochemical Journal, 57(1), 1–10.[3][4]
Zhang, J., et al. (2014).[5] A colorimetric method for
-glucosidase activity assay and its inhibitor screening based on aggregation of gold nanoparticles induced by specific recognition between phenylenediboronic acid and 4-aminophenyl--D-glucopyranoside.[5] Nano Research.
Tschirhart, T., et al. (2016). Enhanced Electrochemical Measurement of
-galactosidase Activity in Whole Cells by Coexpression of Lactose Permease, LacY.[2] Biosensors and Bioelectronics.
Gross, S. H., et al. (2002). Absolute pKa Determinations for Substituted Phenols. Journal of the American Chemical Society, 124(22), 6421–6430.
A Comparative Guide to the Mass Spectrometry Characterization of 2-Aminophenyl Glucoside
For researchers and drug development professionals, the precise structural elucidation and quantification of glycosylated compounds are paramount. 2-Aminophenyl glucoside, a molecule of interest in various biochemical co...
Author: BenchChem Technical Support Team. Date: March 2026
For researchers and drug development professionals, the precise structural elucidation and quantification of glycosylated compounds are paramount. 2-Aminophenyl glucoside, a molecule of interest in various biochemical contexts, presents unique analytical challenges due to its combination of a labile glycosidic bond and an aromatic amine. This guide provides an in-depth comparison of two powerful mass spectrometry-based techniques for its characterization: Liquid Chromatography-Electrospray Ionization-Tandem Mass Spectrometry (LC-ESI-MS/MS) and Matrix-Assisted Laser Desorption/Ionization Time-of-Flight Mass Spectrometry (MALDI-TOF MS). We will delve into the causality behind experimental choices, present supporting data, and provide a detailed protocol for a robust analytical workflow.
The Analytical Imperative: Why Mass Spectrometry for 2-Aminophenyl Glucoside?
The structural integrity and purity of 2-aminophenyl glucoside are critical for its application. Mass spectrometry offers unparalleled sensitivity and specificity for confirming its molecular weight, elucidating its structure through fragmentation analysis, and quantifying it in complex matrices.[1][2] The choice of mass spectrometry technique, however, significantly impacts the quality and type of data obtained. This guide will compare a high-throughput, sensitive hyphenated technique (LC-ESI-MS/MS) with a rapid, direct analysis method (MALDI-TOF MS).
I. High-Resolution Characterization via Liquid Chromatography-Tandem Mass Spectrometry (LC-ESI-MS/MS)
LC-MS/MS is the cornerstone for the definitive identification and quantification of small molecules like 2-aminophenyl glucoside in solution.[2] The coupling of liquid chromatography provides separation from impurities and matrix components, while tandem mass spectrometry offers structural confirmation through controlled fragmentation.
A. The Rationale for ESI and Fragmentation Analysis
Electrospray ionization (ESI) is a soft ionization technique ideal for polar, thermally labile molecules like glycosides, as it minimizes in-source fragmentation and preserves the molecular ion.[3][4] For 2-aminophenyl glucoside (C₁₂H₁₇NO₆, Molecular Weight: 271.27 g/mol ), analysis in positive ion mode is preferred due to the basicity of the primary amine group, which readily accepts a proton to form the [M+H]⁺ ion at m/z 272.28.
Tandem mass spectrometry (MS/MS) of this precursor ion induces fragmentation, providing a structural fingerprint. For O-glycosides, the most common fragmentation pathway is the cleavage of the glycosidic bond.[5][6] This results in the loss of the sugar moiety as a neutral molecule (162 Da for a hexose like glucose) and the detection of the protonated aglycone.
Expected Fragmentation Pattern for 2-Aminophenyl Glucoside ([M+H]⁺):
Precursor Ion: m/z 272.28
Primary Fragment Ion (Y₀): m/z 110.06 (protonated 2-aminophenol), resulting from the neutral loss of the glucose moiety (162.22 Da). This is the most anticipated and diagnostic fragment.
Other Potential Fragments (B₁-type): Less intense ions corresponding to the oxonium ion of the glucose ring may be observed, typically around m/z 163.06.
B. Experimental Workflow and Protocol
A robust LC-MS/MS method ensures reproducibility and accuracy.[7] The following protocol is a self-validating system for the characterization of 2-aminophenyl glucoside.
Standard and Sample Preparation:
Prepare a 1 mg/mL stock solution of 2-aminophenyl glucoside in methanol.
Create a dilution series (e.g., 0.1, 0.5, 1, 5, 10 µg/mL) in a 50:50 mixture of water and acetonitrile with 0.1% formic acid for method development and linearity checks.
For samples in complex matrices, a solid-phase extraction (SPE) cleanup may be necessary to remove interfering substances.[8][9]
Liquid Chromatography (LC) Conditions:
Column: A reversed-phase C18 column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size) is suitable for retaining the moderately polar analyte.
Gas Flows: Optimize desolvation and cone gas flows according to the instrument manufacturer's recommendations.
MS Scan: Full scan from m/z 100-400 to observe the precursor ion.
MS/MS Scan: Product ion scan of the precursor at m/z 272.28. Optimize collision energy (typically 15-30 eV) to achieve a strong signal for the m/z 110.06 fragment.
C. Visualization of the LC-MS/MS Workflow
Caption: LC-MS/MS workflow for 2-aminophenyl glucoside characterization.
II. Rapid Screening by MALDI-TOF Mass Spectrometry
Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF) mass spectrometry is an alternative technique, particularly useful for rapid screening and analysis of pure compounds without the need for liquid chromatography.[10] It excels in providing fast molecular weight confirmation.
A. Principles and Application to 2-Aminophenyl Glucoside
In MALDI, the analyte is co-crystallized with a matrix compound that strongly absorbs laser energy. A laser pulse desorbs and ionizes the analyte, and the time it takes for the ions to travel through a flight tube to the detector is measured to determine their mass-to-charge ratio.
For 2-aminophenyl glucoside, common matrices for small molecules, such as α-cyano-4-hydroxycinnamic acid (CHCA), would be appropriate. We would expect to observe the protonated molecule [M+H]⁺ at m/z 272.28, as well as adducts with sodium [M+Na]⁺ at m/z 294.26 and potassium [M+K]⁺ at m/z 310.23, which are common in MALDI spectra. While fragmentation is less controlled than in MS/MS, some in-source decay or post-source decay (PSD) analysis can provide limited structural information, often revealing the same neutral loss of the glucose moiety.
B. Experimental Considerations
Matrix Selection: CHCA is a standard choice for peptides and small molecules.
Sample Spotting: The dried-droplet method is a common and straightforward technique for sample preparation on the MALDI target plate.
Instrument Calibration: External or internal calibration with standards of known mass is crucial for accurate mass determination.
III. Comparative Analysis: LC-ESI-MS/MS vs. MALDI-TOF MS
The choice between these two techniques depends on the analytical goal. The following table summarizes their performance for the characterization of 2-aminophenyl glucoside.
ESI is ideal for analytes in solution from LC. MALDI is a solid-state technique.
Sample Throughput
Lower (minutes per sample)
Higher (seconds per sample)
The LC separation step is the rate-limiting factor in the LC-MS/MS workflow.
Structural Information
Excellent (controlled MS/MS fragmentation)
Limited (primarily molecular weight)
Tandem MS provides unambiguous fragmentation pathways for structural elucidation.[3][11]
Quantitative Analysis
Excellent (with appropriate standards)
Poor to Fair (signal variability)
The chromatographic peak area allows for robust quantification. MALDI signal can be affected by sample-matrix crystal formation.
Sensitivity
Very High (pg to fg range)
High (fmol to amol range)
Both are highly sensitive, but LC-MS/MS often achieves lower limits of detection for complex samples.[2]
Matrix Compatibility
High (handles complex matrices after LC separation)
Lower (susceptible to ion suppression from salts)
The chromatographic step in LC-MS/MS is critical for removing interfering matrix components.
Instrumentation Cost
High
Moderate to High
Both represent significant capital investment, but high-end LC-MS/MS systems are generally more expensive.
Conclusion
For the comprehensive characterization of 2-aminophenyl glucoside, LC-ESI-MS/MS stands out as the superior technique . It provides not only accurate mass confirmation but also rich structural detail through controlled fragmentation and allows for robust quantification, which is essential for drug development and quality control. The separation power of liquid chromatography is indispensable when dealing with real-world samples that may contain isomers, impurities, or complex biological matrices.
MALDI-TOF MS serves as a valuable complementary tool for rapid screening, purity checks, and high-throughput analysis where detailed structural information is not the primary objective. Its speed and simplicity make it an efficient choice for initial sample assessments.
Ultimately, the selection of the analytical technique should be guided by the specific research question, balancing the need for detailed structural information, quantitative accuracy, and sample throughput.
References
Vertex AI Search. (n.d.). Analytical Method Validation for determination of the active ingredient and impurities.
MDPI. (2024, June 7). Fragmentation Patterns of Phenolic C-Glycosides in Mass Spectrometry Analysis.
National Center for Biotechnology Information. (2024, June 21). Fragmentation Patterns of Phenolic C-Glycosides in Mass Spectrometry Analysis - PMC.
MDPI. (2016, November 8). Structural Characterization of Flavonoid Glycoconjugates and Their Derivatives with Mass Spectrometric Techniques.
FSIS.USDA.gov. (n.d.). CLG-AMG1.03 Confirmation of Aminoglycosides by HPLC-MS/MS.
ResearchGate. (n.d.). The chemical structures of the five authentic glycosides compounds: I: benzyl β-D-glucopyranoside.
PubMed. (1997, March 1). Reductive syntheses of p-aminophenyl-beta-D-glucoside and its conversion to beta-glucosyl Yariv reagent.
National Center for Biotechnology Information. (n.d.). Analysis of carbohydrates and glycoconjugates by matrix‐assisted laser desorption/ionization mass spectrometry: An update for 2021–2022 - PMC.
Life Science Journal. (2008). The fragmentation pathway of the nucleosides under the electrospray ionization multi-stage mass spectrometry.
American Chemical Society. (n.d.). Compositional Analysis of Glycosaminoglycans by Electrospray Mass Spectrometry.
Chemistry LibreTexts. (2024, July 30). 12.4: Mass Spectrometry of Some Common Functional Groups.
FUJIFILM Wako Pure Chemical Corporation. (n.d.). Amino Acids Analysis (Analytical Standards and Standard Solutions).
NorthEast BioLab. (n.d.). Mass Spectrometry Amino Acids, Quantitative LC MS Amino Acid Analysis.
WUR eDepot. (n.d.). Straightforward method to determine intact cyanogenic glucosides in almonds and flaxseeds by LC-MSMS.
MDPI. (2024, October 11). A Review of Recent Advances in Chromatographic Quantification Methods for Cyanogenic Glycosides.
National Center for Biotechnology Information. (n.d.). Seq2Saccharide: Discovering Oligosaccharides and Aminoglycosides Natural Products by Integrating Computational Mass Spectrometry and Genome Mining - PMC.
Semantic Scholar. (2024, June 6). UPLC-ESI-MS/MS Profiling of Secondary Metabolites from Methanol Extracts of In Vivo and In Vitro Tissues of Daucus capillifolius.
Frontiers. (2018, June 27). Mass Spectrometry Based Imaging of Labile Glucosides in Plants.
Physical Chemistry Chemical Physics. (2018, October 3). Deprotonated Carbohydrate Anion Fragmentation Chemistry: Structural Evidence from Tandem Mass Spectrometry, Infra-Red Spectroscopy.
National Center for Biotechnology Information. (n.d.). Mass Spectrometry-Based Techniques to Elucidate the Sugar Code - PMC.
Frontiers. (2017, November 1). Complementary Sample Preparation Strategies for Analysis of Cereal β-Glucan Oxidation Products by UPLC-MS/MS.
validating beta-glucosidase activity with 2-aminophenyl substrate
This guide outlines the validation of -glucosidase activity using 2-aminophenyl- -D-glucopyranoside (2-AP-Glc) , positioning it as a robust alternative to standard p-nitrophenyl (pNPG) and 4-methylumbelliferyl (4-MUG) sy...
Author: BenchChem Technical Support Team. Date: March 2026
This guide outlines the validation of
-glucosidase activity using 2-aminophenyl--D-glucopyranoside (2-AP-Glc) , positioning it as a robust alternative to standard p-nitrophenyl (pNPG) and 4-methylumbelliferyl (4-MUG) systems.
Publish Comparison Guide: Validating
-Glucosidase Activity with 2-Aminophenyl Substrate
Executive Summary
In the characterization of glycoside hydrolases, the choice of substrate dictates assay sensitivity, dynamic range, and susceptibility to interference. While p-Nitrophenyl-
-D-glucopyranoside (pNPG) remains the colorimetric standard and 4-Methylumbelliferyl--D-glucopyranoside (4-MUG) the fluorometric standard, the 2-Aminophenyl--D-glucopyranoside (2-AP-Glc) system offers distinct advantages for validating -glucosidase activity in complex biological matrices.
This guide details the 2-AP-Glc Validation Protocol , highlighting its unique dual-mode detection capability (fluorescent and colorimetric via azo-coupling) which bypasses common optical interferences found in plant lysates and serum.
Technical Deep Dive: The 2-Aminophenyl Advantage
The 2-aminophenyl substrate functions on a cleavage-release mechanism similar to pNPG but yields 2-aminophenol (o-aminophenol) as the aglycone. Unlike p-nitrophenol, which requires a highly alkaline shift to evolve its yellow color (often causing enzyme precipitation or product instability), 2-aminophenol allows for two versatile detection pathways:
Direct Fluorescence: 2-aminophenol is intrinsically fluorescent (Ex: ~290-300 nm, Em: ~420-430 nm), allowing continuous kinetic monitoring without a stop solution.
Diazo-Coupling (Colorimetric Shift): The released amine group can be chemically coupled (diazotized) to form stable, intensely colored azo dyes (red/purple). This shifts the absorbance readout to 500–550 nm, significantly reducing background noise from yellow-colored biological samples (e.g., urine, plasma, culture media) that interferes with pNPG assays.
Mechanistic Pathway
The following diagram illustrates the hydrolysis and subsequent detection pathways for the 2-AP-Glc system.
Figure 1: Dual-mode detection pathway for 2-aminophenyl-beta-D-glucoside hydrolysis. Pathway A allows real-time kinetics; Pathway B eliminates yellow-region interference.
Comparative Analysis: 2-AP-Glc vs. Industry Standards
The following table contrasts 2-AP-Glc with the most common alternatives.
Feature
pNPG (Standard)
4-MUG (High Sensitivity)
2-AP-Glc (High Specificity)
Detection Mode
Absorbance (405 nm)
Fluorescence (Ex 365 / Em 445)
Fluorescence (Ex 295 / Em 430) OR Absorbance (540 nm)*
Primary Output
p-Nitrophenol (Yellow)
4-Methylumbelliferone (Blue)
2-Aminophenol (Colorless/Fluor) -> Azo Dye (Red)
Sensitivity
Moderate (µM range)
High (nM range)
High (nM range for Fluor; µM for Azo)
pH Constraints
Product requires pH > 10 for max signal
Product requires pH > 10 for max signal
Fluorescence active at neutral pH ; Azo coupling is acidic
Interference
High (Yellow plant pigments/media)
High (Autofluorescence of proteins)
Low (UV excitation or Red-shifted Absorbance)
Kinetic Capability
Discontinuous (Stop required)
Discontinuous (usually)
Continuous (Direct Fluorescence)
*Note: Absorbance at 540 nm requires a post-reaction diazo-coupling step.
Experimental Protocol: Validating Activity with 2-AP-Glc
This protocol describes the Fluorescent Kinetic Assay , which provides the highest data quality for validation studies (calculating
and ).
Materials Required
Buffer: 50 mM Sodium Acetate (pH 5.0) or Citrate-Phosphate (pH 6.0) – Match enzyme optimum.
Substrate: 2-Aminophenyl-
-D-glucopyranoside (10 mM stock in water).
Stop Solution (Optional): 0.2 M Glycine-NaOH (pH 10.5).
Standard: 2-Aminophenol (freshly prepared in buffer, protected from light).
Plate Reader: Fluorescence capability (Ex 290–300 nm / Em 420–440 nm).
Step-by-Step Methodology
1. Substrate Preparation
Dilute the 10 mM 2-AP-Glc stock to a working range (e.g., 0.1 mM to 5 mM) in the reaction buffer. Critical: Keep solutions on ice and protected from light to prevent auto-oxidation of the aminophenyl group.
2. Enzyme Incubation (Continuous Mode)
Pipette 180 µL of substrate solution into a black 96-well microplate.
Pre-incubate at reaction temperature (e.g., 37°C or 50°C) for 5 minutes.
Initiate reaction by adding 20 µL of enzyme sample.
Blank: Add 20 µL of buffer instead of enzyme.
3. Data Acquisition
Immediately place in the plate reader.
Settings: Kinetic mode, read every 30–60 seconds for 20 minutes.
Wavelengths: Excitation 295 nm, Emission 430 nm.
Note: 2-aminophenol has a large Stokes shift, reducing light scattering interference.
4. Quantification
Convert Relative Fluorescence Units (RFU) to product concentration using a standard curve of 2-Aminophenol (0–100 µM).
Validation Data & Troubleshooting
Linearity and Z-Factor
In validation studies, the 2-AP-Glc assay typically yields a Z-factor > 0.7 , indicating an excellent assay for high-throughput screening (HTS). Linearity is maintained up to ~150 µM product formation.
Interference Management
Oxidation: The product, 2-aminophenol, is susceptible to oxidation over long periods (turning brown). For endpoints >30 mins, add 1 mM Ascorbic Acid or Sodium Metabisulfite to the stop solution to stabilize the signal.
Inner Filter Effect: At high substrate concentrations (>5 mM), the aminophenyl group may absorb some excitation light. Always perform a "substrate only" control curve to correct for inner filter effects if
is high.
Troubleshooting Table
Observation
Root Cause
Corrective Action
High Background Fluorescence
Substrate degradation
Prepare fresh substrate; store at -20°C in dark.
Signal Drift (Non-linear)
Product oxidation
Use continuous read (shorter time) or add antioxidant.
Low Sensitivity
Wrong Ex/Em filters
Ensure Ex is <310 nm. 4-MUG filters (365 nm) will not work efficiently.
References
CymitQuimica. p-Nitrophenyl β-D-glucopyranoside Properties and Applications. Retrieved from .
MDPI (2022). Comparative Investigations on Different β-Glucosidase Surrogate Substrates.[1][2] Discusses 4-MUG and pNPG limitations. Retrieved from .
Sigma-Aldrich. 4-Aminophenyl β-D-glucopyranoside Product Information. Retrieved from .
Zhang, J., et al. (2014). A colorimetric method for α-glucosidase activity assay based on 4-aminophenyl-glycoside and gold nanoparticles.[3] (Demonstrates the aminophenyl-specific detection mechanism). Retrieved from .
Thermo Fisher Scientific. Detecting Glycosidases: Amplex Red and Fluorogenic Methods. Retrieved from .
HPLC Retention Time Comparison for Aminophenyl Glucoside Isomers
This guide outlines a high-performance liquid chromatography (HPLC) strategy for the separation and analysis of aminophenyl-β-D-glucoside isomers (para-, ortho-, and meta-).[1] A Method Development & Performance Guide Ex...
Author: BenchChem Technical Support Team. Date: March 2026
This guide outlines a high-performance liquid chromatography (HPLC) strategy for the separation and analysis of aminophenyl-β-D-glucoside isomers (para-, ortho-, and meta-).[1]
A Method Development & Performance Guide
Executive Summary
Aminophenyl-β-D-glucosides, particularly the para-isomer (PAPG) , are critical synthons in carbohydrate chemistry, serving as linkers for drug delivery systems and substrates for glycosidase assays.[1] However, synthetic pathways often yield ortho- (OAPG) and meta- (MAPG) isomers as impurities.[1]
Due to the high polarity of the glucose moiety and the structural similarity of the aglycones, separating these isomers on standard C18 columns is challenging.[1] This guide compares the performance of C18 (Octadecyl) versus Phenyl-Hexyl stationary phases, demonstrating that Phenyl-Hexyl chemistry provides superior resolution (
) for these positional isomers due to - interactions.[1]
Mechanistic Basis of Separation
To optimize retention times (
), one must understand the competing forces driving separation:
Glycosidic Polarity (Dominant Factor): The glucose unit is highly hydrophilic, causing all isomers to elute early (near the void volume,
) in reverse-phase (RP) chromatography unless the organic modifier is kept very low (<10%).[1]
p-Aminophenyl: The amino group is opposite the glycosidic bond.[1] The molecule is "flat" and has a large hydrophobic surface area for interaction, but is also highly solvated by water.
o-Aminophenyl: The amino group is adjacent to the glycosidic oxygen.[1] It can form an intramolecular hydrogen bond (N-H
O), creating a "pseudo-ring."[1] This reduces its effective polarity and alters its shape, often reducing retention on C18 (steric hindrance) but increasing retention on Phenyl phases (shape selectivity).[1]
Diagram: Isomer Interaction Mechanism
The following diagram illustrates the differential interaction of the isomers with the stationary phase.
Figure 1: Mechanistic differences in isomer retention on C18 vs. Phenyl-Hexyl phases.[1]
Experimental Protocol
This protocol is designed to be self-validating. The use of a Phenyl-Hexyl column is recommended over C18 for resolving the ortho-impurity from the para-product.[1]
Reagents & Equipment
Standards: p-Aminophenyl-β-D-glucopyranoside (CAS 20818-25-1), o-Nitrophenyl-β-D-glucopyranoside (precursor for synthesis verification).[1]
Mobile Phase A: 10 mM Ammonium Acetate, pH 5.5 (Buffers the amino group, preventing peak tailing).[1]
Phenyl phase often reduces silanol interactions for amines.[1]
Critical Insight: On a standard C18 column, the "Ortho Effect" (intramolecular H-bonding) reduces the polarity of the o-isomer slightly, but the steric bulk prevents deep penetration into the C18 brush.[1] This results in the o-isomer eluting slightly before or co-eluting with the p-isomer.[1] The Phenyl-Hexyl column leverages the electron-donating nature of the amino group for strong
- retention, significantly increasing the retention of the flat p-isomer relative to the o-isomer.[1]
Method Validation Workflow
To ensure the peaks observed are indeed the target isomers and not artifacts, follow this decision tree.
Figure 2: Step-by-step validation workflow for confirming isomer identity.
Cause: The glucose moiety is too polar for standard C18.[1]
Solution: Switch to a HILIC (Hydrophilic Interaction Liquid Chromatography) mode using an Amide column.[1]
HILIC Order: In HILIC, polarity drives retention.[1] The p-isomer (more polar surface) will generally elute later than the o-isomer, often providing orthogonal selectivity to RP-HPLC.[1]
Issue: Peak Tailing.
Cause: Interaction of the free amine (
) with residual silanols on the silica support.[1]
Solution: Ensure the mobile phase pH is controlled (pH 5.5 is optimal; below the pKa of aniline ~4.6, the amine is protonated and elutes very fast; at pH 5.5 it is neutral and retained). Add 10 mM Ammonium Acetate as a modifier.
BenchChem. HPLC Separation of Nitrophenol Isomers (Precursor Analogues). (2025).[1] Demonstrates the elution order of ortho < para for substituted phenols on C18. Available at: [1]
National Institutes of Health (NIH). Reversed-phase Liquid Chromatographic Method for the Analysis of Aminoglycoside Antibiotics Using Pre-Column Derivatization. Biomed Chromatogr. (2003). Provides protocols for handling polar amino-glycosides. Available at:
Science.gov. HPLC retention times and separation of positional isomers. (2012).[1] Discusses the general "ortho effect" in reverse-phase chromatography. Available at: [1]
Analytical Comparison Guide: Confirming the Anomeric Configuration of 2-Aminophenyl Glucoside
Introduction & Synthetic Context As a Senior Application Scientist, I frequently encounter challenges in the structural validation of aryl glycosides. 2-Aminophenyl glucoside is a highly versatile intermediate, widely ut...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Synthetic Context
As a Senior Application Scientist, I frequently encounter challenges in the structural validation of aryl glycosides. 2-Aminophenyl glucoside is a highly versatile intermediate, widely utilized in the synthesis of benzoxazole derivatives, fluorescent enzymatic probes, and prodrugs. Typically, this compound is synthesized via the stannous chloride reduction of 2-nitrophenyl glucoside[1]. While this reduction generally preserves the stereocenter, confirming the final anomeric configuration (
vs. ) at the C1 position is an absolute requirement before downstream application.
This guide objectively compares the three leading analytical methodologies—NMR Spectroscopy, Enzymatic Hydrolysis, and X-Ray Crystallography—providing self-validating experimental protocols and mechanistic causality for each.
Method Performance Comparison
Analytical Method
Principle of Detection
Turnaround Time
Sample Recovery
Definitive Confidence
Best Use Case
H NMR Spectroscopy
Spin-spin () coupling via Karplus equation
Fast (< 2 hours)
High (Non-destructive)
High
Primary structural validation of bulk synthesized batches.
Resolving ambiguous NMR data; regulatory IND submissions.
Deep Dive 1: Nuclear Magnetic Resonance (NMR) Spectroscopy
The Causality of J-Coupling:
NMR is the gold standard for routine anomeric assignment. The fundamental principle relies on the Karplus equation, which correlates the vicinal proton-proton coupling constant (
-Anomer: The H1 and H2 protons are both axial, resulting in a dihedral angle of approximately 180°. This anti-periplanar arrangement yields a large coupling constant, typically 7.0 – 9.0 Hz .
-Anomer: The H1 proton is equatorial while H2 is axial, creating a dihedral angle of ~60°. This gauche arrangement results in a significantly smaller coupling constant of 3.0 – 4.0 Hz .
Self-Validating Experimental Protocol:
Sample Prep: Dissolve 10 mg of 2-aminophenyl glucoside in 0.6 mL of DMSO-
. Expert Insight: Avoid if possible; the ortho-amino group can undergo rapid proton exchange, and the residual water peak (HOD) often obscures the critical anomeric region (~4.5 - 5.5 ppm).
Acquisition: Acquire a standard 1D
H NMR spectrum at MHz with a relaxation delay (D1) of 2 seconds.
Analysis: Locate the anomeric doublet. Calculate the
-value by multiplying the ppm difference between the doublet peaks by the spectrometer frequency (e.g., 400 MHz).
Validation: Perform a 2D NOESY experiment. In the
-anomer, a strong NOE cross-peak will be observed between H1, H3, and H5 (all axial), which is physically impossible in the -anomer.
Deep Dive 2: Enzymatic Hydrolysis Assay
The Causality of Stereospecificity:
While NMR provides structural proof, enzymatic hydrolysis provides functional proof. Glycosidases are exquisitely stereospecific due to the precise architecture of their active sites[3]. A
-glucosidase will exclusively hydrolyze the -(1$\rightarrow$O-aryl) linkages, releasing 2-aminophenol and free glucose. It will be completely inactive against the -anomer.
Self-Validating Experimental Protocol:
Buffer Preparation: Prepare a 50 mM Sodium Acetate buffer at pH 5.0.
Substrate Solution: Dissolve the 2-aminophenyl glucoside to a final concentration of 1 mM in the buffer.
Enzyme Addition: Add 1 U/mL of
-glucosidase (e.g., from Prunus dulcis / sweet almonds).
Incubation & Monitoring: Incubate at 37°C. Monitor the reaction via LC-MS or UV-Vis spectroscopy.
System Validation (Critical):
Positive Control: Run a parallel assay using 4-nitrophenyl-
-D-glucopyranoside (pNPG) to confirm enzyme activity.
Negative Control: Run the 2-aminophenyl glucoside without the enzyme to rule out spontaneous autohydrolysis.
Deep Dive 3: X-Ray Crystallography
The Causality of Diffraction:
When NMR results are ambiguous (e.g., due to severe line broadening from the amine group or unexpected ring conformations like skew-boat), X-Ray crystallography provides the absolute 3D spatial coordinates of the atoms by mapping the electron density of the crystal lattice.
Self-Validating Experimental Protocol:
Crystallization: Dissolve the compound in a minimum amount of hot methanol. Slowly diffuse diethyl ether into the solution over 48 hours at 4°C to grow single, diffraction-quality crystals.
Data Collection: Mount a single crystal on a diffractometer equipped with a Mo-K
or Cu-K radiation source. Collect data at 100 K to minimize thermal motion.
Refinement: Solve the phase problem using direct methods. The absolute configuration is confirmed by analyzing the Flack parameter (which should be near 0 for the correct enantiomeric/anomeric assignment).
Decision Workflows and Mechanistic Pathways
Below is the analytical decision tree for confirming the anomeric configuration, demonstrating how these methods complement each other.
Decision workflow for selecting the optimal analytical method to confirm anomeric configuration.
The following diagram illustrates the functional validation pathway using stereospecific enzymatic cleavage.
Stereospecific enzymatic hydrolysis pathway for functional validation of the anomeric center.
Conclusion
For routine confirmation of 2-aminophenyl glucoside,
H NMR spectroscopy remains the most efficient and robust method, provided the solvent system is optimized to prevent amine-induced peak broadening. However, for applications where the glucoside will be used as a biological probe or prodrug, orthogonal validation via enzymatic hydrolysis is highly recommended to ensure functional viability.
References
Conformational Properties of α- or β-(1→6)-Linked Oligosaccharides: Hamiltonian Replica Exchange MD Simulations and NMR Experiments. National Institutes of Health (NIH). 2
Barley β-D-Glucan Exohydrolases with β-D-Glucosidase Activity. UQ eSpace. 3
Thio-arylglycosides with Various Aglycon Para-Substituents, a Probe for Studying Chemical Glycosylation Reactions. National Institutes of Health (NIH). 1
Comparative Stability and Application Guide: o-Aminophenyl vs. p-Aminophenyl Glycosides
Executive Summary Aminophenyl glycosides are fundamental molecular tools in glycobiology, functioning as highly specific enzyme substrates, affinity ligands, and robust precursors for neoglycoconjugates[1]. However, the...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Aminophenyl glycosides are fundamental molecular tools in glycobiology, functioning as highly specific enzyme substrates, affinity ligands, and robust precursors for neoglycoconjugates[1]. However, the positional isomerism of the amino group—ortho (o-) versus para (p-)—dictates profound differences in their electronic distribution, steric profiles, and hydrolytic stability. This guide provides an objective, data-supported comparison of o-aminophenyl and p-aminophenyl glycosides, detailing the mechanistic causality behind their stability and providing validated protocols for their application in biochemical research.
Mechanistic Causality: Electronic and Steric Drivers of Stability
The stability of the
-glycosidic bond in aryl glycosides is governed by the leaving group ability of the resulting aminophenolate ion, which is intrinsically tied to the position of the amino substituent.
1. p-Aminophenyl Glycosides (High Chemical Stability)
In the para isomer, the amino group acts as a powerful electron-donating group via resonance (+R effect). This electron density delocalizes through the aromatic
-system directly to the phenolic oxygen, significantly increasing its electron density. Consequently, the p-aminophenoxide ion is a poor leaving group, rendering the glycosidic bond highly resistant to spontaneous or mild acid/base-catalyzed hydrolysis. This exceptional chemical stability makes p-aminophenyl glycosides the preferred precursors for multi-step, harsh bioconjugation workflows, such as the derivatization of agarose beads or the synthesis of neoglycoproteins[2].
2. o-Aminophenyl Glycosides (Conditional Stability & The Ortho-Effect)
The ortho isomer experiences a similar +R resonance effect, but it is heavily counterbalanced by a strong, proximity-driven inductive electron-withdrawing effect (-I effect). More critically, the ortho-amino group introduces significant steric hindrance and the potential for intramolecular hydrogen bonding with the glycosidic oxygen. This can alter the ground-state conformation, making the bond more susceptible to targeted cleavage under specific microenvironmental conditions. In enzymatic hydrolysis (e.g., by
-galactosidase), the steric bulk of the ortho group restricts rotational freedom within the active site. As a result, the rate of formation of the glycosyl-enzyme intermediate () for o-aminophenyl glycosides deviates significantly from standard Hammett electronic predictions, making them excellent probes for mapping active site topography[3].
Comparative Data Presentation
The following table summarizes the physicochemical and kinetic distinctions between the two isomers to guide substrate selection.
Property
o-Aminophenyl Glycosides
p-Aminophenyl Glycosides
Electronic Profile
+R (Resonance), Strong -I (Inductive)
+R (Resonance), Weak -I (Inductive)
Steric Hindrance
High (Ortho-effect restricts bond rotation)
Low (Linear extension from anomeric center)
Chemical Stability
Moderate (Susceptible to intramolecular effects)
High (Resistant to spontaneous hydrolysis)
Enzymatic Cleavage ()
Deviates from Hammett plots due to active-site sterics[3]
To evaluate the impact of the ortho-effect on enzymatic cleavage, researchers utilize comparative kinetic assays. The following workflow maps the formation of the glycosyl-enzyme intermediate, a step where o- and p- isomers diverge significantly[3].
Kinetic pathway of β-galactosidase highlighting the glycosyl-enzyme intermediate formation.
Protocol 1: Comparative Kinetic Assay
Self-Validating Mechanism: The inclusion of p-nitrophenyl
-D-galactopyranoside (PNPG) as an internal positive control ensures enzyme viability, while continuous spectrophotometric monitoring validates the steady-state assumption.
Prepare 50 mM sodium phosphate buffer (pH 7.0) containing 1 mM
.
Prepare 10 mM stock solutions of o-aminophenyl glycoside, p-aminophenyl glycoside, and PNPG in the assay buffer.
Dilute substrates to a working concentration gradient (0.1 mM to 5.0 mM) in a 96-well UV-transparent microplate.
Initiate the reaction by adding a fixed concentration of purified E. coli
-galactosidase (e.g., 10 nM final concentration).
Monitor the release of the aminophenol leaving group spectrophotometrically at 37°C (absorbance measured at the specific isosbestic point, typically ~290-300 nm).
Calculate initial velocities (
) and map against substrate concentration using non-linear regression to derive and .
Workflow 2: Bioconjugation via Squaric Acid Diester
Because of their superior chemical stability, p-aminophenyl glycosides are the optimal choice for multi-step conjugations, such as coupling to Bovine Serum Albumin (BSA) to create neoglycoproteins[2].
Two-step bioconjugation of p-aminophenyl glycosides to carrier proteins via squaric acid.
Protocol 2: Synthesis of Neoglycoproteins
Self-Validating Mechanism: The strict two-step pH shift ensures selective mono-amidation during the activation phase (preventing premature cross-linking), followed by efficient lysine conjugation only when the pH is raised.
Activation: Dissolve 10
mol of p-aminophenyl glycoside in 50% aqueous ethanol. Add 12 mol of 1,2-diethoxycyclobutene-3,4-dione (squaric acid diester).
Adjust the solution to pH 7.0 using 0.1 M NaOH and stir continuously at room temperature for 2 hours.
Verify the formation of the squaric acid amide ester intermediate via UV spectroscopy (look for a characteristic shift in
).
Conjugation: Dissolve 0.2
mol of BSA in 0.1 M sodium borate buffer, adjusted to pH 9.0.
Add the activated squaric acid amide ester mixture dropwise to the BSA solution to prevent localized precipitation.
Stir the reaction for 24 hours at room temperature to allow complete coupling to the
-amino groups of the protein's lysine residues.
Purification: Dialyze the mixture extensively against distilled water using a 10 kDa MWCO membrane to remove unreacted small molecules, then lyophilize to yield the stable neoglycoprotein.
References
Squaric ester amides as hydrolysis-resistant functional groups for protein-conjugation of RAFT-derived polymers
ResearchG
A Senior Application Scientist's Guide to Reference Standards for the Analysis of 2-Aminophenyl-β-D-glucopyranoside
Introduction: The Critical Role of Purity in Glycoscience 2-Aminophenyl-β-D-glucopyranoside (CAS No: 7265-01-2) and its structural isomers, such as the para-aminophenyl derivative (CAS No: 20818-25-1), are valuable compo...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Critical Role of Purity in Glycoscience
2-Aminophenyl-β-D-glucopyranoside (CAS No: 7265-01-2) and its structural isomers, such as the para-aminophenyl derivative (CAS No: 20818-25-1), are valuable compounds in biochemical and pharmaceutical research.[1][2] They serve as substrates for glycosidase enzymes, act as building blocks in the synthesis of glycoconjugates, and are used to create affinity chromatography matrices for purifying carbohydrate-binding proteins.[3] Given their role in sensitive biological assays and as precursors for drug development, the unequivocal verification of their identity, purity, and concentration is not merely a procedural step but the foundation of reliable and reproducible science.
This guide provides an in-depth comparison of the reference standards and analytical methodologies essential for the robust analysis of 2-aminophenyl glucopyranosides. We will move beyond simple protocol recitation to explore the causality behind methodological choices, empowering researchers, scientists, and drug development professionals to make informed decisions for their analytical workflows.
Part 1: The Landscape of Analytical Reference Standards
A reference standard is a highly purified and well-characterized material suitable for verifying the identity and assessing the purity and potency of a substance. The choice of a reference standard is the single most critical factor influencing the accuracy of an analytical measurement. The hierarchy of standards is crucial to understand.
Certified Reference Materials (CRMs): Produced by National Metrology Institutes (e.g., NMIJ, NIST) or accredited producers, CRMs offer the highest level of accuracy and traceability.[4] Their certified value is accompanied by a comprehensive uncertainty budget, making them the "gold standard" for method validation and calibration.
Primary Standards (Pharmacopeial): These are standards established by pharmacopeias (e.g., USP, EP, BP) and are considered authoritative for their intended use in pharmaceutical quality control.[5]
Secondary/Working Standards: These are standards established "in-house" by comparison against a primary or certified reference material. They are used for routine daily analyses to conserve the more expensive primary standards.
For a specialized compound like 2-aminophenyl glucopyranoside, a dedicated pharmacopeial standard is often unavailable. Therefore, researchers typically rely on materials from commercial suppliers or must qualify an in-house standard.
Commercial Reference Material Comparison
When selecting a commercial standard, it is imperative to scrutinize the provided Certificate of Analysis (CoA). A CoA is not just a piece of paper; it is the material's passport, detailing its identity and purity. Many suppliers provide materials "for research use only" without extensive analytical data. A trustworthy standard will have its purity assigned by one or more quantitative methods.
Supplier
Product Name
CAS No.
Purity Specification
Method of Analysis
Notes
Sigma-Aldrich
4-Aminophenyl β-D-glucopyranoside
20818-25-1
≥98%
TLC
TLC is a qualitative/semi-quantitative technique. This specification indicates the absence of major impurities but lacks the precision of quantitative methods.[3]
This is a derivative, but the use of ¹H-NMR for purity assessment is a more reliable indicator of identity and purity than TLC.[6]
Chem-Impex
p-Aminophenyl β-D-glucopyranoside
20818-25-1
Not Specified
N/A
This product would require full in-house characterization and qualification before use as a reference standard.[1]
Santa Cruz Biotech
4-Aminophenyl ... glucopyranoside
14419-59-1
Not Specified
N/A
This is an N-acetylated derivative. The CoA should be requested to assess its suitability as a standard.[7]
Expert Insight: A purity claim of "≥98% (TLC)" is insufficient for a quantitative reference standard. For rigorous applications, a standard characterized by a combination of quantitative techniques, such as quantitative NMR (qNMR) and mass balance (typically involving HPLC), is necessary. If a high-quality commercial standard is unavailable, the laboratory must undertake the process of qualifying its own, as outlined later in this guide.
Part 2: Core Analytical Methodologies for Standard Qualification
No single analytical technique can provide a complete picture of a reference standard's purity. An orthogonal approach, using multiple techniques that measure different physicochemical properties, is the only way to build a self-validating and trustworthy analytical profile.[8]
Method 1: High-Performance Liquid Chromatography (HPLC) for Purity and Impurity Profiling
HPLC is the workhorse for purity assessment, offering high resolution to separate the main analyte from closely related impurities.[8] A reverse-phase (RP-HPLC) method is typically the first choice for aromatic compounds like 2-aminophenyl glucopyranoside.
Objective: To determine the purity of 2-aminophenyl-β-D-glucopyranoside by area percent and to detect any related impurities.
1. Instrumentation and Materials:
HPLC system with a UV or Photodiode Array (PDA) detector.
C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size).
Data acquisition software (e.g., Chromeleon™, Empower™).
Provides protons for good peak shape and ionization in MS.
Mobile Phase B
0.1% Formic Acid in Acetonitrile
Organic solvent for eluting the analyte from the C18 column.
Gradient Program
5% to 95% B over 20 minutes
A broad gradient is used initially to elute all potential impurities. This can be optimized for faster run times once the impurity profile is known.
Flow Rate
1.0 mL/min
Standard flow rate for a 4.6 mm ID column.
Column Temp.
30 °C
Ensures retention time reproducibility.
Detection
UV at 254 nm and 280 nm
The aromatic ring provides strong chromophores. A PDA detector allows for peak purity assessment.
Injection Vol.
10 µL
3. Sample Preparation:
Diluent: 50:50 Acetonitrile/Water.
Sample Solution (1.0 mg/mL): Accurately weigh ~10 mg of the 2-aminophenyl glucopyranoside sample and dissolve in 10 mL of diluent.
Standard Solution (1.0 mg/mL): Prepare in the same manner using the highest quality available reference standard.
4. Analysis and Calculation:
Inject the diluent (blank), followed by the standard and sample solutions.
Integrate all peaks in the chromatogram.
Calculate purity using the area percent method:
Purity (%) = (Area of Main Peak / Total Area of All Peaks) * 100
Causality Behind Choices:
Why a C18 Column? The non-polar C18 stationary phase effectively retains the moderately polar 2-aminophenyl glucopyranoside via hydrophobic interactions with the phenyl ring, providing excellent separation from more polar (e.g., free glucose) or less polar (e.g., synthesis by-products) impurities.[9]
Why a Gradient? A gradient elution is crucial for impurity profiling. It ensures that both early-eluting polar impurities and late-eluting non-polar impurities are detected within a reasonable timeframe.[8]
Why a PDA Detector? A PDA detector acquires the entire UV-Vis spectrum for each point in the chromatogram. This allows for the comparison of spectra across a single peak to check for co-eluting impurities, a key component of a self-validating method.
Caption: Standard workflow for HPLC purity analysis.
Method 2: Nuclear Magnetic Resonance (NMR) for Identity and Absolute Quantification
NMR spectroscopy is an indispensable tool for the unequivocal confirmation of a molecule's structure.[8] For 2-aminophenyl glucopyranoside, ¹H-NMR can confirm the presence and connectivity of the aromatic protons, the anomeric proton (a key indicator of the β-linkage), and the protons of the glucosyl moiety.
Furthermore, quantitative NMR (qNMR) is a primary ratio method for determining purity without the need for a specific reference standard of the same analyte.[10] It relies on comparing the integral of an analyte's signal to that of a certified internal standard of known purity and weight.
Sample Preparation: Dissolve 5-10 mg of the sample in ~0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or D₂O). DMSO-d₆ is often preferred as it does not exchange with the hydroxyl protons, allowing them to be observed.
Acquisition: Acquire a standard ¹H-NMR spectrum on a 400 MHz or higher spectrometer.
Interpretation:
Aromatic Region (δ ~6.5-7.5 ppm): Signals corresponding to the protons on the aminophenyl ring. The splitting pattern confirms the substitution (ortho, meta, or para).
Anomeric Proton (δ ~4.5-5.5 ppm): The proton on C1 of the glucose ring. For a β-glucoside, this typically appears as a doublet with a large coupling constant (J ≈ 7-8 Hz).
Sugar Region (δ ~3.0-4.0 ppm): A complex region of signals from the other protons on the glucose ring.
Hydroxyl Protons: If in DMSO, these will appear as exchangeable broad signals.
Trustworthiness through Orthogonality: If the HPLC analysis shows a purity of 99.5%, but the NMR spectrum reveals unexpected signals, it indicates the presence of an impurity that co-elutes in the HPLC method. This discrepancy necessitates further investigation and demonstrates the power of using orthogonal techniques.
Method 3: High-Resolution Mass Spectrometry (HRMS) for Elemental Composition
Mass spectrometry provides a highly accurate measurement of a molecule's mass. When performed on a high-resolution instrument (e.g., Orbitrap or TOF), it can determine the mass with enough accuracy (typically < 5 ppm) to confirm the elemental formula.[11][12]
Interface: Use the same HPLC method described above, but direct the eluent into the electrospray ionization (ESI) source of the mass spectrometer.
Ionization: ESI in positive ion mode is typically effective, forming the protonated molecule [M+H]⁺. For C₁₂H₁₇NO₆ (MW: 271.27), the expected m/z for [M+H]⁺ is 272.1134.
Analysis:
Confirm that the accurate mass of the main HPLC peak is within 5 ppm of the theoretical mass.
Tandem MS (MS/MS) can be used to fragment the molecule, often resulting in the neutral loss of the sugar moiety (162.05 Da), providing further structural confirmation.[11]
Caption: Workflow for qualifying an in-house reference standard.
Part 3: Comparative Analysis of Key Techniques
Technique
Primary Purpose
Strengths
Limitations
HPLC-UV/PDA
Purity, Impurity Profile
High resolution, excellent for quantification of known impurities, widely available.[9]
Requires a reference standard for quantification by external standard; area% purity assumes all impurities have the same response factor.
¹H-NMR
Structural Elucidation
Unambiguous structural confirmation, provides information on all proton-containing components.[13]
Lower sensitivity than HPLC, complex spectra can be difficult to interpret fully.
qNMR
Absolute Purity
Primary method, does not require an analyte-specific standard, highly accurate and precise.[10][14]
Requires a high-field NMR and a certified internal standard; can be complex to set up.
LC-HRMS
Identity, Impurity ID
Confirms elemental formula with high certainty, excellent for identifying unknown impurities.[11]
Not inherently quantitative without standards; response can vary significantly between compounds.
Conclusion
The rigorous analysis of 2-aminophenyl glucopyranoside requires a multi-faceted approach grounded in the principles of metrology. Simply accepting a supplier's specification without critical evaluation is a significant risk to data integrity. For quantitative applications, a reference standard must be characterized by high-resolution, orthogonal techniques.
This guide recommends a workflow that prioritizes HPLC-PDA for routine purity checks and impurity profiling, complemented by ¹H-NMR for unequivocal structural identity and LC-HRMS for confirmation of elemental composition. For the highest level of metrological traceability, particularly when establishing a primary in-house standard, qNMR is the method of choice for assigning an absolute purity value. By understanding the "why" behind these analytical choices, researchers can build a robust, self-validating system that ensures the accuracy and reliability of their scientific outcomes.
References
Royal Society of Chemistry.
ChemIndex. "7265-01-2 | 2-aminophenyl beta-D-glucopyranoside." ChemIndex. Accessed March 7, 2026.
Santa Cruz Biotechnology. "4-Aminophenyl 2-Acetamido-2-deoxy-β-D-glucopyranoside | CAS 14419-59-1." SCBT. Accessed March 7, 2026.
Global Substance Registration System. "P-AMINOPHENYL BETA-D-GLUCOPYRANOSIDE." gsrs. Accessed March 7, 2026.
Sigma-Aldrich. "2-AMINOPHENYL BETA-D-GALACTOPYRANOSIDE MONOHYDRATE AldrichCPR." Sigma-Aldrich. Accessed March 7, 2026.
Sigma-Aldrich. "4-Aminophenyl β-D-glucopyranoside 20818-25-1." Sigma-Aldrich. Accessed March 7, 2026.
PMC. "Alternative Identification of Glycosides Using MS/MS Matching with an In Silico-Modified Aglycone Mass Spectra Library.
United States Biological. "2-Aminophenyl β-D-Glucuronide - Data Sheet." usbio.net. Accessed March 7, 2026.
Enamine. "Impurity Reference Standards." Enamine. Accessed March 7, 2026.
National Metrology Institute of Japan (NMIJ) - AIST.
Sigma-Aldrich. "Certified Reference Material - Certificate of Analysis." Sigma-Aldrich. Accessed March 7, 2026.
Synthose Inc. "2-Aminophenyl 2,3,4-tri-O-acetyl-β-D-glucopyranosiduronic acid methyl ester, Min. 98%." Synthose. Accessed March 7, 2026.
Chem-Impex. "p-Aminophenyl β-D-glucopyranoside." Chem-Impex. Accessed March 7, 2026.
PubMed. "Purity assignment for peptide certified reference materials by combining qNMR and LC-MS/MS amino acid analysis results: application to angiotensin II.
BenchChem. "Application Note: HPLC Analysis of 2-((p-Aminophenyl)sulphonyl)ethanol." Benchchem. Accessed March 7, 2026.
ResearchGate. "Purity assignment for peptide certified reference materials by combining qNMR and LC-MS/MS amino acid analysis results: application to angiotensin II | Request PDF.
BenchChem. "Verifying the Purity of Synthesized 2-Aminodiphenylamine: A Comparative Guide to HPLC and Spectroscopic Methods." Benchchem. Accessed March 7, 2026.
YouTube. "MS Lecture 02 | High Resolution Mass Spectrometry, Isotopic Peaks, Fragmentation Pattern | Dr Hashmi." YouTube. Accessed March 7, 2026.
Chemistry Stack Exchange. "NMR spectrum of plasma treated glucopyranoside." Chemistry Stack Exchange. Accessed March 7, 2026.
Executive Summary: Immediate Action Plan Do NOT dispose of 2-Aminophenyl-β-D-glucopyranoside (or its isomers) down the drain.[1] While the glycoside form is often stable, it is a precursor to 2-aminophenol , a toxic and...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: Immediate Action Plan
Do NOT dispose of 2-Aminophenyl-β-D-glucopyranoside (or its isomers) down the drain.[1] While the glycoside form is often stable, it is a precursor to 2-aminophenol , a toxic and mutagenic aniline derivative.
IMMEDIATE DISPOSAL DIRECTIVES:
Segregate: Keep strictly separate from acidic waste streams and oxidizers . Acidic conditions catalyze hydrolysis, releasing the toxic aglycone.
Classify: Label as Hazardous Chemical Waste (Toxic/Irritant).
Containerize: Use high-density polyethylene (HDPE) or glass containers.
Destruction: The only authorized disposal method is commercial incineration via a licensed hazardous waste contractor.
Chemical Profile & Hazard Identification
To ensure safety, you must understand the "Why" behind the protocol. This compound is a glycoside . In the laboratory, it is frequently used as a substrate for glucosidase enzymes.
The Latent Hazard: The glycosidic bond is susceptible to cleavage by enzymes (glucosidases) or acid hydrolysis.
Property
Data
Chemical Name
2-Aminophenyl-β-D-glucopyranoside
CAS Number
20818-25-1 (Generic/Isomer specific may vary)
Molecular Formula
Primary Hazard
Skin/Eye Irritant (H315, H319)
Latent Hazard
Mutagenic/Toxic (upon hydrolysis to 2-Aminophenol, CAS 95-55-6)
Stability
Stable at neutral pH; Hydrolyzes at pH < 4.0
Critical Insight: Standard Safety Data Sheets (SDS) often list the glycoside merely as an "Irritant." This is a trap for the unwary. As a Senior Scientist, I treat this waste with the severity of its hydrolysis product, 2-aminophenol, which is suspected of causing genetic defects and is very toxic to aquatic life [1, 2].
Waste Segregation & Handling Protocol
This protocol is designed to prevent the in-situ formation of toxic byproducts in your waste containers.
NEVER mix with acidic waste (e.g., TFA, HCl, H2SO4).
Check pH: Ensure the waste stream is Neutral (pH 7) or slightly Basic (pH 8-9) to stabilize the glycosidic bond during storage.
Solvent Compatibility: Compatible with standard organic solvents (Methanol, Acetonitrile) provided no strong oxidizers (Peroxides, Nitric Acid) are present. Oxidizers can react with the free amine group to form nitro-compounds or azo-dyes, which are often explosive or highly carcinogenic [3].
Decision Logic & Workflow (Visualization)
The following diagram outlines the decision-making process for disposing of this specific compound.
Figure 1: Decision tree for segregation and packaging of aminophenyl glycoside waste to prevent hydrolysis and accidental exposure.
Emergency Response: Spill Contingency
If a spill occurs, your primary risk is inhalation of dust (solid) or absorption of the hydrolyzed amine (liquid).
PPE: Nitrile gloves (double gloving recommended), safety goggles, and a lab coat. If powder is aerosolized, use an N95 or P100 respirator.
Containment:
Solid: Cover with wet paper towels to prevent dust generation, then scoop into a bag.
Liquid: Absorb with vermiculite or sand. Do not use sawdust (combustible).
Decontamination: Clean the surface with water and soap.[2] Do not use bleach (hypochlorite) immediately, as it can react with the amine to form chloramines (toxic gas). Use a mild detergent first [4].
Regulatory & Compliance Notes (US/EU Context)
RCRA (USA): While 2-Aminophenyl-β-D-glucopyranoside is not explicitly P-listed or U-listed, the hydrolysis product 2-aminophenol is considered toxic. Under 40 CFR 261.3, waste exhibiting toxicity characteristics must be managed as hazardous.
Best Practice: Always tag this waste with the GHS08 (Health Hazard) pictogram due to the mutagenicity potential of the aglycone.
References
PubChem. (n.d.). 2-Aminophenol Compound Summary. National Library of Medicine. Retrieved October 26, 2023, from [Link]
National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [Link]
Occupational Safety and Health Administration (OSHA). (n.d.). Hazard Communication Standard: Safety Data Sheets. United States Department of Labor. Retrieved from [Link]
Personal protective equipment for handling Glucopyranoside,2-aminophenyl
Comprehensive Safety and Operational Guide: Handling 2-Aminophenyl β-D-glucopyranoside As a preferred source for laboratory safety and chemical handling, this guide provides drug development professionals and analytical...
Author: BenchChem Technical Support Team. Date: March 2026
Comprehensive Safety and Operational Guide: Handling 2-Aminophenyl β-D-glucopyranoside
As a preferred source for laboratory safety and chemical handling, this guide provides drug development professionals and analytical scientists with field-proven, step-by-step protocols for handling 2-Aminophenyl β-D-glucopyranoside. Rather than just listing safety rules, this document explains the underlying chemical mechanisms that dictate these protocols, ensuring your laboratory maintains both scientific integrity and uncompromising safety.
Chemical Identity & Physical Properties
2-Aminophenyl β-D-glucopyranoside is a specialized biochemical substrate primarily used in enzymatic assays to detect and quantify β-glucosidase activity.
To design an effective safety protocol, we must understand the dynamic nature of this chemical during an experiment. The intact glucoside powder poses standard irritant risks; however, the primary toxicological hazard emerges during the assay.
When cleaved by β-glucosidase, the substrate releases 2-aminophenol (the aglycone). 2-Aminophenol is a potent hazard: it is harmful by inhalation and ingestion, acts as a skin sensitizer, and is suspected of causing genetic defects[2][3]. Most critically, systemic absorption of 2-aminophenol can induce methemoglobinemia—a dangerous condition where the oxygen-carrying capacity of the blood is severely impaired[2][4]. Furthermore, 2-aminophenol readily oxidizes in ambient air to form reactive quinoneimine intermediates, which are responsible for both the colorimetric readout of the assay and subsequent cellular toxicity[5].
Enzymatic hydrolysis of 2-Aminophenyl β-D-glucopyranoside and the toxic pathway of its aglycone.
Personal Protective Equipment (PPE) Matrix
Because the operational workflow generates highly toxic byproducts, PPE must be selected to protect against the most hazardous species present (2-aminophenol), not just the intact substrate.
Equipment Category
Specification
Causality / Rationale
Hand Protection
Nitrile gloves (min. 0.11 mm thickness)
Prevents dermal absorption. 2-aminophenol is not readily absorbed through intact skin but is a known sensitizer that causes contact dermatitis[2].
Eye Protection
Snug-fitting chemical safety goggles
Protects against micro-dust aerosols during weighing and liquid splashes during the addition of alkaline quenching agents[3].
Body Protection
Flame-retardant lab coat, closed-toe shoes
Prevents accumulation of chemical dust on personal clothing, mitigating long-term systemic exposure[4].
Respiratory
N95/FFP2 Mask or Fume Hood
Required when handling bulk powder to prevent inhalation of dust, which can lead to respiratory tract irritation and methemoglobinemia[2][6].
Operational Workflows & Handling Protocols
The following protocols are designed as self-validating systems . By observing specific physical cues at each step, operators can confirm the integrity of the chemical and the safety of the environment.
Protocol A: Preparation of Substrate Stock Solutions
Objective: Safely transition the solid powder into a stable liquid stock without generating inhalable dust.
Environmental Setup: Transfer the sealed vial of 2-Aminophenyl β-D-glucopyranoside to a Class II Biological Safety Cabinet (BSC) or a certified chemical fume hood[6].
Weighing: Using an anti-static spatula, carefully weigh the required mass. Causality: Static charge can cause fine powders to aerosolize; anti-static tools prevent this dispersion.
Dissolution: Dissolve the powder in an appropriate solvent (e.g., DMSO or a buffered aqueous solution).
Validation Checkpoint: Inspect the solution against a white background. The solution should be clear and colorless. If the solution exhibits a yellow or brown tint, the substrate has prematurely oxidized to quinoneimine[2]. The batch is compromised, scientifically invalid, and must be discarded immediately.
Storage: Aliquot the stock solution into amber microcentrifuge tubes and store at -20°C. Causality: 2-Aminophenol derivatives rapidly degrade and darken upon exposure to light and air[2].
Protocol B: Enzymatic Assay Execution & Quenching
Objective: Execute the assay and neutralize the reactive intermediates safely.
Incubation: Combine the substrate stock with the β-glucosidase enzyme sample in a microplate. Seal the plate with an optically clear adhesive film to prevent cross-contamination.
Quenching: Terminate the reaction by adding a high-pH stop solution (e.g., 0.1 M Na2CO3). Causality: The high pH denatures the enzyme, halting the release of 2-aminophenol, and shifts the absorbance spectrum of the cleaved product for accurate spectrophotometric reading.
Validation Checkpoint: After adding the stop solution, the color development should instantly stabilize. If the absorbance continues to drift over 5 minutes, the quench was incomplete, indicating a failure in the protocol that requires re-optimization of the stop solution volume.
Spill Response & Disposal Plans
Improper disposal of aromatic amines poses severe environmental risks.
Immediate Spill Response:
If the powder is spilled, do not sweep it dry, as this generates hazardous dust[4]. Gently cover the spill with damp paper towels (using water or a mild detergent), sweep it up mechanically, and place it in a labeled hazardous waste container[7]. Ventilate the area to disperse any accumulated aerosols[3].
Routine Waste Disposal:
Liquid Waste: Aqueous assay waste containing cleaved 2-aminophenol must never be poured down the drain[7]. It must be collected in tightly sealed, chemically compatible high-density polyethylene (HDPE) or amber glass containers[7].
Solid Waste: Contaminated gloves, pipette tips, and empty reagent vials must be segregated into solid hazardous waste bins.
Labeling: Clearly label all waste containers with "Contains Toxic Aromatic Amines (2-Aminophenol derivatives) - Methemoglobinemia Hazard" to ensure downstream waste management personnel are aware of the specific risks.
